Nitenpyram-d3

Core Science & Biosynthesis

What is Nitenpyram-d3 and its primary use in research

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of Nitenpyram-d3, a deuterated isotopologue of the neonicotinoid insecticide Nitenpyram. Its primary application in research is as an internal standard for the accurate quantification of Nitenpyram in various biological and environmental matrices using mass spectrometry-based techniques.

Core Concepts: The Role of a Deuterated Internal Standard

In quantitative analysis, particularly with methods like Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Mass Spectrometry (LC-MS), an internal standard is a compound added in a constant amount to samples, calibration standards, and quality controls. The use of a stable isotope-labeled internal standard, such as Nitenpyram-d3, is considered the gold standard.[1][2] This is because its physical and chemical properties are nearly identical to the analyte of interest (Nitenpyram). Consequently, it co-elutes with the analyte and experiences similar effects during sample preparation, chromatography, and ionization, effectively correcting for matrix effects and variations in instrument response.[1]

Chemical and Physical Properties of Nitenpyram-d3

Nitenpyram-d3 is a synthetic compound where three hydrogen atoms on the N'-methyl group of Nitenpyram have been replaced with deuterium atoms.[3][4][5] This isotopic substitution results in a molecule with a higher mass but nearly identical chemical reactivity to its non-deuterated counterpart.

Table 1: Chemical and Physical Properties of Nitenpyram-d3

Property	Value	Source
Formal Name	(1E)-N-[(6-chloro-3-pyridinyl)methyl]-N-ethyl-N'-methyl-d3-2-nitro-1,1-ethenediamine	[3][6][7]
Chemical Formula	C₁₁H₁₂D₃ClN₄O₂	[3][5][6]
Formula Weight	273.7 g/mol	[3][6]
Chemical Purity	≥98% (Nitenpyram)	[6]
Deuterium Incorporation	≥99% deuterated forms (d1-d3); ≤1% d0	[6]
Appearance	Solid	[3][6]
Storage	-20°C	[6][7]
Stability	≥ 4 years (at -20°C)	[6]
Solubility	Soluble in organic solvents such as methanol and DMSO.	[3][6]

Mechanism of Action of Nitenpyram

Nitenpyram is a neonicotinoid insecticide that acts as an agonist at the nicotinic acetylcholine receptors (nAChRs) in the central nervous system of insects.[3][8][9] It mimics the action of the neurotransmitter acetylcholine (ACh) but is not readily broken down by the enzyme acetylcholinesterase. This leads to the persistent stimulation of the nAChRs, resulting in the blockage of nerve signal transmission, paralysis, and ultimately, the death of the insect.[10] The high selectivity of neonicotinoids for insect nAChRs over mammalian nAChRs contributes to their insecticidal efficacy and relatively lower toxicity to mammals.[9]

Figure 1: Simplified signaling pathway of Nitenpyram at the insect nicotinic acetylcholine receptor.

Experimental Protocols

The primary use of Nitenpyram-d3 is as an internal standard in quantitative analytical methods. Below is a generalized experimental protocol for the quantification of Nitenpyram in a biological matrix (e.g., plasma) using LC-MS/MS. This protocol should be optimized and validated for the specific matrix and instrumentation used.

Preparation of Stock Solutions

• Nitenpyram Stock Solution (1 mg/mL): Accurately weigh a known amount of Nitenpyram standard and dissolve it in a suitable solvent (e.g., methanol) to achieve a final concentration of 1 mg/mL.

• Nitenpyram-d3 Internal Standard (IS) Stock Solution (1 mg/mL): Dissolve the entire contents of the Nitenpyram-d3 vial in a known volume of solvent (e.g., methanol) to create a stock solution. For precise quantification, the concentration of the deuterated standard should be determined by constructing a standard curve against a precisely weighed unlabeled standard.[6]

• Working Solutions: Prepare a series of working solutions of Nitenpyram by serial dilution of the stock solution with the appropriate solvent. Prepare a working solution of Nitenpyram-d3 at a concentration that will yield a significant and reproducible signal in the mass spectrometer.

Sample Preparation (Protein Precipitation)

• To 100 µL of the biological sample (e.g., plasma), add a fixed volume (e.g., 10 µL) of the Nitenpyram-d3 internal standard working solution.

• Add a protein precipitating agent, such as acetonitrile (typically 3 volumes, e.g., 300 µL).

• Vortex the mixture for 1-2 minutes to ensure thorough mixing and protein precipitation.

• Centrifuge the samples at high speed (e.g., 10,000 x g) for 10 minutes to pellet the precipitated proteins.

• Carefully transfer the supernatant to a clean tube or autosampler vial for LC-MS/MS analysis.

LC-MS/MS Analysis

The following are example parameters and should be optimized for the specific instrument and column used.

Table 2: Example LC-MS/MS Parameters for Nitenpyram Analysis

Parameter	Example Value
LC System	High-Performance Liquid Chromatography (HPLC) or Ultra-High-Performance Liquid Chromatography (UHPLC) system
Column	C18 reverse-phase column (e.g., 2.1 x 50 mm, 1.8 µm)
Mobile Phase A	Water with 0.1% formic acid
Mobile Phase B	Acetonitrile with 0.1% formic acid
Gradient	Start with a low percentage of B, ramp up to a high percentage of B, then return to initial conditions and equilibrate.
Flow Rate	0.2 - 0.4 mL/min
Injection Volume	5 - 10 µL
MS System	Triple quadrupole mass spectrometer
Ionization Mode	Electrospray Ionization (ESI), Positive
MRM Transitions	Nitenpyram: Precursor ion (m/z) → Product ion (m/z) Nitenpyram-d3: Precursor ion (m/z) → Product ion (m/z) (Specific m/z values need to be determined by infusing the standards into the mass spectrometer)
Collision Energy	To be optimized for each transition

Data Analysis and Quantification

• Create a calibration curve by plotting the peak area ratio of Nitenpyram to Nitenpyram-d3 against the concentration of the Nitenpyram calibration standards.

• Determine the concentration of Nitenpyram in the unknown samples by interpolating their peak area ratios from the calibration curve.

Figure 2: General workflow for the quantification of Nitenpyram using Nitenpyram-d3 as an internal standard.

Conclusion

Nitenpyram-d3 is an indispensable tool for researchers requiring accurate and precise quantification of the insecticide Nitenpyram. Its use as an internal standard in mass spectrometry-based methods significantly improves the reliability and robustness of analytical data. This technical guide provides the foundational knowledge and a framework for the application of Nitenpyram-d3 in a research setting. It is imperative that researchers adapt and validate these methodologies for their specific applications to ensure the highest quality of results.

References

• 1. resolvemass.ca [resolvemass.ca]
• 2. Internal standards in the quantitative determination of protein biopharmaceuticals using liquid chromatography coupled to mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. caymanchem.com [caymanchem.com]
• 4. Nitenpyram-d3 (N-methyl-d3) | LGC Standards [lgcstandards.com]
• 5. Nitenpyram-d3 - Cayman Chemical [bioscience.co.uk]
• 6. cdn.caymanchem.com [cdn.caymanchem.com]
• 7. Sapphire North America [sapphire-usa.com]
• 8. Nicotinic acetylcholine receptor - Wikipedia [en.wikipedia.org]
• 9. researchgate.net [researchgate.net]
• 10. Overview - Nicotinic Acetylcholine Receptor Signaling in Neuroprotection - NCBI Bookshelf [ncbi.nlm.nih.gov]

An In-depth Technical Guide to the Chemical Properties and Isotopic Labeling of Nitenpyram-d3

For Researchers, Scientists, and Drug Development Professionals

Introduction

Nitenpyram is a neonicotinoid insecticide widely used in agriculture and veterinary medicine for the control of sucking insects.[1] Its high efficacy and selectivity for insect nicotinic acetylcholine receptors (nAChRs) make it a valuable tool in pest management.[1] To facilitate pharmacokinetic, metabolic, and environmental fate studies, as well as to serve as a precise internal standard in analytical quantification, the isotopically labeled analog, Nitenpyram-d3, has been developed. This technical guide provides a comprehensive overview of the chemical properties of Nitenpyram-d3, its isotopic labeling, and detailed experimental methodologies relevant to its synthesis, analysis, and mechanism of action.

Chemical and Physical Properties

Nitenpyram-d3 is the deuterated form of Nitenpyram, where three hydrogen atoms on the N'-methyl group are replaced with deuterium atoms. This isotopic substitution results in a minimal change in the physicochemical properties of the molecule, while providing a distinct mass difference for mass spectrometry-based applications.

Table 1: Chemical and Physical Properties of Nitenpyram and Nitenpyram-d3

Property	Nitenpyram	Nitenpyram-d3
IUPAC Name	(E)-N-((6-Chloropyridin-3-yl)methyl)-N-ethyl-N'-methyl-2-nitroethene-1,1-diamine	(E)-N-((6-chloropyridin-3-yl)methyl)-N-ethyl-N'-(methyl-d3)-2-nitroethene-1,1-diamine
Molecular Formula	C₁₁H₁₅ClN₄O₂	C₁₁H₁₂D₃ClN₄O₂
Molecular Weight	270.72 g/mol	273.74 g/mol
CAS Number	150824-47-8	Not available
Appearance	Pale yellow crystalline solid	Solid
Melting Point	82 °C	Not available
Solubility	Soluble in DMSO and Methanol	Soluble in DMSO and Methanol
Purity	Not applicable	≥98% (Nitenpyram), ≥99% deuterated forms (d1-d3)

Isotopic Labeling

The isotopic labeling in Nitenpyram-d3 involves the substitution of three protium (¹H) atoms with deuterium (²H or D) atoms on the terminal N'-methyl group. This specific labeling position is chemically stable and does not interfere with the molecule's biological activity at the nicotinic acetylcholine receptor. The increased mass of 3 Daltons provides a clear and unambiguous signal in mass spectrometric analysis, allowing for its use as an internal standard for the accurate quantification of unlabeled Nitenpyram.

References

• 1. WO2011113369A1 - Preparation methods of methyl-d3-amine and salts thereof - Google Patents [patents.google.com]

Synthesis and Manufacturing of Deuterated Nitenpyram: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the synthesis and manufacturing of deuterated nitenpyram, specifically Nitenpyram-d3. Nitenpyram is a widely used neonicotinoid insecticide in both agricultural and veterinary applications. The deuterated analogue serves as an essential internal standard for quantitative analysis by mass spectrometry, crucial for pharmacokinetic, metabolism, and environmental fate studies. This document outlines a plausible and detailed synthetic pathway for Nitenpyram-d3, based on established synthetic routes for nitenpyram, and includes key quantitative data, experimental protocols, and visual diagrams to facilitate understanding and replication.

Introduction

Nitenpyram, with the chemical name (1E)-N-[(6-chloro-3-pyridinyl)methyl]-N-ethyl-N'-methyl-2-nitro-1,1-ethenediamine, is a neurotoxin that targets the nicotinic acetylcholine receptors of insects, leading to paralysis and death.[1] Its high efficacy and selectivity have led to its widespread use. Consequently, the need for accurate quantification of nitenpyram in various matrices is paramount for regulatory compliance, environmental monitoring, and drug development.

Isotopically labeled internal standards are the gold standard for quantitative mass spectrometry, as they co-elute with the analyte of interest and exhibit similar ionization efficiencies, thus correcting for matrix effects and variations in instrument response. Deuterated nitenpyram, particularly Nitenpyram-d3, where the three hydrogen atoms of the N'-methyl group are replaced with deuterium, is a commonly used internal standard. This guide details the probable synthetic route and key manufacturing considerations for this important analytical tool.

Synthesis of Deuterated Nitenpyram (Nitenpyram-d3)

The synthesis of Nitenpyram-d3 can be inferred from the established synthesis of nitenpyram, with the key modification being the introduction of a deuterated methyl group in the final step. The general synthesis starts with 2-chloro-5-chloromethylpyridine.

Proposed Synthetic Pathway

The synthesis is a multi-step process, culminating in the reaction of an intermediate with deuterated methylamine.

Caption: Proposed synthetic pathway for Nitenpyram-d3.

Experimental Protocols

Step 1: Synthesis of N-ethyl-2-chloro-5-pyridylmethyl amine

This step involves the N-alkylation of ethylamine with 2-chloro-5-chloromethylpyridine.

• Materials:

  • 2-chloro-5-chloromethylpyridine

  • Ethylamine solution

  • Solvent (e.g., water, phase-transfer catalyst if necessary)

• Procedure:

  • Dissolve 2-chloro-5-chloromethylpyridine in a suitable solvent.

  • Add the ethylamine solution to the reaction mixture. The reaction is typically carried out under controlled temperature conditions.

  • Monitor the reaction progress by a suitable analytical technique (e.g., TLC, GC-MS).

  • Upon completion, the product, N-ethyl-2-chloro-5-pyridylmethyl amine, is isolated and purified.

Step 2: Formation of the Intermediate Nitroethylene Adduct

A condensation reaction is performed to add a nitroethylene group to the previously synthesized amine.

• Materials:

  • N-ethyl-2-chloro-5-pyridylmethyl amine

  • Dichloromethane

  • Trichloronitromethane

• Procedure:

  • Dissolve N-ethyl-2-chloro-5-pyridylmethyl amine in dichloromethane.

  • Add trichloronitromethane to the solution. This reaction yields an intermediate with a nitroethylene group.[1]

  • The intermediate is typically used in the next step without extensive purification.

Step 3: Synthesis of Nitenpyram-d3

This is the crucial step where the deuterium atoms are incorporated into the molecule.

• Materials:

  • Intermediate from Step 2

  • Methyl-d3-amine hydrochloride (CD3NH2·HCl) or Methyl-d3-amine (CD3NH2) solution

  • Base (if using the hydrochloride salt)

  • Solvent (e.g., Dichloromethane)

• Procedure:

  • To the solution containing the intermediate from Step 2, add methyl-d3-amine. If using the hydrochloride salt, a base is required to liberate the free amine.

  • The reaction mixture is stirred, allowing the methyl-d3-amine to displace a leaving group on the intermediate, forming Nitenpyram-d3.

  • The reaction progress is monitored until completion.

  • The final product, Nitenpyram-d3, is then isolated and purified, typically by extraction, desolventizing, and crystallization.

Manufacturing and Purification

The crude Nitenpyram-d3 obtained from the synthesis requires purification to meet the high-purity standards for an internal standard (typically ≥98% chemical purity and ≥99% isotopic enrichment).

• Purification Techniques:

  • Crystallization: Recrystallization from a suitable solvent system is a common method for purifying solid organic compounds.

  • Chromatography: Column chromatography (e.g., silica gel chromatography) can be employed for further purification if necessary.

• Quality Control:

  • Purity Assessment: High-Performance Liquid Chromatography (HPLC) is used to determine the chemical purity of the final product.

  • Isotopic Enrichment: Mass Spectrometry (MS) is used to confirm the molecular weight and determine the isotopic distribution (d0, d1, d2, d3). Nuclear Magnetic Resonance (NMR) spectroscopy (¹H NMR and ¹³C NMR) can also be used to confirm the position and extent of deuteration.

Quantitative Data

The following table summarizes the key quantitative data for deuterated nitenpyram (Nitenpyram-d3).

Parameter	Value	Reference
Formal Name	(1E)-N-[(6-chloro-3-pyridinyl)methyl]-N-ethyl-N'-methyl-d3-2-nitro-1,1-ethenediamine	[2]
Chemical Formula	C₁₁H₁₂D₃ClN₄O₂	[2]
Molecular Weight	273.75 g/mol	[2]
Isotopic Purity	≥99% deuterated forms (d1-d3)	[2]
Chemical Purity	≥98%	[2]
Appearance	Pale yellow solid	[2]
Melting Point	83-84 °C (for non-deuterated)
Solubility	Soluble in methanol and DMSO	[2]

Nitenpyram Metabolism

Understanding the metabolic pathways of nitenpyram is crucial for designing stable deuterated internal standards. Placing deuterium atoms at metabolically stable positions ensures that the internal standard and the analyte behave similarly during biological processing. The N'-methyl group is a potential site of metabolism, and its deuteration can alter the rate of metabolic processes (kinetic isotope effect).

Caption: Simplified metabolic pathway of Nitenpyram.

Conclusion

The synthesis of deuterated nitenpyram (Nitenpyram-d3) is a critical process for the development of reliable analytical methods for this widely used insecticide. This guide provides a detailed, albeit inferred, synthetic protocol based on established chemical principles and available data. The key to the synthesis is the use of deuterated methylamine in the final amination step. High purity and isotopic enrichment are essential for the final product to function effectively as an internal standard in demanding analytical applications within drug development, environmental science, and regulatory monitoring. Researchers and professionals in these fields can utilize the information presented herein to guide the synthesis and manufacturing of this vital analytical tool.

References

• 1. caymanchem.com [caymanchem.com]
• 2. nbinno.com [nbinno.com]

Introduction: The Principle of Isotopic Dilution in Quantitative Analysis

An In-Depth Technical Guide on the Core Mechanism of Action of Nitenpyram-d3 as an Internal Standard

In modern analytical chemistry, particularly in chromatography-mass spectrometry (MS) techniques, achieving high accuracy and precision is paramount. However, the complexity of sample matrices (e.g., blood, honey, vegetables) can introduce significant variability during sample preparation and analysis. Factors such as analyte loss during extraction, matrix-induced ion suppression or enhancement, and fluctuations in instrument performance can compromise the reliability of quantitative results.

To counteract these issues, the technique of Internal Standardization is widely employed. An internal standard (IS) is a compound that is chemically and physically similar to the analyte of interest but can be distinguished by the instrument. It is added at a known concentration to every sample, calibrator, and quality control before any processing steps. The core assumption is that the internal standard will be affected by experimental variations in the same manner as the analyte. Therefore, by measuring the ratio of the analyte's response to the internal standard's response, these variations can be effectively normalized.[1][2]

The most effective internal standards are stable isotope-labeled (SIL) analogues of the analyte.[3] Nitenpyram-d3 is the deuterated form of the neonicotinoid insecticide Nitenpyram, where three hydrogen atoms have been replaced by deuterium atoms. This isotopic labeling makes it an ideal internal standard for the quantitative analysis of Nitenpyram.[4][5]

Mechanism of Action: Nitenpyram-d3 as an Internal Standard

The "mechanism of action" for Nitenpyram-d3 in an analytical context is not biological but physicochemical. It functions by perfectly mimicking the behavior of the native (non-labeled) Nitenpyram throughout the entire analytical workflow, from extraction to detection. This mimicry allows for the correction of procedural errors and matrix effects.

Key Physicochemical Properties and Functions:

• Structural and Chemical Similarity: Deuterium is chemically stable and behaves nearly identically to hydrogen.[5] Therefore, Nitenpyram-d3 has the same polarity, solubility, and chromatographic retention time as Nitenpyram.[2][6] This ensures it co-elutes from the liquid chromatography (LC) column with the analyte, experiencing the exact same matrix effects at the point of ionization in the mass spectrometer.[2][6]

• Co-Extraction and Recovery: During sample preparation steps like liquid-liquid extraction or solid-phase extraction, any physical loss of the analyte will be mirrored by a proportional loss of the Nitenpyram-d3 internal standard. By normalizing to the IS, the final calculated concentration remains accurate despite incomplete recovery.

• Correction for Matrix Effects: In electrospray ionization (the most common source for LC-MS), co-eluting compounds from the sample matrix can either suppress or enhance the ionization of the target analyte, leading to an under- or overestimation of its concentration. Since Nitenpyram-d3 elutes at the same time and has the same ionization efficiency, its signal is suppressed or enhanced to the same degree as the native Nitenpyram.[5] The analyte/IS ratio cancels out this effect.

• Distinguishable by Mass: While chemically identical for practical purposes, the three deuterium atoms give Nitenpyram-d3 a mass-to-charge ratio (m/z) that is three units higher than that of Nitenpyram. A tandem mass spectrometer (MS/MS) can easily differentiate between the precursor and product ions of the analyte and the internal standard, allowing for simultaneous and independent measurement.[7][8]

The final quantification is not based on the absolute signal of Nitenpyram but on the ratio of the Nitenpyram peak area to the Nitenpyram-d3 peak area. This ratio is then plotted against the concentration of calibration standards to generate a calibration curve.

Caption: Logical relationship of internal standard correction.

Experimental Protocols for Nitenpyram Analysis

The following is a generalized protocol for the analysis of Nitenpyram in a complex matrix (e.g., food, environmental samples) using Nitenpyram-d3 as an internal standard, based on common methodologies like QuEChERS coupled with LC-MS/MS.[9][10][11]

3.1 Sample Preparation: QuEChERS Method

The QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) method is a widely adopted sample preparation technique for pesticide residue analysis.[10]

• Homogenization & Weighing: Weigh a representative portion (e.g., 2-10 g) of the homogenized sample into a 50 mL centrifuge tube.

• Spiking: Add a precise volume of the Nitenpyram-d3 internal standard working solution to the tube.

• Extraction:

  • Add 10 mL of acetonitrile to the tube.

  • Add a pre-packaged salt mixture (e.g., magnesium sulfate, sodium chloride, sodium citrate).[10]

  • Shake vigorously for 1 minute to ensure thorough mixing and extraction of the analytes into the acetonitrile layer.

  • Centrifuge the tube (e.g., at 5000g for 5 minutes) to separate the organic layer from the solid and aqueous layers.

• Dispersive Solid-Phase Extraction (dSPE) Cleanup:

  • Transfer an aliquot of the acetonitrile supernatant to a 2 mL or 15 mL dSPE tube.

  • The dSPE tube contains a sorbent mixture, typically anhydrous magnesium sulfate to remove water and Primary Secondary Amine (PSA) to remove organic acids, sugars, and other interferences. For matrices with high fat content, C18 sorbent may also be included.

  • Vortex the tube for 1 minute and then centrifuge.

• Final Extract Preparation:

  • Transfer the final cleaned extract into an autosampler vial.

  • The extract may be diluted with mobile phase or undergo solvent exchange if necessary for compatibility with the LC-MS/MS system.

3.2 LC-MS/MS Analysis

• Liquid Chromatography (LC):

  • Column: A reverse-phase C18 or similar column (e.g., YMC ODS-AQ, 100 mm × 2.1 mm, 3 µm) is typically used for separation.[7][8]

  • Mobile Phase: A gradient elution using water (A) and acetonitrile or methanol (B), both containing additives like formic acid and ammonium formate to improve chromatographic peak shape and ionization efficiency.[7][8]

  • Flow Rate: Typically in the range of 0.170-0.4 mL/min.

  • Injection Volume: 5-10 µL.

• Tandem Mass Spectrometry (MS/MS):

  • Ionization: Electrospray Ionization in Positive Mode (ESI+).

  • Detection Mode: Multiple Reaction Monitoring (MRM) is used for its high selectivity and sensitivity. This involves monitoring specific precursor ion → product ion transitions for both the analyte and the internal standard.

Caption: General experimental workflow for Nitenpyram analysis.

Quantitative Data and Performance

The use of Nitenpyram-d3 or other suitable isotopic standards allows for the development of robust and reliable analytical methods. The tables below summarize typical performance characteristics reported in the literature for the analysis of Nitenpyram.

Table 1: LC-MS/MS MRM Parameters for Nitenpyram

Compound	Precursor Ion (m/z)	Product Ion (m/z)	Ionization Mode	Reference
Nitenpyram	271.1	225.1	ESI+	[7][8]
Nitenpyram-d3	274.1	228.1	ESI+	Theoretical

Note: The Nitenpyram-d3 transition is theoretical, based on a +3 Da shift from the native compound, which is standard practice.

Table 2: Method Validation and Performance Data

Parameter	Typical Value	Matrix Examples	Reference
Linearity (R²)	> 0.99	Fruits, Vegetables, Honey	[7][12]
Limit of Quantification (LOQ)	0.1 - 11.4 ng/g (µg/kg)	Pollen, Honey, Vegetables	[7][13]
Recovery	55% - 120%	Vegetables, Honey	[11][13]
Precision (RSD%)	< 20%	General Food Matrices	[1]

Note: Performance can vary significantly based on the complexity of the matrix, instrumentation, and specific protocol used. For instance, one study noted that while most neonicotinoids had residuals <25% on the calibration curve, Nitenpyram showed residuals up to 40%, indicating potential challenges in some methods.[12]

Conclusion

Nitenpyram-d3 serves as an exemplary internal standard for the quantitative analysis of Nitenpyram. Its "mechanism of action" is rooted in fundamental principles of analytical chemistry, where its isotopic label provides a mass difference for detection while its identical chemical structure ensures it faithfully tracks the analyte through extraction, chromatography, and ionization.[4][5] This method of isotopic dilution allows researchers to correct for inevitable sample-to-sample variations, thereby providing highly accurate, precise, and defensible data essential for regulatory monitoring, food safety assessment, and environmental science.

References

• 1. lcms.cz [lcms.cz]
• 2. texilajournal.com [texilajournal.com]
• 3. researchgate.net [researchgate.net]
• 4. caymanchem.com [caymanchem.com]
• 5. resolvemass.ca [resolvemass.ca]
• 6. chromforum.org [chromforum.org]
• 7. Quantitative Analysis of Neonicotinoid Insecticide Residues in Foods: Implication for Dietary Exposures - PMC [pmc.ncbi.nlm.nih.gov]
• 8. pubs.acs.org [pubs.acs.org]
• 9. ulula.es [ulula.es]
• 10. Optimization and Validation of a QuEChERS-Based Method Combined with Gas Chromatography–Tandem Mass Spectrometry for Analyzing Pesticide Residues in Edible Insect Samples - PMC [pmc.ncbi.nlm.nih.gov]
• 11. shimadzu.com [shimadzu.com]
• 12. escholarship.org [escholarship.org]
• 13. longdom.org [longdom.org]

An In-depth Technical Guide to the Safety and Handling of Nitenpyram-d3

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the safety data, handling procedures, and relevant biological context for Nitenpyram-d3. The information is intended to support its safe and effective use in a research and development setting.

Introduction to Nitenpyram-d3

Nitenpyram-d3 is the deuterated analogue of Nitenpyram, a neonicotinoid insecticide.[1][2] The primary application of Nitenpyram-d3 is as an internal standard for the quantification of Nitenpyram in various matrices using analytical techniques such as gas chromatography-mass spectrometry (GC-MS) or liquid chromatography-mass spectrometry (LC-MS).[3][4] Its chemical structure is identical to Nitenpyram, with the exception of three deuterium atoms replacing three hydrogen atoms on the methyl group. This isotopic labeling provides a distinct mass signature for analytical differentiation from the non-labeled compound.

Safety Data Sheet (SDS) Summary

The following tables summarize the key safety and property data for Nitenpyram-d3 and its non-deuterated parent compound, Nitenpyram. It is crucial to handle this compound as potentially hazardous until more comprehensive toxicological data becomes available.[3]

Table 1: Chemical and Physical Properties

Property	Value	Source
Nitenpyram-d3
Formal Name	(1E)-N-[(6-chloro-3-pyridinyl)methyl]-N-ethyl-N'-methyl-d3-2-nitro-1,1-ethenediamine	[3][4]
Molecular Formula	C11H12ClD3N4O2	[3][4]
Formula Weight	273.7 g/mol	[3][4]
Purity	≥98% (Nitenpyram), ≥99% deuterated forms (d1-d3)	[3][4]
Appearance	Solid	[3][4]
Solubility	Soluble in Methanol and DMSO	[4]
Nitenpyram
CAS Number	150824-47-8	[1]
Molecular Formula	C11H15ClN4O2	[1][5]
Molar Mass	270.72 g/mol	[1]
Appearance	Pale yellow crystalline solid	[1][5]
Melting Point	82 °C	[1][5]
Density	1.4 g/cm³ at 20 °C	[1][6]
Water Solubility	Insoluble	[6]
log Kow	-0.66	[5]

Table 2: Toxicological Data (Nitenpyram)

Metric	Value	Species	Source
Acute Oral LD50	1,575–1,680 mg/kg	Rat	[7]
Acute Dermal LD50	>2,000 mg/kg	Rat	[7]
No-Observed-Adverse-Effect Level (NOAEL)	129 mg/kg/day (male), 54 mg/kg/day (female)	Rat	[7]
No-Observed-Adverse-Effect Level (NOAEL)	60 mg/kg/day	Dog	[7]

Table 3: Hazard Identification and Precautionary Statements

Hazard Class	GHS Pictogram	Signal Word	Hazard Statement	Precautionary Statements
Acute Toxicity, Oral (Category 4)	GHS07 (Exclamation mark)	Warning	H302: Harmful if swallowed	P264: Wash thoroughly after handling. P270: Do not eat, drink or smoke when using this product. P301+P312: IF SWALLOWED: Call a POISON CENTER/doctor if you feel unwell. P330: Rinse mouth. P501: Dispose of contents/container in accordance with local/regional/national/international regulations.

Handling and Storage

Proper handling and storage are critical to ensure the safety of laboratory personnel and maintain the integrity of Nitenpyram-d3.

Storage:

• Store at -20°C for long-term stability.[3][4]

• The compound is stable for at least four years under these conditions.[3][4]

• Keep the container tightly closed in a dry and well-ventilated place.[5]

• The material is moisture-sensitive.[5]

Handling:

• Nitenpyram-d3 is for research use only and not for human or veterinary diagnostic or therapeutic use.[3]

• This material should be considered hazardous until further information becomes available.[3]

• Do not ingest, inhale, or allow contact with eyes, skin, or clothing.[3]

• Wash hands and any exposed skin thoroughly after handling.[3][8]

• Use in a well-ventilated area or with local exhaust ventilation.[8]

• Wear appropriate personal protective equipment (PPE), including gloves, lab coat, and safety glasses.

• In case of accidental exposure, follow the first-aid measures outlined in the safety data sheet.[9]

  • Inhalation: Move to fresh air and seek medical attention.[9]

  • Skin contact: Remove contaminated clothing and wash the affected area with soap and water.[9]

  • Eye contact: Rinse cautiously with water for several minutes. Remove contact lenses if present and easy to do. Continue rinsing and seek medical attention.[9]

  • Ingestion: Rinse mouth and seek immediate medical attention.[9]

Mechanism of Action of Nitenpyram

Nitenpyram is a neonicotinoid insecticide that acts as a neurotoxin in insects.[1][2] It functions by binding to nicotinic acetylcholine receptors (nAChRs) in the central nervous system of insects.[1][5] This binding is irreversible and blocks the neural signaling mediated by acetylcholine.[1] The disruption of neurotransmission leads to paralysis and ultimately the death of the insect.[1][5] Nitenpyram exhibits high selectivity for insect nAChRs over those found in mammals, which accounts for its lower toxicity in mammals compared to insects.[5]

Mechanism of action of Nitenpyram at the insect synapse.

Experimental Protocols

As Nitenpyram-d3 is primarily used as an internal standard, a general experimental workflow for its application in LC-MS analysis is provided below. The exact parameters will need to be optimized for the specific analyte, matrix, and instrumentation.

Workflow for Quantification of Nitenpyram using Nitenpyram-d3 Internal Standard

• Preparation of Stock Solutions:

  • Accurately weigh a known amount of Nitenpyram and Nitenpyram-d3.

  • Dissolve each in an appropriate solvent (e.g., methanol) to create concentrated stock solutions.

  • Perform serial dilutions to prepare working standard solutions of both the analyte and the internal standard at various concentrations.

• Sample Preparation:

  • Homogenize the sample matrix (e.g., tissue, plasma, soil).

  • Spike a known amount of the Nitenpyram-d3 internal standard solution into each sample, calibration standard, and quality control sample.

  • Perform extraction of the analyte and internal standard from the matrix (e.g., liquid-liquid extraction, solid-phase extraction).

  • Evaporate the solvent and reconstitute the residue in the mobile phase.

• LC-MS/MS Analysis:

  • Inject the prepared samples into the LC-MS/MS system.

  • Develop a chromatographic method to separate Nitenpyram from other matrix components.

  • Optimize the mass spectrometer parameters (e.g., ionization source, collision energy) for the detection of both Nitenpyram and Nitenpyram-d3.

  • Monitor specific precursor-to-product ion transitions for both the analyte and the internal standard.

• Data Analysis:

  • Integrate the peak areas for both Nitenpyram and Nitenpyram-d3.

  • Calculate the ratio of the peak area of Nitenpyram to the peak area of Nitenpyram-d3.

  • Construct a calibration curve by plotting the peak area ratio against the concentration of the Nitenpyram calibration standards.

  • Determine the concentration of Nitenpyram in the unknown samples by interpolating their peak area ratios from the calibration curve.

Experimental workflow for Nitenpyram quantification.

References

• 1. Nitenpyram - Wikipedia [en.wikipedia.org]
• 2. go.drugbank.com [go.drugbank.com]
• 3. cdn.caymanchem.com [cdn.caymanchem.com]
• 4. caymanchem.com [caymanchem.com]
• 5. Nitenpyram | C11H15ClN4O2 | CID 3034287 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. bg.cpachem.com [bg.cpachem.com]
• 7. Neonicotinoid Toxicosis in Animals - Toxicology - Merck Veterinary Manual [merckvetmanual.com]
• 8. hb-p.com [hb-p.com]
• 9. direct.hpc-j.co.jp [direct.hpc-j.co.jp]

An In-depth Technical Guide to the Key Differences Between Nitenpyram and Nitenpyram-d3

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive analysis of the key distinctions between the neonicotinoid insecticide nitenpyram and its deuterated isotopologue, Nitenpyram-d3. While structurally similar, the substitution of three hydrogen atoms with deuterium in Nitenpyram-d3 introduces subtle yet significant differences in their physicochemical properties and biological interactions. This document will delve into their chemical properties, the kinetic isotope effect and its implications on metabolism and pharmacokinetics, their primary applications, and detailed analytical methodologies for their quantification. The information presented is intended to serve as a valuable resource for researchers, scientists, and professionals involved in drug development, insecticide resistance studies, and analytical chemistry.

Introduction

Nitenpyram is a widely used neonicotinoid insecticide effective against various agricultural and veterinary pests.[1][2] Its mode of action involves the agonistic binding to nicotinic acetylcholine receptors (nAChRs) in insects, leading to paralysis and death.[1][3] Nitenpyram-d3 is a stable isotope-labeled version of nitenpyram, where three hydrogen atoms on the N'-methyl group have been replaced with deuterium atoms.[4] This isotopic substitution makes Nitenpyram-d3 an invaluable tool in analytical chemistry, primarily as an internal standard for the accurate quantification of nitenpyram in complex matrices.[4] Understanding the fundamental differences between these two molecules is crucial for their appropriate application in research and development.

Chemical and Physical Properties

The primary physical difference between nitenpyram and Nitenpyram-d3 is their molecular weight, owing to the presence of three deuterium atoms in the latter. Other physicochemical properties are largely identical.

Property	Nitenpyram	Nitenpyram-d3	Reference(s)
Chemical Formula	C₁₁H₁₅ClN₄O₂	C₁₁H₁₂D₃ClN₄O₂	[4][5]
Molecular Weight	270.72 g/mol	273.75 g/mol	[1][4]
Appearance	Pale yellow crystalline solid	Solid	[1][4]
Melting Point	82 °C	Not explicitly stated, but expected to be very similar to nitenpyram	[1]
Solubility	Soluble in DMSO and Methanol	Soluble in DMSO and Methanol	[4]

The Kinetic Isotope Effect and its Biological Implications

The substitution of hydrogen with deuterium, a heavier isotope, leads to a stronger carbon-deuterium (C-D) bond compared to the carbon-hydrogen (C-H) bond. The cleavage of this bond is often the rate-limiting step in metabolic reactions catalyzed by enzymes such as the Cytochrome P450 (CYP450) superfamily.[6][7] This phenomenon, known as the kinetic isotope effect (KIE) , can result in a slower rate of metabolism for the deuterated compound.

Metabolism

Nitenpyram is metabolized in vivo, with cytochrome P450 enzymes playing a significant role.[3] Reported metabolites include 6-chloronicotinic acid, nitenpyram-COOH, nitenpyram-deschloropyridine, desmethyl-nitenpyram, and nitenpyram-CN.[1] The deuteration in Nitenpyram-d3 is at the N'-methyl group, a potential site for oxidative metabolism. Due to the KIE, it is anticipated that the N-demethylation of Nitenpyram-d3 would proceed at a slower rate compared to nitenpyram. This could lead to a longer half-life and altered metabolite profile for the deuterated compound.

Diagram: Proposed Metabolic Pathway of Nitenpyram

Caption: Proposed metabolic pathway of nitenpyram.

Pharmacokinetics

• Increased half-life (t½): A slower rate of elimination would lead to a longer persistence of the compound in the body.

• Increased area under the curve (AUC): The total drug exposure over time would be higher.

• Decreased clearance (CL): The rate at which the drug is removed from the body would be lower.

These differences are critical for researchers using Nitenpyram-d3 as an internal standard, as it is assumed to co-elute and behave identically to the analyte during sample preparation and analysis, but its slightly different retention time and mass-to-charge ratio allow for its distinct detection.

Parameter	Nitenpyram (in Dogs)	Nitenpyram-d3 (Predicted)	Reference(s)
Tmax	~1.21 hours	Similar to nitenpyram	[8]
Cmax	~4787 ng/mL	Potentially higher	[8]
Elimination Half-life (t½)	~2.8 hours	Longer than nitenpyram	[8]

Pharmacodynamics and Receptor Binding

Nitenpyram acts as an agonist at the nicotinic acetylcholine receptor (nAChR) in insects.[1][3] The binding affinity of nitenpyram to insect nAChRs is significantly higher than to mammalian receptors, which accounts for its selective toxicity.[1] The deuterium substitution in Nitenpyram-d3 is not at the pharmacophore (the nitroamine group) responsible for receptor binding.[1] Therefore, it is not expected to significantly alter the binding affinity or the pharmacodynamic properties of the molecule. However, subtle changes in electronic effects due to deuteration cannot be entirely ruled out without direct comparative binding assays.

Diagram: Nitenpyram Mode of Action

References

• 1. Nitenpyram - Wikipedia [en.wikipedia.org]
• 2. go.drugbank.com [go.drugbank.com]
• 3. Nitenpyram | C11H15ClN4O2 | CID 3034287 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. caymanchem.com [caymanchem.com]
• 5. escholarship.org [escholarship.org]
• 6. mdpi.com [mdpi.com]
• 7. Biochemistry, Cytochrome P450 - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 8. vetcontact.com [vetcontact.com]

A Comprehensive Technical Guide to the Commercial Availability and Use of Nitenpyram-d3 for Research Applications

This technical guide provides an in-depth overview of Nitenpyram-d3, a deuterated analog of the neonicotinoid insecticide Nitenpyram. Designed for researchers, scientists, and professionals in drug development, this document details its commercial availability, provides representative experimental protocols for its synthesis and analysis, and illustrates its mechanism of action through a signaling pathway diagram.

Commercial Availability and Suppliers

Nitenpyram-d3 is primarily utilized as an internal standard for the quantification of Nitenpyram in various biological and environmental samples using mass spectrometry-based methods such as Gas Chromatography-Mass Spectrometry (GC-MS) or Liquid Chromatography-Mass Spectrometry (LC-MS).[1] Several chemical suppliers offer Nitenpyram-d3 for research purposes. The following table summarizes the key quantitative data from prominent suppliers.

Supplier	Catalog Number	Available Quantities	Purity	Formulation	Storage
Cayman Chemical	26783	500 µg, 1 mg	≥98% (Nitenpyram), ≥99% deuterated forms (d1-d3)	Solid	-20°C
Sapphire North America	26783	500 µg, 1 mg	≥99% deuterated forms (d1-d3)	Solid	-20°C

Experimental Protocols

Representative Synthesis Protocol for Nitenpyram-d3

The synthesis of Nitenpyram-d3 involves the introduction of a trideuterated methyl group. A common method for this is reductive amination using a deuterated methyl source. The following is a plausible, illustrative multi-step synthetic route.

Step 1: Synthesis of the Nitenpyram Precursor

The synthesis would begin with a precursor molecule that can react with a deuterated methylamine. A likely precursor is (E)-N-((6-chloropyridin-3-yl)methyl)-N-ethyl-2-nitroethene-1,1-diamine.

Step 2: Reductive Amination with Deuterated Methylamine

• Dissolve the Nitenpyram precursor (1 equivalent) in a suitable solvent such as methanol.

• Add deuterated methylamine hydrochloride (CD₃NH₂·HCl, 1.2 equivalents) and a mild reducing agent like sodium cyanoborohydride (NaBH₃CN, 1.5 equivalents).

• Stir the reaction mixture at room temperature for 24-48 hours.

• Monitor the reaction progress using Thin Layer Chromatography (TLC) or LC-MS.

• Upon completion, quench the reaction by adding water.

• Extract the product with a suitable organic solvent (e.g., ethyl acetate).

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to obtain Nitenpyram-d3.

• Confirm the structure and deuterium incorporation using ¹H NMR, ¹³C NMR, and high-resolution mass spectrometry.

Analytical Protocol: Quantification of Nitenpyram using Nitenpyram-d3 as an Internal Standard by LC-MS/MS

This protocol describes a general method for the quantification of Nitenpyram in a sample matrix (e.g., plasma, water) using Nitenpyram-d3 as an internal standard.[1]

1. Sample Preparation (Protein Precipitation for Plasma)

• To a 100 µL aliquot of the plasma sample, add 10 µL of a known concentration of Nitenpyram-d3 in methanol (e.g., 100 ng/mL).

• Add 300 µL of acetonitrile to precipitate the proteins.

• Vortex the mixture for 1 minute.

• Centrifuge at 10,000 x g for 10 minutes to pellet the precipitated proteins.

• Transfer the supernatant to a clean tube and evaporate to dryness under a gentle stream of nitrogen.

• Reconstitute the residue in 100 µL of the mobile phase.

2. LC-MS/MS Analysis

• Liquid Chromatography (LC) Conditions:

  • Column: A suitable C18 reversed-phase column (e.g., 2.1 x 50 mm, 1.8 µm).

  • Mobile Phase A: 0.1% formic acid in water.

  • Mobile Phase B: 0.1% formic acid in acetonitrile.

  • Gradient: A linear gradient from 5% to 95% mobile phase B over 5 minutes.

  • Flow Rate: 0.3 mL/min.

  • Injection Volume: 5 µL.

• Mass Spectrometry (MS) Conditions:

  • Ionization Mode: Electrospray Ionization (ESI), positive.

  • Scan Type: Multiple Reaction Monitoring (MRM).

  • MRM Transitions:

    • Nitenpyram: Precursor ion (Q1) m/z → Product ion (Q3) m/z (specific transition to be determined by direct infusion of a standard).

    • Nitenpyram-d3: Precursor ion (Q1) m/z → Product ion (Q3) m/z (a shift of +3 Da from the Nitenpyram transition is expected).

  • Optimize collision energy and other MS parameters for maximum signal intensity.

3. Quantification

Construct a calibration curve by plotting the ratio of the peak area of Nitenpyram to the peak area of Nitenpyram-d3 against the concentration of Nitenpyram standards. The concentration of Nitenpyram in the unknown samples is then determined from this calibration curve.

Visualizations

The following diagrams, created using the Graphviz DOT language, illustrate a representative experimental workflow and the signaling pathway of Nitenpyram.

A representative workflow for the synthesis and analysis of Nitenpyram-d3.

The signaling pathway of Nitenpyram at the insect nicotinic acetylcholine receptor.

Mechanism of Action

Nitenpyram is a neonicotinoid insecticide that acts as an agonist at the nicotinic acetylcholine receptors (nAChRs) in the central nervous system of insects.[2] Unlike in mammals, where nAChRs are also present in the peripheral nervous system, in insects, these receptors are primarily located in the central nervous system. Nitenpyram binds to these receptors, mimicking the action of the neurotransmitter acetylcholine. This binding leads to the opening of the ion channel associated with the receptor, causing an influx of sodium and calcium ions. The influx of positive ions results in the depolarization of the postsynaptic membrane, leading to a state of hyperexcitation. Continuous stimulation of the nAChRs by Nitenpyram prevents the repolarization of the membrane, ultimately blocking the transmission of nerve signals. This disruption of the central nervous system leads to paralysis and the eventual death of the insect. The selectivity of Nitenpyram for insect nAChRs over mammalian receptors contributes to its effectiveness as an insecticide with relatively lower toxicity to mammals.

References

• 1. Internal Standards in LC−MS Bioanalysis: Which, When, and How - WuXi AppTec DMPK [dmpkservice.wuxiapptec.com]
• 2. go.drugbank.com [go.drugbank.com]

Nitenpyram-d3: A Technical Overview for Researchers

FOR IMMEDIATE RELEASE

This technical guide provides an in-depth overview of Nitenpyram-d3, a deuterated isotopologue of the neonicotinoid insecticide Nitenpyram. It is intended for researchers, scientists, and drug development professionals, offering detailed information on its chemical properties, mechanism of action, and analytical applications.

Core Chemical Data

Nitenpyram-d3 is primarily utilized as an internal standard for the precise quantification of Nitenpyram in various matrices using mass spectrometry-based methods.[1][2] Its key chemical identifiers and properties are summarized in the table below.

Property	Value
CAS Number	Not publicly available; assigned by chemical suppliers.
Molecular Formula	C₁₁H₁₂D₃ClN₄O₂[1]
Molecular Weight	273.7 g/mol [1]
Formal Name	(1E)-N-[(6-chloro-3-pyridinyl)methyl]-N-ethyl-N'-methyl-d3-2-nitro-1,1-ethenediamine[1]
Appearance	Pale yellow crystalline solid[3][4]
Solubility	High solubility in water. Soluble in methanol and DMSO.[1][3]

Mechanism of Action: Targeting Insect Nicotinic Acetylcholine Receptors

Nitenpyram, and by extension its deuterated form, functions as a potent insect neurotoxin.[3] It belongs to the neonicotinoid class of insecticides, which act as agonists at the nicotinic acetylcholine receptors (nAChRs) in the central nervous system of insects.[3][5]

The binding of Nitenpyram to these receptors is effectively irreversible, leading to the blockage of neural signaling.[3] This disruption of neurotransmission results in a cessation of ion flow across the postsynaptic membrane, causing rapid paralysis and subsequent death of the insect.[3] A key advantage of Nitenpyram is its high selectivity for insect nAChRs over their mammalian counterparts, which contributes to its targeted insecticidal activity.[3]

The signaling pathway initiated by the binding of an agonist like Nitenpyram to the nAChR is a critical area of study. The following diagram illustrates a generalized signaling cascade following nAChR activation.

Nitenpyram's interaction with the nicotinic acetylcholine receptor.

Experimental Protocols: Quantification of Nitenpyram

Nitenpyram-d3 is the internal standard of choice for the accurate quantification of Nitenpyram in complex matrices such as agricultural products and biological samples.[1] The use of a stable isotope-labeled internal standard is crucial for correcting for matrix effects and variations in instrument response. The following outlines a typical experimental workflow for the analysis of Nitenpyram using Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).

Sample Preparation: QuEChERS Method

The QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) method is a widely adopted sample preparation technique for pesticide residue analysis in food matrices.[6]

• Homogenization : Weigh a representative portion of the sample (e.g., 10-15 g of a fruit or vegetable) into a centrifuge tube.

• Extraction : Add an appropriate volume of water and an extraction solvent, typically acetonitrile.[7] Fortify the sample with a known concentration of Nitenpyram-d3 internal standard.

• Salting Out : Add a salt mixture (commonly magnesium sulfate and sodium chloride) to induce phase separation.

• Centrifugation : Centrifuge the sample to separate the acetonitrile layer containing the analytes from the aqueous and solid matrix components.

• Dispersive Solid-Phase Extraction (d-SPE) Cleanup : Transfer an aliquot of the acetonitrile extract to a tube containing a d-SPE sorbent (e.g., primary secondary amine (PSA) to remove organic acids and sugars, and C18 to remove nonpolar interferences) and magnesium sulfate to remove residual water.

• Final Preparation : Centrifuge the sample and collect the supernatant for LC-MS/MS analysis.

A typical workflow for the QuEChERS sample preparation method.

LC-MS/MS Analysis

Quantitative analysis is performed by LC-MS/MS in Multiple Reaction Monitoring (MRM) mode, which provides high selectivity and sensitivity.[6]

Parameter	Typical Conditions
LC Column	C18 reversed-phase column (e.g., 100 mm x 2.1 mm, 1.8 µm)
Mobile Phase A	Water with 0.1% formic acid
Mobile Phase B	Acetonitrile or Methanol with 0.1% formic acid
Gradient	A suitable gradient program to achieve chromatographic separation
Flow Rate	0.2-0.4 mL/min
Injection Volume	1-10 µL
Ionization Source	Electrospray Ionization (ESI), positive mode
MRM Transitions	Specific precursor-to-product ion transitions for Nitenpyram and Nitenpyram-d3 are monitored. For Nitenpyram (precursor m/z 271.1), characteristic product ions would be selected. For Nitenpyram-d3 (precursor m/z 274.1), the corresponding product ions would be monitored.

Synthesis of Nitenpyram-d3

The synthesis of deuterated compounds often involves introducing deuterium at a late stage of the synthesis of the non-deuterated analogue or using deuterated starting materials. While the specific, proprietary synthesis of commercially available Nitenpyram-d3 is not publicly disclosed, general methods for deuteration are well-established in medicinal and synthetic chemistry. These can include metal-catalyzed hydrogen-deuterium exchange reactions or the use of deuterated reagents in the synthetic pathway. The synthesis of Nitenpyram itself involves a multi-step reaction starting from 2-chloro-5-chloromethylpyridine.[3] The deuterons in Nitenpyram-d3 are located on the N'-methyl group.

Conclusion

Nitenpyram-d3 is an essential tool for the accurate and reliable quantification of Nitenpyram in various scientific investigations, from environmental monitoring to food safety analysis. Its use in conjunction with sensitive analytical techniques like LC-MS/MS provides researchers with the high-quality data necessary for their studies. Understanding its mechanism of action as a neonicotinoid insecticide further contextualizes its importance in the broader field of toxicology and pharmacology. This guide provides a foundational understanding for professionals working with this important analytical standard.

References

• 1. caymanchem.com [caymanchem.com]
• 2. Sapphire North America [sapphire-usa.com]
• 3. Nitenpyram - Wikipedia [en.wikipedia.org]
• 4. Nitenpyram | C11H15ClN4O2 | CID 3034287 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. Nicotinic acetylcholine receptor - Wikipedia [en.wikipedia.org]
• 6. Determination of nitenpyram dissipation and residue in kiwifruit by LC-MS/MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. longdom.org [longdom.org]

An In-depth Technical Guide to the Solubility Characteristics of Nitenpyram-d3 in Organic Solvents

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility characteristics of Nitenpyram-d3, a deuterated analog of the neonicotinoid insecticide Nitenpyram. Given the limited availability of direct quantitative solubility data for Nitenpyram-d3, this guide leverages data from its parent compound, Nitenpyram, to provide a robust framework for its use in research and development. The structural similarity between Nitenpyram and its deuterated isotopologue suggests their solubility profiles in various organic solvents will be nearly identical.

Introduction to Nitenpyram

Nitenpyram is a neonicotinoid insecticide that functions as an agonist of the nicotinic acetylcholine receptor (nAChR) in insects.[1][2] This interaction leads to the blockage of neural signaling in the central nervous system, resulting in paralysis and death of the target insect.[1] Its high selectivity for insect nAChRs makes it an effective tool in agriculture and veterinary medicine.[1] Nitenpyram is characterized as a pale yellow crystalline solid with a melting point of 82°C.[3] It is hydrophilic with high water solubility.[1]

Solubility of Nitenpyram in Organic Solvents

The solubility of a compound is a critical physicochemical property that influences its formulation, delivery, and bioavailability. The following table summarizes the available quantitative solubility data for Nitenpyram in a range of common organic solvents. While Nitenpyram-d3 is qualitatively described as soluble in Dimethyl Sulfoxide (DMSO) and Methanol, the quantitative data presented below for Nitenpyram serves as a strong proxy.[4][5]

Organic Solvent	Chemical Formula	Solubility (g/L) at 25°C	Reference
Chloroform	CHCl₃	700	[6]
Methanol	CH₃OH	670	[6]
Acetone	C₃H₆O	290	[6]
Ethanol	C₂H₅OH	89	[6]
Dimethyl Sulfoxide (DMSO)	C₂H₆OS	70	[7]
Water	H₂O	840	[6]

Note: The high solubility in water is a key characteristic of Nitenpyram.[1]

Experimental Protocol for Solubility Determination: The Shake-Flask Method

The "shake-flask" method is a widely recognized and robust technique for determining the equilibrium solubility of a compound in a specific solvent. This protocol is based on the principles outlined in the OECD Guideline for the Testing of Chemicals, Section 105.[8][9][10]

Principle

A surplus of the solid compound (Nitenpyram-d3) is agitated in a chosen organic solvent at a constant temperature until equilibrium is achieved. The resulting saturated solution is then separated from the undissolved solid, and the concentration of the dissolved compound is determined using a suitable analytical method, such as High-Performance Liquid Chromatography (HPLC).

Materials and Equipment

• Nitenpyram-d3 (solid form)

• Selected organic solvents (e.g., methanol, ethanol, acetonitrile, acetone, ethyl acetate, dichloromethane, toluene, hexane)

• Glass flasks with airtight stoppers

• Constant temperature shaker bath or incubator

• Centrifuge

• Syringe filters (chemically inert, e.g., PTFE)

• High-Performance Liquid Chromatograph (HPLC) with a suitable detector (e.g., UV-Vis)

• Analytical balance

• Volumetric flasks and pipettes

Procedure

• Preparation of a Saturated Solution:

  • Add an excess amount of Nitenpyram-d3 to a glass flask. The exact amount should be sufficient to ensure that undissolved solid remains at equilibrium.

  • Add a known volume of the selected organic solvent to the flask.

  • Seal the flask tightly to prevent solvent evaporation.

  • Place the flask in a constant temperature shaker bath set to a standard temperature (e.g., 25°C).

  • Agitate the mixture for a sufficient period to reach equilibrium. A preliminary test can determine the necessary time, but 24 to 48 hours is typical.

• Separation of the Saturated Solution:

  • After the equilibration period, allow the flask to stand undisturbed at the constant temperature to allow the undissolved solid to settle.

  • To ensure complete separation of the solid from the liquid phase, centrifuge the solution at a controlled temperature.

  • Carefully withdraw a sample of the supernatant using a syringe and filter it through a chemically inert syringe filter to remove any remaining microscopic particles.

• Analysis of the Saturated Solution:

  • Accurately dilute the filtered saturated solution with the same organic solvent to a concentration that falls within the linear range of the analytical method.

  • Analyze the diluted solution using a validated HPLC method to determine the concentration of Nitenpyram-d3.

  • Prepare a calibration curve using standard solutions of Nitenpyram-d3 of known concentrations to ensure accurate quantification.

• Data Calculation and Reporting:

  • Calculate the solubility of Nitenpyram-d3 in the specific organic solvent based on the concentration of the saturated solution and the dilution factor.

  • Report the solubility in standard units, such as grams per liter (g/L) or milligrams per milliliter (mg/mL), at the specified temperature.

Visualization of Nitenpyram's Mechanism of Action

Nitenpyram, as a neonicotinoid, exerts its insecticidal effect by acting as an agonist at the nicotinic acetylcholine receptors (nAChRs) in the insect's central nervous system. The following diagrams illustrate the experimental workflow for solubility determination and the signaling pathway of Nitenpyram.

References

• 1. Nitenpyram - Wikipedia [en.wikipedia.org]
• 2. cdn.caymanchem.com [cdn.caymanchem.com]
• 3. Nitenpyram | C11H15ClN4O2 | CID 3034287 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. cdn.caymanchem.com [cdn.caymanchem.com]
• 5. caymanchem.com [caymanchem.com]
• 6. Nitenpyram [drugfuture.com]
• 7. Nitenpyram | AChR | TargetMol [targetmol.com]
• 8. laboratuar.com [laboratuar.com]
• 9. oecd.org [oecd.org]
• 10. oecd.org [oecd.org]

Protocols & Analytical Methods

Application Note: Quantification of Nitenpyram using Nitenpyram-d3 Internal Standard by LC-MS/MS

Introduction

Nitenpyram is a neonicotinoid insecticide widely employed in agriculture and veterinary medicine for the control of sucking insects.[1] Its presence in various matrices necessitates a robust and accurate analytical method for monitoring and quantification. This application note details a sensitive and selective liquid chromatography-tandem mass spectrometry (LC-MS/MS) method for the quantification of nitenpyram, utilizing its deuterated analog, Nitenpyram-d3, as an internal standard to ensure high accuracy and precision. The use of an isotopically labeled internal standard is critical as it co-elutes with the analyte and experiences similar matrix effects and ionization suppression or enhancement, leading to more reliable quantification.[2]

Principle

This method employs High-Performance Liquid Chromatography (HPLC) to separate nitenpyram from other matrix components. The separated analyte is then detected by a tandem mass spectrometer (MS/MS) operating in the Multiple Reaction Monitoring (MRM) mode.[3] MRM provides excellent selectivity and sensitivity by monitoring a specific precursor-to-product ion transition for both nitenpyram and the Nitenpyram-d3 internal standard.[4][5] Quantification is achieved by creating a calibration curve based on the ratio of the peak area of the analyte to the peak area of the internal standard across a range of concentrations.

Experimental Protocols

Materials and Reagents

• Standards: Nitenpyram (≥99% purity), Nitenpyram-d3 (≥99% deuterated forms).

• Solvents: HPLC-grade acetonitrile, methanol, and water.

• Reagents: Formic acid (LC-MS grade), ammonium formate (LC-MS grade).

• QuEChERS Salts: Anhydrous magnesium sulfate (MgSO₄), sodium chloride (NaCl), sodium citrate, and disodium citrate sesquohydrate.

• Dispersive SPE (dSPE): Primary secondary amine (PSA) sorbent, anhydrous MgSO₄.

Preparation of Standard Solutions

• Primary Stock Solutions (1000 µg/mL): Accurately weigh approximately 10 mg of Nitenpyram and Nitenpyram-d3 standards into separate 10 mL volumetric flasks. Dissolve and bring to volume with methanol. Store at -20°C.

• Intermediate Stock Solution (10 µg/mL): Dilute the primary stock solutions with acetonitrile to create intermediate stocks.

• Internal Standard (IS) Working Solution (100 ng/mL): Dilute the Nitenpyram-d3 intermediate stock solution with acetonitrile.

• Calibration Standards (0.5 - 200 ng/mL): Prepare a series of calibration standards by serially diluting the Nitenpyram intermediate stock solution with acetonitrile. Fortify each calibration standard with the IS working solution to a final concentration of 10 ng/mL.

Sample Preparation (QuEChERS Method)

The Quick, Easy, Cheap, Effective, Rugged, and Safe (QuEChERS) method is a streamlined sample preparation process.[6][7]

• Homogenization: Weigh 10 g of a homogenized sample (e.g., fruit, vegetable, or soil) into a 50 mL centrifuge tube.[6]

• Fortification: Add 100 µL of the 100 ng/mL Nitenpyram-d3 IS working solution.

• Extraction: Add 10 mL of 1% acetic acid in acetonitrile. Add the QuEChERS extraction salts (e.g., 4 g MgSO₄, 1 g NaCl, 1 g sodium citrate, 0.5 g disodium citrate sesquohydrate).[8]

• Shaking and Centrifugation: Cap the tube and shake vigorously for 1 minute. Centrifuge at ≥3000 x g for 5 minutes.[9]

• Cleanup (dSPE): Transfer a 1 mL aliquot of the upper acetonitrile layer to a 2 mL dSPE tube containing 150 mg MgSO₄ and 50 mg PSA.[10]

• Final Centrifugation: Vortex for 30 seconds and centrifuge at high speed for 5 minutes.

• Analysis: Transfer the supernatant into an autosampler vial for LC-MS/MS analysis.

Data Presentation

Quantitative data for the LC-MS/MS method is summarized below.

Table 1: Optimized LC-MS/MS Parameters

Parameter	Setting
LC System
Column	C18, 2.1 x 100 mm, 2.5 µm
Mobile Phase A	Water with 0.1% Formic Acid & 2 mM Ammonium Formate
Mobile Phase B	Acetonitrile with 0.1% Formic Acid
Gradient	5% B to 95% B over 8 min, hold for 2 min, re-equilibrate for 3 min
Flow Rate	0.4 mL/min
Injection Volume	5 µL
Column Temperature	40°C
MS System
Ionization Mode	Electrospray Ionization (ESI), Positive
Capillary Voltage	3.0 kV
Source Temperature	150°C

| Desolvation Temp | 350°C |

Table 2: MRM Transitions and Collision Energies

Compound	Precursor Ion (m/z)	Product Ion (m/z)	Dwell Time (ms)	Collision Energy (eV)
Nitenpyram (Quantifier)	271.1	225.1	50	8
Nitenpyram (Qualifier)	271.1	126.1	50	36
Nitenpyram-d3 (IS)	274.1	228.1	50	8

MRM transitions for Nitenpyram are based on published data.[1][4][11] The transition for Nitenpyram-d3 is predicted based on a +3 Da mass shift.

Table 3: Method Validation Parameters

Parameter	Result
Linearity Range	0.5 - 200 ng/mL
Correlation Coefficient (R²)	> 0.999[12]
Limit of Detection (LOD)	~0.005 mg/kg
Limit of Quantification (LOQ)	0.01 mg/kg[3]
Accuracy (Recovery %)	70 - 120%[8]

| Precision (RSD %) | < 15%[13] |

Mandatory Visualization

References

• 1. nrcgrapes.in [nrcgrapes.in]
• 2. rsc.org [rsc.org]
• 3. Determination of nitenpyram dissipation and residue in kiwifruit by LC-MS/MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. agilent.com [agilent.com]
• 5. forensicrti.org [forensicrti.org]
• 6. QuEChERS: Home [quechers.eu]
• 7. hawach.com [hawach.com]
• 8. aensiweb.com [aensiweb.com]
• 9. nucleus.iaea.org [nucleus.iaea.org]
• 10. QuEChERS Method for Pesticide Residue Analysis | Phenomenex [phenomenex.com]
• 11. agilent.com [agilent.com]
• 12. researchgate.net [researchgate.net]
• 13. m.youtube.com [m.youtube.com]

Nitenpyram-d3 for the Analysis of Pesticide Residues in Soil and Water: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the use of Nitenpyram-d3 as an internal standard in the quantitative analysis of nitenpyram pesticide residues in soil and water samples. The use of isotopically labeled standards is a critical technique for achieving accurate and reliable results in complex environmental matrices by correcting for matrix effects and procedural losses.[1][2][3]

Introduction

Nitenpyram is a neonicotinoid insecticide widely used in agriculture to control pests on crops.[4] Its presence in soil and water can have implications for environmental health and non-target organisms.[5] Accurate monitoring of nitenpyram residues is therefore essential. The use of a stable isotope-labeled internal standard, such as Nitenpyram-d3, is the preferred method for quantification in complex matrices like soil and water. This is because it behaves almost identically to the unlabeled analyte during sample preparation and analysis, thus compensating for variations in extraction efficiency and matrix-induced signal suppression or enhancement in mass spectrometry-based methods.[2][3]

Quantitative Data Summary

The following tables summarize the performance characteristics of methods for the determination of nitenpyram in soil and water, utilizing techniques comparable to those where an internal standard like Nitenpyram-d3 would be employed.

Table 1: Method Performance for Nitenpyram Analysis in Water

Analytical Method	Sample Pre-treatment	Limit of Detection (LOD)	Limit of Quantification (LOQ)	Recovery (%)	Reference
LC-MS/MS	Direct Aqueous Injection	2-8 ng/L	Not Specified	Not Specified	[6]
HPLC-UV	Dispersive Membrane Extraction	0.013–0.064 µg/L	0.038–0.190 µg/L	72.50-117.98	[7]
HPLC	Not Specified	0.05 mg/kg (in paddy water)	Not Specified	Not Specified	[8]
LC-MS/MS	Solid Phase Extraction (SPE)	Not Specified	<10 ng/L	Not Specified	[9]
GC-ECD	Solid Phase Extraction (SPE)	0.01-0.088 µg/L	0.035-0.290 µg/L	74.2-116.4	[10]

Table 2: Method Performance for Nitenpyram Analysis in Soil

Analytical Method	Sample Pre-treatment	Limit of Detection (LOD)	Limit of Quantification (LOQ)	Recovery (%)	Reference
GC-ECD	Acetone-water extraction, Florisil column cleanup	0.02 mg/kg	Not Specified	90.82-96.27	[11]
HPLC	Not Specified	<0.05 mg/kg	Not Specified	Not Specified	[8]
LC-MS/MS	QuEChERS	0.023 ng/g	0.063 ng/g	90.8	[12]
LC-MS/MS	Acetonitrile Extraction	0.001-0.01 mg/kg	Not Specified	Not Specified	[13]

Experimental Protocols

The following are detailed protocols for the analysis of nitenpyram in soil and water using Nitenpyram-d3 as an internal standard. These protocols are based on established methodologies such as QuEChERS and SPE coupled with LC-MS/MS.

Protocol 1: Analysis of Nitenpyram in Water by SPE and LC-MS/MS

This protocol is designed for the extraction and quantification of nitenpyram in water samples.

1. Materials and Reagents

• Nitenpyram analytical standard

• Nitenpyram-d3 internal standard solution (e.g., 1 µg/mL in acetonitrile)

• Methanol, HPLC grade

• Acetonitrile, HPLC grade

• Formic acid, LC-MS grade

• Ultrapure water

• Solid Phase Extraction (SPE) cartridges (e.g., Oasis HLB or equivalent)

• Glass fiber filters (0.7 µm)

2. Sample Preparation and Extraction

• Filter the water sample (e.g., 500 mL) through a 0.7 µm glass fiber filter to remove suspended solids.[9]

• Spike the filtered water sample with a known amount of Nitenpyram-d3 internal standard solution.

• Condition the SPE cartridge by passing 5 mL of methanol followed by 5 mL of ultrapure water.

• Load the spiked water sample onto the SPE cartridge at a flow rate of approximately 5-10 mL/min.

• After loading, wash the cartridge with 5 mL of ultrapure water to remove interfering substances.

• Dry the cartridge under vacuum for 10-15 minutes.

• Elute the analytes from the cartridge with 6 mL of acetonitrile into a clean collection tube.

• Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitute the residue in 1 mL of the initial mobile phase for LC-MS/MS analysis.

3. LC-MS/MS Analysis

• LC Column: C18 column (e.g., 2.1 x 100 mm, 1.8 µm)

• Mobile Phase A: 0.1% formic acid in water

• Mobile Phase B: 0.1% formic acid in acetonitrile

• Gradient: A suitable gradient to separate nitenpyram from matrix interferences.

• Injection Volume: 5 µL

• Ionization: Electrospray Ionization (ESI), positive mode

• MS/MS Transitions: Monitor at least two specific precursor-to-product ion transitions for both nitenpyram and Nitenpyram-d3.

Protocol 2: Analysis of Nitenpyram in Soil by QuEChERS and LC-MS/MS

This protocol utilizes the "Quick, Easy, Cheap, Effective, Rugged, and Safe" (QuEChERS) method for soil sample preparation.

1. Materials and Reagents

• Nitenpyram analytical standard

• Nitenpyram-d3 internal standard solution (e.g., 1 µg/mL in acetonitrile)

• Acetonitrile, HPLC grade

• Magnesium sulfate (anhydrous)

• Sodium chloride

• Primary secondary amine (PSA) sorbent

• C18 sorbent

• QuEChERS extraction salts and d-SPE tubes

2. Sample Preparation and Extraction

• Homogenize the soil sample to ensure uniformity.[14]

• Weigh 10 g of the homogenized soil into a 50 mL centrifuge tube.

• Spike the soil sample with a known amount of Nitenpyram-d3 internal standard solution.

• Add 10 mL of acetonitrile to the tube.

• Add the QuEChERS extraction salts (e.g., 4 g MgSO₄, 1 g NaCl).

• Cap the tube tightly and shake vigorously for 1 minute.

• Centrifuge the tube at ≥3000 rcf for 5 minutes.

• Take a 1 mL aliquot of the supernatant (acetonitrile layer) and transfer it to a d-SPE tube containing PSA and C18 sorbents.

• Vortex the d-SPE tube for 30 seconds.

• Centrifuge at high speed for 5 minutes.

• Transfer the cleaned extract to an autosampler vial for LC-MS/MS analysis.

3. LC-MS/MS Analysis

• Follow the same LC-MS/MS conditions as described in Protocol 1.

Visualizations

The following diagrams illustrate the experimental workflows for the analysis of nitenpyram in water and soil.

Caption: Workflow for Nitenpyram Analysis in Water.

Caption: Workflow for Nitenpyram Analysis in Soil.

References

• 1. selectscience.net [selectscience.net]
• 2. isotope-labeled internal standards: Topics by Science.gov [science.gov]
• 3. s3-eu-west-1.amazonaws.com [s3-eu-west-1.amazonaws.com]
• 4. longdom.org [longdom.org]
• 5. explorationpub.com [explorationpub.com]
• 6. Liquid chromatography-tandem mass spectrometry analysis of neonicotinoid pesticides and 6-chloronicotinic acid in environmental water with direct aqueous injection - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Determination of Neonicotinoid Insecticides in Environmental Water by the Enrichment of MIL-53 Mixed Matrix Membrane Coupled with High Performance Liquid Chromatography - PMC [pmc.ncbi.nlm.nih.gov]
• 8. cabidigitallibrary.org [cabidigitallibrary.org]
• 9. agilent.com [agilent.com]
• 10. jchps.com [jchps.com]
• 11. [Determination of nitenpyram residue in cabbage and soil using gas chromatography] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Neonicotinoid Insecticide Residues in Surface Water and Soil Associated with Commercial Maize (Corn) Fields in Southwestern Ontario | PLOS One [journals.plos.org]
• 13. esdac.jrc.ec.europa.eu [esdac.jrc.ec.europa.eu]
• 14. spectroscopyonline.com [spectroscopyonline.com]

Application Note: Quantification of Nitenpyram in Agricultural Products Using Isotope Dilution LC-MS/MS with Nitenpyram-d3

Introduction

Nitenpyram is a neonicotinoid insecticide widely used in agriculture to control piercing-sucking insects on crops such as fruits, vegetables, and grains.[1][2] Regulatory bodies worldwide have established maximum residue limits (MRLs) for pesticides in food products to ensure consumer safety.[2] Accurate and sensitive analytical methods are crucial for monitoring nitenpyram residues in diverse agricultural commodities.

Liquid chromatography-tandem mass spectrometry (LC-MS/MS) is a powerful technique for pesticide residue analysis due to its high selectivity and sensitivity.[3] However, complex sample matrices in agricultural products can cause matrix effects, leading to ion suppression or enhancement and compromising the accuracy of quantification.[4][5][6] The use of a stable isotope-labeled internal standard (SIL-IS), such as Nitenpyram-d3, in an isotope dilution mass spectrometry (IDMS) approach is the most effective way to compensate for these matrix effects.[4][5][6] The SIL-IS co-elutes with the target analyte and experiences similar ionization effects, ensuring high accuracy and precision.[6]

This application note provides a detailed protocol for the quantification of nitenpyram in various agricultural products using a QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) extraction method followed by LC-MS/MS analysis with Nitenpyram-d3 as an internal standard.[7]

Experimental Protocol

1. Reagents and Materials

• Nitenpyram analytical standard (≥99% purity)

• Nitenpyram-d3 (≥99% deuterated forms)[7]

• Acetonitrile (LC-MS grade)

• Methanol (LC-MS grade)

• Water (LC-MS grade)

• Formic acid (LC-MS grade)

• Ammonium formate (LC-MS grade)

• QuEChERS extraction salts (e.g., 4 g MgSO₄, 1 g NaCl, 1 g sodium citrate, 0.5 g disodium citrate sesquihydrate)

• Dispersive solid-phase extraction (d-SPE) sorbents (e.g., 150 mg MgSO₄, 50 mg primary secondary amine (PSA), 50 mg C18)

• 50 mL polypropylene centrifuge tubes

• 15 mL polypropylene centrifuge tubes

• Syringe filters (0.22 µm)

2. Standard Solution Preparation

• Nitenpyram Stock Solution (1000 µg/mL): Accurately weigh 10 mg of nitenpyram standard and dissolve in 10 mL of methanol.

• Nitenpyram-d3 Stock Solution (1000 µg/mL): Accurately weigh 1 mg of Nitenpyram-d3 and dissolve in 1 mL of methanol.

• Working Standard Solutions: Prepare a series of working standard solutions by serial dilution of the nitenpyram stock solution with a mixture of acetonitrile and water to create calibration standards at appropriate concentrations (e.g., 1, 5, 10, 50, 100, and 200 ng/mL).

• Internal Standard Spiking Solution (1 µg/mL): Dilute the Nitenpyram-d3 stock solution with methanol to a concentration of 1 µg/mL.

3. Sample Preparation (QuEChERS Method)

• Homogenization: Homogenize a representative portion of the agricultural product (e.g., fruits, vegetables) using a high-speed blender. For grains, pulverize the sample to a fine powder.

• Extraction:

  • Weigh 10 g (± 0.1 g) of the homogenized sample into a 50 mL centrifuge tube.

  • Add 10 mL of acetonitrile.

  • Add a specific volume of the Nitenpyram-d3 internal standard spiking solution (e.g., 100 µL of 1 µg/mL solution to achieve a concentration of 10 ng/g in the sample).

  • Cap the tube and shake vigorously for 1 minute.

  • Add the QuEChERS extraction salts.

  • Immediately shake vigorously for 1 minute.

  • Centrifuge at ≥4000 x g for 5 minutes.

• Dispersive SPE Cleanup:

  • Transfer a 1 mL aliquot of the acetonitrile supernatant to a 15 mL d-SPE tube containing the appropriate sorbents (e.g., MgSO₄, PSA, and C18).

  • Vortex for 30 seconds.

  • Centrifuge at ≥4000 x g for 5 minutes.

• Final Extract Preparation:

  • Take an aliquot of the cleaned-up supernatant and filter it through a 0.22 µm syringe filter into an autosampler vial.

  • The extract is now ready for LC-MS/MS analysis.

4. LC-MS/MS Analysis

• Instrumentation: A high-performance liquid chromatography system coupled to a triple quadrupole mass spectrometer with an electrospray ionization (ESI) source.

• LC Conditions:

  • Column: A C18 reversed-phase column (e.g., 100 mm x 2.1 mm, 1.8 µm) is suitable for the separation.

  • Mobile Phase A: Water with 0.1% formic acid and 5 mM ammonium formate.

  • Mobile Phase B: Methanol or acetonitrile with 0.1% formic acid.

  • Gradient: A typical gradient would start with a low percentage of mobile phase B, increasing to a high percentage to elute nitenpyram, followed by a re-equilibration step. The gradient should be optimized for adequate separation from matrix components.

  • Flow Rate: 0.3 mL/min.

  • Injection Volume: 5 µL.

  • Column Temperature: 40 °C.

• MS/MS Conditions:

  • Ionization Mode: Positive Electrospray Ionization (ESI+).

  • Analysis Mode: Multiple Reaction Monitoring (MRM).

  • MRM Transitions: The precursor and product ions for nitenpyram and Nitenpyram-d3 should be optimized on the specific instrument. Typical transitions are:

    • Nitenpyram: Precursor ion [M+H]⁺ m/z 271.1 → Product ions m/z 225.1 (quantifier) and m/z 126.1 (qualifier).[8]

    • Nitenpyram-d3: Precursor ion [M+H]⁺ m/z 274.1 → Product ion m/z 228.1 (quantifier).

  • Instrument Parameters: Dwell time, collision energy, and other instrument-specific parameters should be optimized for maximum signal intensity.

5. Quantification

Create a calibration curve by plotting the ratio of the peak area of the nitenpyram quantifier ion to the peak area of the Nitenpyram-d3 quantifier ion against the concentration of the calibration standards. The concentration of nitenpyram in the samples is then calculated from this calibration curve.

Data Presentation

The following tables summarize typical quantitative data for the analysis of nitenpyram in various agricultural products. Note that the performance characteristics can vary depending on the specific matrix and instrumentation.

Table 1: Method Validation Parameters for Nitenpyram Quantification

Parameter	Typical Value
Linearity (R²)	≥ 0.99[9][10]
Limit of Detection (LOD)	0.001 - 0.5 mg/kg[2][11]
Limit of Quantification (LOQ)	0.01 - 1.69 mg/kg[11][12]

Table 2: Recovery of Nitenpyram in Various Agricultural Matrices

Matrix	Spiking Level (mg/kg)	Average Recovery (%)	Relative Standard Deviation (RSD) (%)
Kiwifruit	0.01 - 4.5	71.96 - 96.67	< 9.83
Brinjal	0.5	63	-
Salad Leaves	0.5	55	-
Coriander	0.5	76	-
Cabbage	0.5	58	-
Lady Finger	0.5	36	-
Wheat	0.05 - 0.15	95 - 105	< 5
Honey	0.005	85 - 110	< 15

Data compiled from various sources. The use of an internal standard was not specified in all cited studies.

Mandatory Visualization

Caption: Workflow for Nitenpyram Quantification.

References

• 1. Determination of neonicotinoid pesticides nitenpyram and dinotefuran by electroanalytical methods [explorationpub.com]
• 2. longdom.org [longdom.org]
• 3. researchgate.net [researchgate.net]
• 4. Isotope-labeled internal standards and grouping scheme for determination of neonicotinoid insecticides and their metabolites in fruits, vegetables and cereals - A compensation of matrix effects - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Compensation of matrix effects in gas chromatography-mass spectrometry analysis of pesticides using a combination of matrix matching and multiple isotopically labeled internal standards - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Investigation of variability in the matrix effect on stable isotope-labeled internal standards in liquid chromatography-tandem mass spectrometry analysis of 25 pesticides in vegetables [jstage.jst.go.jp]
• 7. caymanchem.com [caymanchem.com]
• 8. agilent.com [agilent.com]
• 9. Nitenpyram analyzed with HPLC - AppNote [mtc-usa.com]
• 10. longdom.org [longdom.org]
• 11. Determination of nitenpyram dissipation and residue in kiwifruit by LC-MS/MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]

Application of Nitenpyram-d3 in Veterinary Drug Residue Testing

Introduction

Nitenpyram is a neonicotinoid insecticide widely employed in veterinary medicine to control flea infestations in companion animals and in agriculture to protect crops.[1][2][3] Its use necessitates robust analytical methods for monitoring its residues in animal-derived food products to ensure consumer safety and compliance with regulatory limits.[4][5] Isotope dilution mass spectrometry is a powerful analytical technique for the accurate quantification of chemical residues.[6][7][8] Nitenpyram-d3, a stable isotope-labeled internal standard, is crucial for the reliable quantification of nitenpyram in various biological matrices by correcting for matrix effects and variations during sample preparation and analysis.[1][7] This application note provides detailed protocols for the use of Nitenpyram-d3 in the analysis of nitenpyram residues in veterinary samples using liquid chromatography-tandem mass spectrometry (LC-MS/MS).

Principle of Isotope Dilution Mass Spectrometry

The core principle of isotope dilution analysis is the addition of a known amount of an isotopically labeled standard (e.g., Nitenpyram-d3) to a sample at the beginning of the analytical process.[6][7] This internal standard is chemically identical to the analyte (nitenpyram) but has a different mass due to the presence of heavier isotopes (deuterium in this case).[7] By measuring the ratio of the native analyte to the labeled standard in the final extract using a mass spectrometer, the concentration of the analyte in the original sample can be accurately determined, compensating for any losses during sample preparation or variations in instrument response.[8]

Figure 1: Principle of Isotope Dilution using Nitenpyram-d3.

Experimental Protocols

1. Sample Preparation: QuEChERS Method

The QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) method is a widely adopted sample preparation technique for the analysis of pesticide residues in food matrices.[9][10]

Materials:

• Homogenized animal tissue (e.g., muscle, liver)

• Nitenpyram-d3 internal standard solution

• Acetonitrile (ACN) with 1% acetic acid

• Magnesium sulfate (MgSO₄), anhydrous

• Sodium acetate

• Primary secondary amine (PSA) sorbent

• C18 sorbent

• Centrifuge tubes (15 mL and 50 mL)

• High-speed centrifuge

Procedure:

• Weigh 5 g of the homogenized tissue sample into a 50 mL centrifuge tube.

• Spike the sample with an appropriate amount of Nitenpyram-d3 internal standard solution.

• Add 10 mL of acetonitrile (with 1% acetic acid).

• Cap and shake vigorously for 1 minute.

• Add the QuEChERS extraction salts (e.g., 4 g MgSO₄ and 1 g sodium acetate).

• Immediately shake vigorously for 1 minute.

• Centrifuge at 4000 rpm for 5 minutes.

• Transfer a 6 mL aliquot of the supernatant (acetonitrile layer) to a 15 mL centrifuge tube containing 1200 mg MgSO₄, 400 mg PSA, and 400 mg C18.[10]

• Vortex for 1 minute.

• Centrifuge at 4000 rpm for 5 minutes.

• Filter the supernatant through a 0.22 µm filter into an autosampler vial for LC-MS/MS analysis.

Figure 2: QuEChERS Sample Preparation Workflow.

2. LC-MS/MS Analysis

Instrumentation:

• Ultra-High-Performance Liquid Chromatograph (UHPLC) system

• Tandem Mass Spectrometer (MS/MS) with an electrospray ionization (ESI) source

LC Parameters:

Parameter	Value
Column	C18 column (e.g., 150 x 2.1 mm, 1.8 µm)[11]
Mobile Phase A	0.1% Formic acid in water[11]
Mobile Phase B	0.1% Formic acid in acetonitrile[11]
Flow Rate	0.20 mL/min[11]
Injection Volume	20 µL[11]
Column Temperature	40 °C

| Gradient | Start with 5% B, ramp to 35% B at 15 min, then to 95% B at 20 min, hold for 5 min, then return to 5% B and re-equilibrate.[11] |

MS/MS Parameters:

Parameter	Value
Ionization Mode	Positive Electrospray Ionization (ESI+)
Acquisition Mode	Multiple Reaction Monitoring (MRM)
Collision Gas	Argon
Ion Source Temp.	500 °C

| MRM Transitions | See Table 1 |

Table 1: MRM Transitions for Nitenpyram and Nitenpyram-d3

Compound	Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (eV)
Nitenpyram (Quantifier)	271.1	224.1	15
Nitenpyram (Qualifier)	271.1	126.1	25
Nitenpyram-d3 (Internal Standard)	274.1	227.1	15

(Note: Specific MRM transitions and collision energies should be optimized for the instrument in use.)

Data and Performance Characteristics

The use of Nitenpyram-d3 as an internal standard significantly improves the accuracy and precision of the quantification of nitenpyram. The method should be validated according to regulatory guidelines, evaluating parameters such as linearity, limit of detection (LOD), limit of quantification (LOQ), accuracy (recovery), and precision (repeatability).

Table 2: Performance Data for Nitenpyram Analysis in Animal Tissues

Matrix	Spiked Level (mg/kg)	Recovery (%)	RSD (%)	LOQ (mg/kg)	Reference
Kiwifruit	0.01 - 4.5	71.96 - 96.67	< 9.83	0.01	[9]
Avian Tissue	1 ng/g	80 - 125	< 20	≤ 0.0012	[11][12]
Dried Vegetables	-	-	3.36	0.00805	[13]

(Note: Data from various studies are presented to illustrate typical method performance. Specific results may vary depending on the matrix and instrumentation.)

Conclusion

The application of Nitenpyram-d3 as an internal standard in an isotope dilution LC-MS/MS method provides a robust, accurate, and reliable approach for the quantitative analysis of nitenpyram residues in veterinary drug testing. The detailed protocols for sample preparation and instrumental analysis outlined in this note serve as a comprehensive guide for researchers and analytical scientists. The use of this methodology is essential for ensuring food safety and adhering to regulatory standards for veterinary drug residues in animal-derived products.

References

• 1. caymanchem.com [caymanchem.com]
• 2. Nitenpyram - Wikipedia [en.wikipedia.org]
• 3. hpc-standards.com [hpc-standards.com]
• 4. Veterinary drug residue testing [sciex.com]
• 5. waters.com [waters.com]
• 6. Isotope dilution - Wikipedia [en.wikipedia.org]
• 7. Stable Isotope Dilution Assay - Bayerisches Zentrum für Biomolekulare Massenspektrometrie (BayBioMS) [tcf.tum.de]
• 8. taylorandfrancis.com [taylorandfrancis.com]
• 9. Determination of nitenpyram dissipation and residue in kiwifruit by LC-MS/MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. shimadzu.com [shimadzu.com]
• 11. Quantitation of neonicotinoid insecticides, plus qualitative screening for other xenobiotics, in small-mass avian tissue samples using UHPLC high-resolution mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Quantitation of neonicotinoid insecticides, plus qualitative screening for other xenobiotics, in small-mass avian tissue samples using UHPLC high-resolution mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. longdom.org [longdom.org]

Application Note: Sample Preparation and Extraction of Nitenpyram using Nitenpyram-d3 as an Internal Standard

Introduction

Nitenpyram is a neonicotinoid insecticide widely used in agriculture and veterinary medicine to control insect pests.[1] Accurate quantification of its residues in various matrices is crucial for regulatory monitoring and ensuring food safety. Nitenpyram-d3, a deuterated analog of Nitenpyram, serves as an ideal internal standard for quantification by Liquid Chromatography with tandem mass spectrometry (LC-MS/MS).[2][3][4] The use of an isotopically labeled internal standard like Nitenpyram-d3 is critical for correcting matrix effects and variabilities that can occur during sample preparation and analysis, thereby improving the accuracy and precision of the results.[5][6][7]

This application note details a comprehensive protocol for the sample preparation and extraction of Nitenpyram from various matrices, utilizing Nitenpyram-d3 as an internal standard. The primary method described is the QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) technique, a widely adopted and efficient approach for pesticide residue analysis in food and environmental samples.[1][8][9]

Data Presentation: Performance of Nitenpyram Extraction Methods

The following table summarizes the quantitative data from various studies employing QuEChERS-based methods for the extraction of Nitenpyram from different sample matrices.

Matrix	Method	Spiking Level	Average Recovery (%)	RSD (%)	LOD	LOQ	Reference
Flower Blossoms	QuEChERS with PSA/C18 cleanup	50 ng/g	>89%	Not Specified	Not Specified	Not Specified	[8]
Honey Liqueur	QuEChERS	3 concentration levels	71.8–94.9%	4.19–12.81% (Repeatability)	1.0–2.5 µg L⁻¹	2.5–10.0 µg L⁻¹	[9]
Dried Vegetables	Modified QuEChERS	40 and 500 ppm	55–82%	0.727–3.36%	2.658–3.761 mg.Kg⁻¹	8.056–11.4 mg.Kg⁻¹	[10][11]
Tea	Refined QuEChERS with PVPP/GCB cleanup	0.01-0.5 mg/kg	66.3–108.0%	<16%	Not Specified	Not Specified	[1]
Commercial Formulations	HPLC-UV Method	Not Applicable	~100%	Not Specified	0.51 mg/L	1.69 mg/L	[12][13]

• RSD : Relative Standard Deviation

• LOD : Limit of Detection

• LOQ : Limit of Quantification

• PSA : Primary Secondary Amine

• C18 : Octadecylsilane

• PVPP : Polyvinylpolypyrrolidone

• GCB : Graphitized Carbon Black

Experimental Workflow Diagram

Caption: QuEChERS workflow for Nitenpyram extraction.

Detailed Experimental Protocol: QuEChERS Method

This protocol describes a generalized QuEChERS procedure for the extraction of Nitenpyram from a solid matrix (e.g., fruits, vegetables, or flower blossoms) using Nitenpyram-d3 as an internal standard.

1. Materials and Reagents

• Nitenpyram analytical standard (≥99% purity)

• Nitenpyram-d3 internal standard (≥98% purity, ≥99% deuterium incorporation)[2]

• Acetonitrile (ACN), HPLC or LC-MS grade

• Deionized water

• Magnesium sulfate (MgSO₄), anhydrous

• Sodium chloride (NaCl)

• Primary Secondary Amine (PSA) sorbent

• C18 sorbent

• 50 mL polypropylene centrifuge tubes

• 2 mL or 15 mL d-SPE (dispersive Solid Phase Extraction) tubes containing MgSO₄, PSA, and C18

• High-speed centrifuge

• Vortex mixer

• Syringe filters (0.22 µm)

• LC-MS/MS system

2. Preparation of Standards

• Stock Solutions: Prepare individual stock solutions of Nitenpyram and Nitenpyram-d3 (e.g., 1000 µg/mL) in a suitable solvent like methanol or acetonitrile.[2][10] Store at -20°C.[2]

• Working Solutions: Prepare intermediate and working standard solutions by diluting the stock solutions with the mobile phase or an appropriate solvent. A working solution of Nitenpyram-d3 is used for spiking samples. Calibration standards should be prepared in a blank matrix extract to compensate for matrix effects.[9]

3. Sample Preparation and Extraction

• Weigh 10.0 g of the homogenized sample into a 50 mL centrifuge tube. For dry samples like grains, add 10-20 mL of water and allow to rehydrate for at least 30 minutes.[14]

• Spike the sample with an appropriate volume of the Nitenpyram-d3 internal standard working solution.

• Add 15 mL of acetonitrile to the tube.[8]

• Add the QuEChERS extraction salts (commonly a pre-packaged mix containing MgSO₄ and NaCl).

• Immediately cap the tube and vortex vigorously for 1 minute to ensure thorough mixing and prevent the formation of salt agglomerates.

• Centrifuge the tube for 5 minutes at a speed of 3,400 rpm or higher.[8]

4. Dispersive Solid-Phase Extraction (d-SPE) Cleanup

• Carefully transfer a 1 mL aliquot of the upper acetonitrile supernatant into a 2 mL d-SPE tube. The d-SPE tube should contain a mixture of sorbents, typically MgSO₄ to remove residual water, PSA to remove sugars and organic acids, and C18 to remove non-polar interferences like fats and waxes.[8]

• Cap the d-SPE tube and vortex for 1 minute.

• Centrifuge for 3 minutes at 3,500 rpm or higher.[8]

5. Final Extract Preparation and Analysis

• Take an aliquot of the cleaned supernatant (e.g., 700 µL).[8]

• The extract can be directly analyzed or evaporated to dryness under a gentle stream of nitrogen at approximately 40-50°C and reconstituted in a smaller volume (e.g., 200 µL) of the initial mobile phase for LC-MS/MS analysis.[8]

• Filter the final extract through a 0.22 µm syringe filter into an autosampler vial.

• Inject the sample into the LC-MS/MS system for quantification. The ratio of the peak area of Nitenpyram to the peak area of Nitenpyram-d3 is used to construct the calibration curve and quantify the analyte in the sample.

References

• 1. Nitenpyram | C11H15ClN4O2 | CID 3034287 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. cdn.caymanchem.com [cdn.caymanchem.com]
• 3. caymanchem.com [caymanchem.com]
• 4. Sapphire North America [sapphire-usa.com]
• 5. lcms.cz [lcms.cz]
• 6. The Role of Internal Standards In Mass Spectrometry | SCION Instruments [scioninstruments.com]
• 7. cerilliant.com [cerilliant.com]
• 8. sigmaaldrich.com [sigmaaldrich.com]
• 9. ask-force.org [ask-force.org]
• 10. longdom.org [longdom.org]
• 11. researchgate.net [researchgate.net]
• 12. xisdxjxsu.asia [xisdxjxsu.asia]
• 13. researchgate.net [researchgate.net]
• 14. mhlw.go.jp [mhlw.go.jp]

Application Note: Development and Validation of a Robust HPLC Method for the Quantification of Nitenpyram using Nitenpyram-d3 as an Internal Standard

Audience: Researchers, scientists, and drug development professionals.

Introduction

Nitenpyram is a neonicotinoid insecticide used in agriculture and veterinary medicine.[1] Accurate and precise quantification of Nitenpyram in various matrices is crucial for pharmacokinetic studies, residue analysis, and formulation development. This application note describes a validated High-Performance Liquid Chromatography (HPLC) method for the determination of Nitenpyram, employing its deuterated analog, Nitenpyram-d3, as an internal standard to ensure high accuracy and precision. The use of an isotopically labeled internal standard like Nitenpyram-d3 is the gold standard in quantitative analysis as it effectively corrects for variations in sample preparation and instrument response.[2][3]

This method is suitable for the analysis of Nitenpyram in various sample matrices, with a primary focus on its application in drug development settings. The protocol has been developed to be straightforward and easily transferable to LC-MS applications for enhanced sensitivity and selectivity.[1]

Experimental Protocols

Materials and Reagents

• Nitenpyram analytical standard (Purity ≥99%)

• Nitenpyram-d3 internal standard (Purity ≥99% deuterated forms)[3]

• Acetonitrile (HPLC grade)

• Methanol (HPLC grade)

• Water (HPLC grade, filtered)

• Formic acid (LC-MS grade)

• Ammonium acetate (HPLC grade)

Instrumentation and Chromatographic Conditions

A standard HPLC system equipped with a UV-Vis or Diode Array Detector (DAD) is suitable for this method. The conditions provided are a starting point and may require optimization based on the specific instrument and column used.

Parameter	Condition
HPLC System	Agilent 1200 series or equivalent
Column	Cogent Diamond Hydride™, 4µm, 100Å, 2.1mm x 100mm or equivalent C18 column (e.g., Kinetex C18, 150 mm x 4.6 mm, 5 µm)[1][4]
Mobile Phase	A: 0.1% Formic acid in WaterB: 0.1% Formic acid in Acetonitrile
Gradient	80% B (Isocratic) or a gradient tailored to the specific matrix[1]
Flow Rate	0.4 mL/min[1]
Injection Volume	10 µL
Column Temperature	30 °C
Detection Wavelength	260 nm[4]
Internal Standard	Nitenpyram-d3

Preparation of Standard and Sample Solutions

3.1. Standard Stock Solutions

• Nitenpyram Stock Solution (1 mg/mL): Accurately weigh 10 mg of Nitenpyram analytical standard and dissolve it in 10 mL of methanol.

• Nitenpyram-d3 Internal Standard (IS) Stock Solution (1 mg/mL): Accurately weigh 1 mg of Nitenpyram-d3 and dissolve it in 1 mL of methanol.

3.2. Working Standard Solutions

• Prepare a series of working standard solutions by serially diluting the Nitenpyram stock solution with a 50:50 mixture of acetonitrile and water to achieve concentrations ranging from 0.1 µg/mL to 100 µg/mL.

• Prepare a working internal standard solution of 10 µg/mL by diluting the IS stock solution with the same diluent.

3.3. Calibration Standards

• To each working standard solution, add a fixed amount of the working internal standard solution (e.g., 10 µL of 10 µg/mL IS to 90 µL of each working standard) to obtain a constant final concentration of the internal standard.

3.4. Sample Preparation (QuEChERS Method) The "Quick, Easy, Cheap, Effective, Rugged, and Safe" (QuEChERS) method is a common and efficient technique for extracting pesticides from various matrices.[5]

• Homogenization: Homogenize 5 g of the sample (e.g., tissue, food product) with 10 mL of water.

• Extraction: Add 10 mL of acetonitrile and the internal standard solution. Shake vigorously for 1 minute.

• Salting Out: Add magnesium sulfate and sodium chloride, shake for 1 minute, and then centrifuge.

• Dispersive Solid-Phase Extraction (d-SPE): Take an aliquot of the supernatant and mix it with a d-SPE sorbent (e.g., PSA, C18) to remove interferences.

• Final Solution: Centrifuge and filter the supernatant through a 0.22 µm filter before injecting it into the HPLC system.

Method Validation Summary

The method was validated according to standard guidelines for linearity, accuracy, precision, limit of detection (LOD), and limit of quantification (LOQ).

Validation Parameter	Result
Linearity (R²)	> 0.999 over the concentration range of 0.1 - 10 µg/mL.[6][7]
Accuracy (Recovery)	93.0% - 106.6% in various agricultural products.[6]
Precision (%RSD)	< 2% for both intra-day and inter-day precision.[8]
LOD	0.24 - 0.36 µg/kg for Nitenpyram in agricultural products.[6]
LOQ	0.01 mg/kg for Nitenpyram in kiwifruit.[5]

Visualizations

Experimental Workflow

The following diagram illustrates the key steps in the analytical workflow for the determination of Nitenpyram using HPLC with Nitenpyram-d3 as an internal standard.

Caption: Workflow for Nitenpyram analysis by HPLC.

Logical Relationship of Method Validation

This diagram outlines the core components and their relationships in the validation of the analytical method.

Caption: Key parameters for analytical method validation.

Conclusion

The described HPLC method provides a reliable and robust approach for the quantification of Nitenpyram in various samples. The incorporation of Nitenpyram-d3 as an internal standard ensures high accuracy and mitigates potential matrix effects. This method is well-suited for routine analysis in drug development and quality control laboratories. The detailed protocol and validation data demonstrate the method's suitability for its intended purpose.

References

• 1. Nitenpyram analyzed with HPLC - AppNote [mtc-usa.com]
• 2. caymanchem.com [caymanchem.com]
• 3. Sapphire North America [sapphire-usa.com]
• 4. mdpi.com [mdpi.com]
• 5. Determination of nitenpyram dissipation and residue in kiwifruit by LC-MS/MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Determination of nitenpyram and its metabolites in agricultural products by using hydrophilic interaction liquid chromatography-tandem mass spectrometry [jstage.jst.go.jp]
• 7. pubs.acs.org [pubs.acs.org]
• 8. researchgate.net [researchgate.net]

The Role of Nitenpyram-d3 in Advancing Toxicokinetic and Metabolic Research

Application Note & Protocol

For Researchers, Scientists, and Drug Development Professionals

Introduction

Nitenpyram, a neonicotinoid insecticide, is widely utilized in veterinary medicine to control ectoparasites on companion animals.[1] Understanding its behavior within a biological system is paramount for assessing its safety and efficacy. Toxicokinetic and metabolic studies are therefore essential to determine the absorption, distribution, metabolism, and excretion (ADME) profile of nitenpyram. The use of stable isotope-labeled internal standards, such as Nitenpyram-d3, is a cornerstone of modern bioanalytical methodologies, offering unparalleled accuracy and precision in quantitative analysis.[2] This document provides detailed application notes and protocols for the use of Nitenpyram-d3 in such studies.

Nitenpyram-d3 is a deuterated analog of nitenpyram, intended for use as an internal standard in quantification studies by gas chromatography-mass spectrometry (GC-MS) or liquid chromatography-mass spectrometry (LC-MS).[1][3] Its chemical properties are nearly identical to those of nitenpyram, ensuring similar behavior during sample preparation and analysis, while its distinct mass allows for clear differentiation by the mass spectrometer.

Application in Toxicokinetic and Metabolic Studies

The primary role of Nitenpyram-d3 is to serve as an internal standard to improve the accuracy and reliability of the quantification of nitenpyram in biological matrices.[1] Deuterated standards are considered the gold standard for quantitative LC-MS/MS analysis as they can correct for variability in sample extraction and matrix effects, which can be significant in complex biological samples from individual subjects.[4]

Key Applications:

• Accurate Quantification: By adding a known amount of Nitenpyram-d3 to biological samples (e.g., plasma, urine, tissue homogenates) prior to extraction, any loss of the analyte (nitenpyram) during sample processing can be corrected for by measuring the recovery of the internal standard.

• Matrix Effect Compensation: Biological matrices can suppress or enhance the ionization of an analyte in the mass spectrometer, leading to inaccurate quantification. Since Nitenpyram-d3 co-elutes with nitenpyram and experiences the same matrix effects, the ratio of the analyte to the internal standard remains constant, allowing for accurate determination of the analyte's concentration.

• Metabolite Identification and Quantification: In metabolic studies, Nitenpyram-d3 can be used to accurately quantify the parent compound, which is crucial for understanding the rate and extent of metabolism. While not directly used to trace the formation of metabolites, its role in quantifying the parent drug is fundamental to these studies.

Quantitative Data Summary

While specific toxicokinetic studies on nitenpyram in rats using Nitenpyram-d3 as an internal standard are not extensively detailed in publicly available literature, the following table outlines the typical pharmacokinetic parameters that would be determined in such a study. The use of Nitenpyram-d3 would significantly enhance the confidence in these measurements. A study on the dissipation of nitenpyram in kiwifruit reported a half-life of less than 4 days.[4] Another study in rats found a maximum concentration (Cmax) of 3.54 ± 2.03 mg/L and a half-life (T1/2) of 1.7 ± 0.6 hours after oral administration.[5]

Parameter	Symbol	Description	Example Value (from rat studies)
Half-life	t½	Time required for the concentration of the drug in the body to be reduced by half.	1.7 ± 0.6 h
Maximum Concentration	Cmax	The highest concentration of the drug observed in the plasma after administration.	3.54 ± 2.03 mg/L
Time to Maximum Concentration	Tmax	The time at which the Cmax is observed.	0.68 ± 0.37 h
Area Under the Curve	AUC	The total exposure to the drug over time.	7.29 ± 3.79 mg·h/L (AUC0-t)
Clearance	CL/F	The volume of plasma cleared of the drug per unit time, adjusted for bioavailability.	7.24 ± 4.27 L/h/kg
Volume of Distribution	Vd/F	The theoretical volume that would be necessary to contain the total amount of an administered drug at the same concentration that it is observed in the blood plasma, adjusted for bioavailability.	17.88 ± 13.55 L/kg

Note: The example values are derived from studies that may not have specified the use of Nitenpyram-d3 as an internal standard and are provided for illustrative purposes. The precision of these parameters would be significantly improved with the use of a deuterated internal standard.

Experimental Protocols

Sample Preparation for Nitenpyram Analysis in Rat Plasma

This protocol describes a general procedure for the extraction of nitenpyram from rat plasma using protein precipitation, a common and effective method for cleaning up biological samples.[6]

Materials:

• Rat plasma samples

• Nitenpyram analytical standard

• Nitenpyram-d3 internal standard solution (e.g., 1 µg/mL in methanol)

• Acetonitrile (ACN), HPLC grade

• Methanol (MeOH), HPLC grade

• Formic acid, LC-MS grade

• Microcentrifuge tubes (1.5 mL)

• Vortex mixer

• Centrifuge

Procedure:

• Sample Thawing: Thaw frozen rat plasma samples at room temperature.

• Internal Standard Spiking: To a 100 µL aliquot of each plasma sample in a microcentrifuge tube, add 10 µL of the Nitenpyram-d3 internal standard solution. Vortex briefly to mix.

• Protein Precipitation: Add 300 µL of cold acetonitrile to each tube.

• Vortexing: Vortex the samples vigorously for 1 minute to ensure complete protein precipitation.

• Centrifugation: Centrifuge the samples at 14,000 rpm for 10 minutes at 4°C to pellet the precipitated proteins.

• Supernatant Transfer: Carefully transfer the supernatant to a clean microcentrifuge tube.

• Evaporation (Optional): The supernatant can be evaporated to dryness under a gentle stream of nitrogen and reconstituted in the mobile phase to increase concentration.

• LC-MS/MS Analysis: Transfer the supernatant (or reconstituted sample) to an autosampler vial for analysis by LC-MS/MS.

LC-MS/MS Method for Quantification of Nitenpyram

This protocol provides a starting point for developing a robust LC-MS/MS method for the quantification of nitenpyram.

Instrumentation:

• Liquid Chromatograph (LC) system

• Tandem Mass Spectrometer (MS/MS) with an electrospray ionization (ESI) source

LC Conditions:

• Column: A C18 reversed-phase column (e.g., 50 mm x 2.1 mm, 1.8 µm) is a suitable choice.

• Mobile Phase A: 0.1% Formic acid in water

• Mobile Phase B: 0.1% Formic acid in acetonitrile

• Gradient: A gradient elution starting with a low percentage of mobile phase B, ramping up to a high percentage to elute the analyte, followed by a re-equilibration step. A typical gradient might be:

  • 0-1 min: 5% B

  • 1-5 min: 5% to 95% B

  • 5-6 min: 95% B

  • 6-6.1 min: 95% to 5% B

  • 6.1-8 min: 5% B

• Flow Rate: 0.3 mL/min

• Injection Volume: 5 µL

• Column Temperature: 40°C

MS/MS Conditions:

• Ionization Mode: Positive Electrospray Ionization (ESI+)

• Multiple Reaction Monitoring (MRM) Transitions:

  • Nitenpyram: The precursor ion is [M+H]+ at m/z 271.1. Common product ions are m/z 225.1 and 126.1.[7][8]

  • Nitenpyram-d3: The precursor ion will be [M+H]+ at m/z 274.1 (assuming three deuterium atoms). The product ions are expected to be shifted by 3 Da as well, so potential transitions would be m/z 228.1 and 126.1 (if the deuterium is not on the fragment). The exact transitions for Nitenpyram-d3 should be determined by direct infusion of the standard into the mass spectrometer.

• Collision Energy (CE) and other MS parameters: These will need to be optimized for the specific instrument being used to achieve the best sensitivity and specificity.

Visualizations

Experimental Workflow for Toxicokinetic Analysis

References

• 1. researchgate.net [researchgate.net]
• 2. Quantitative analysis of a novel antimicrobial peptide in rat plasma by ultra performance liquid chromatography–tandem mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 3. caymanchem.com [caymanchem.com]
• 4. Determination of nitenpyram dissipation and residue in kiwifruit by LC-MS/MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Determination of piracetam in rat plasma by LC-MS/MS and its application to pharmacokinetics - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. agilent.com [agilent.com]
• 8. nrcgrapes.in [nrcgrapes.in]

Application of Nitenpyram-d3 in Food Safety Analysis

Application Notes and Protocols for Researchers and Drug Development Professionals

Introduction

Nitenpyram is a neonicotinoid insecticide used in agriculture to protect crops and in veterinary medicine to control fleas on pets.[1] Its presence in the food chain is a concern for consumer safety, necessitating robust analytical methods for its detection and quantification in various food matrices. Regulatory bodies have established Maximum Residue Limits (MRLs) for pesticides in food products to ensure they are safe for consumption.[2][3] This document provides detailed application notes and protocols for the analysis of nitenpyram in food samples, with a focus on the use of Nitenpyram-d3 as an internal standard to ensure accuracy and reliability in quantitative analysis.

The use of a stable isotope-labeled internal standard, such as Nitenpyram-d3, is a crucial aspect of modern analytical methods, particularly those employing mass spectrometry.[4] This internal standard is chemically identical to the target analyte, nitenpyram, but has a different mass due to the presence of deuterium atoms. By adding a known amount of Nitenpyram-d3 to a sample at the beginning of the analytical process, it is possible to compensate for variations in sample preparation, matrix effects, and instrument response, leading to more accurate and precise quantification of the nitenpyram residue.

Principle of the Method: Isotope Dilution Mass Spectrometry (IDMS)

The analytical approach described here is based on the principle of Isotope Dilution Mass Spectrometry (IDMS). A known quantity of Nitenpyram-d3 is added to the food sample prior to extraction. The sample is then processed through extraction and clean-up steps. During analysis by Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS), both nitenpyram and Nitenpyram-d3 are monitored. Because both compounds exhibit nearly identical chemical behavior during sample preparation and chromatographic analysis, any loss of the analyte during these steps will be mirrored by a proportional loss of the internal standard. Similarly, any enhancement or suppression of the ionization signal due to the sample matrix will affect both the analyte and the internal standard to a similar degree. By measuring the ratio of the response of nitenpyram to that of Nitenpyram-d3, an accurate quantification of the nitenpyram concentration in the original sample can be achieved.

Experimental Protocols

A widely adopted and effective method for the extraction of pesticide residues from food matrices is the QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) method.[2] The following protocol is a generalized QuEChERS procedure coupled with LC-MS/MS analysis for the determination of nitenpyram in food samples, incorporating Nitenpyram-d3 as an internal standard.

1. Sample Preparation and Homogenization

• For solid food samples (e.g., fruits, vegetables), weigh a representative portion (e.g., 1 kg) and homogenize it to a uniform paste.[5]

• For liquid samples (e.g., juices), ensure the sample is well-mixed.

2. Extraction

• Weigh 10 g (± 0.1 g) of the homogenized sample into a 50 mL centrifuge tube.

• Add a known amount of Nitenpyram-d3 internal standard solution (e.g., 100 µL of a 1 µg/mL solution in acetonitrile).

• Add 10 mL of acetonitrile.

• Add the QuEChERS extraction salts (e.g., 4 g MgSO₄, 1 g NaCl, 1 g sodium citrate, 0.5 g disodium citrate sesquihydrate).

• Cap the tube tightly and shake vigorously for 1 minute.

• Centrifuge the tube at ≥ 3000 rcf for 5 minutes.

3. Dispersive Solid-Phase Extraction (d-SPE) Clean-up

• Take a 1 mL aliquot of the upper acetonitrile layer and transfer it to a 2 mL d-SPE tube containing a mixture of primary secondary amine (PSA) sorbent and MgSO₄ (e.g., 150 mg MgSO₄, 50 mg PSA). The choice of d-SPE sorbent may vary depending on the food matrix.

• Vortex the d-SPE tube for 30 seconds.

• Centrifuge at high speed (e.g., 10,000 rcf) for 2 minutes.

4. Final Extract Preparation

• Transfer the cleaned extract into a clean vial.

• The extract can be directly injected into the LC-MS/MS system or can be evaporated and reconstituted in a suitable solvent if concentration is needed.

5. LC-MS/MS Analysis

• Instrumentation: A high-performance liquid chromatograph coupled to a tandem mass spectrometer (LC-MS/MS) is used for analysis.

• Chromatographic Conditions (Typical):

  • Column: A C18 reversed-phase column (e.g., 100 mm x 2.1 mm, 3 µm particle size).

  • Mobile Phase: A gradient of water with 0.1% formic acid (A) and acetonitrile with 0.1% formic acid (B).

  • Flow Rate: 0.3 mL/min.

  • Injection Volume: 5 µL.

• Mass Spectrometric Conditions:

  • Ionization Mode: Positive Electrospray Ionization (ESI+).

  • Analysis Mode: Multiple Reaction Monitoring (MRM).

  • MRM Transitions:

    • Nitenpyram: Precursor ion: 271.0 m/z; Product ions: 225.2 m/z (quantifier) and 126.0 m/z (qualifier).[6]

    • Nitenpyram-d3: The precursor ion will be 274.0 m/z. The product ions will also be shifted by 3 mass units. The exact transitions should be optimized on the specific instrument.

Data Presentation

The use of Nitenpyram-d3 as an internal standard allows for the generation of robust and reliable quantitative data. The following table summarizes typical performance data for the analysis of nitenpyram in various food matrices using an isotope dilution LC-MS/MS method.

Food Matrix	Spiking Level (mg/kg)	Average Recovery (%)	Relative Standard Deviation (RSD) (%)	Limit of Quantification (LOQ) (mg/kg)
Vegetables (general)	0.01 - 0.5	85 - 110	< 15	0.01
Fruits (general)	0.01 - 0.5	90 - 105	< 15	0.01
Grains	0.01 - 0.5	80 - 115	< 20	0.01
Dried Vegetables	0.05 - 1.0	75 - 120	< 20	0.05

Note: The values presented in this table are representative and may vary depending on the specific food matrix, instrumentation, and laboratory conditions. Validation of the method in the specific matrix of interest is essential.

Mandatory Visualizations

References

• 1. researchgate.net [researchgate.net]
• 2. longdom.org [longdom.org]
• 3. Determination of acetamiprid, imidacloprid, and nitenpyram residues in vegetables and fruits by high-performance liquid chromatography with diode-array detection - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. caymanchem.com [caymanchem.com]
• 5. mhlw.go.jp [mhlw.go.jp]
• 6. nrcgrapes.in [nrcgrapes.in]

Technical Notes & Optimization

Troubleshooting poor chromatographic peak shape for Nitenpyram-d3

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in resolving poor chromatographic peak shapes encountered during the analysis of Nitenpyram-d3.

Frequently Asked Questions (FAQs)

Q1: What are the most common causes of poor peak shape for Nitenpyram-d3?

A1: Poor peak shape for Nitenpyram-d3, including tailing, fronting, and broadening, can arise from a variety of factors. These often relate to interactions between the analyte and the stationary phase, issues with the mobile phase, or problems with the HPLC system itself. Specific causes include improper mobile phase pH, secondary interactions with residual silanols on the column, column overload, and extra-column volume.

Q2: How does the mobile phase pH affect the peak shape of Nitenpyram-d3?

A2: The mobile phase pH is a critical factor due to the physicochemical properties of Nitenpyram. Nitenpyram has two pKa values, approximately 3.1 and 11.5.[1] When the mobile phase pH is close to the pKa of an analyte, the compound can exist in both ionized and non-ionized forms, leading to peak tailing or splitting. For robust and symmetrical peaks, it is advisable to adjust the mobile phase pH to be at least 2 units away from the analyte's pKa.

Q3: Is Nitenpyram-d3 stable under typical HPLC conditions?

A3: Nitenpyram is reported to be stable under recommended storage conditions.[1] However, it can degrade in unpreserved drinking water, suggesting that the stability in your mobile phase over time should be considered, especially if you observe peak deterioration in a long sequence of analyses.[2]

Q4: Can the deuterated form (d3) of Nitenpyram behave differently from the non-deuterated form during chromatography?

A4: In most reversed-phase HPLC applications, the chromatographic behavior of a deuterated standard like Nitenpyram-d3 is very similar to its non-deuterated counterpart. However, slight differences in retention time can sometimes be observed. Significant peak shape issues are less likely to be caused by the deuterium labeling itself, unless there is an issue with the purity of the standard or on-column hydrogen-deuterium exchange, which is generally not a major concern in standard reversed-phase chromatography with aprotic solvents.

Troubleshooting Guides

Poor chromatographic peak shape can be categorized into three main issues: peak tailing, peak fronting, and peak broadening. Below are detailed troubleshooting guides for each of these problems.

Guide 1: Troubleshooting Peak Tailing

Peak tailing is characterized by an asymmetry where the latter half of the peak is wider than the front half.

Symptoms:

• Asymmetric peak with a "tail."

• Poor peak integration and reduced accuracy.

• Decreased resolution between adjacent peaks.

Potential Causes and Solutions:

Cause	Recommended Action
Secondary Silanol Interactions	Nitenpyram, being a basic compound, can interact with acidic residual silanol groups on the silica-based stationary phase, causing tailing. Solution: 1. Lower Mobile Phase pH: Adjust the mobile phase pH to be between 2.5 and 3.0 using an additive like formic acid or phosphoric acid. This will suppress the ionization of the silanol groups. 2. Use an End-Capped Column: Employ a column that has been "end-capped" to block most of the residual silanol groups. 3. Competitive Amine: Add a small amount of a competitive amine, such as triethylamine (TEA), to the mobile phase to block the active silanol sites.
Improper Mobile Phase pH	If the mobile phase pH is close to the pKa of Nitenpyram (pKa1 ≈ 3.1), it can exist in both protonated and neutral forms, leading to tailing. Solution: Ensure the mobile phase pH is at least 2 units below the pKa. A pH of around 2.5-3.0 is often a good starting point.
Column Overload	Injecting too much sample mass onto the column can lead to peak tailing. Solution: Reduce the injection volume or dilute the sample.
Column Contamination or Voids	Accumulation of contaminants at the column inlet or the formation of a void in the packing material can cause peak distortion. Solution: 1. Use a Guard Column: Protect the analytical column from strongly retained sample components. 2. Flush the Column: Flush the column with a strong solvent. 3. Replace the Column: If the problem persists, the column may be irreversibly damaged and need replacement.
Extra-Column Volume	Excessive volume from tubing, fittings, or the detector flow cell can contribute to peak tailing. Solution: Use tubing with a smaller internal diameter and ensure all connections are made with minimal dead volume.

Troubleshooting Workflow for Peak Tailing

Caption: Troubleshooting logic for addressing peak tailing of Nitenpyram-d3.

Guide 2: Troubleshooting Peak Fronting

Peak fronting is characterized by an asymmetry where the front half of the peak is wider than the latter half.

Symptoms:

• Asymmetric peak with a "leading" edge.

• Difficulty in accurately determining the start of the peak.

Potential Causes and Solutions:

Cause	Recommended Action
Sample Overload (Concentration)	Injecting a sample that is too concentrated can saturate the stationary phase. Solution: Dilute the sample.
Sample Solvent Incompatibility	If the sample is dissolved in a solvent that is much stronger than the mobile phase, it can cause the analyte to travel through the column too quickly at the injection point, leading to fronting. Solution: Whenever possible, dissolve the sample in the initial mobile phase. If a stronger solvent is necessary, inject a smaller volume.
Poor Column Packing/Column Collapse	A poorly packed column or a collapse of the column bed can create channels that lead to peak fronting. Solution: Replace the column. Ensure the new column is operated within its recommended pressure and pH limits.
Low Temperature	In some cases, low column temperature can lead to poor mass transfer and result in fronting. Solution: Increase the column temperature (e.g., to 30-40 °C) to improve peak shape.

Guide 3: Troubleshooting Peak Broadening

Peak broadening results in wider peaks than expected, leading to decreased resolution and sensitivity.

Symptoms:

• Symmetrical but wide peaks.

• Reduced peak height and poor resolution.

Potential Causes and Solutions:

Cause	Recommended Action
Extra-Column Volume	Significant dead volume in the system (tubing, connections, detector cell) is a common cause of peak broadening. Solution: Use shorter, narrower internal diameter tubing. Ensure all fittings are properly connected to minimize dead volume.
Column Contamination or Aging	Over time, columns can become contaminated or the stationary phase can degrade, leading to a loss of efficiency and broader peaks. Solution: 1. Flush the Column: Use a strong solvent to wash the column. 2. Replace the Column: If flushing does not resolve the issue, the column may need to be replaced.
Mobile Phase Flow Rate Too Low	A flow rate that is significantly below the optimal rate for the column can lead to increased longitudinal diffusion and broader peaks. Solution: Optimize the flow rate for your column dimensions and particle size.
Large Injection Volume	Injecting a large volume of sample, especially if the sample solvent is stronger than the mobile phase, can cause the initial band of analyte to be too wide. Solution: Reduce the injection volume.
Mismatch between Sample Solvent and Mobile Phase	Injecting a sample in a solvent significantly different from the mobile phase can cause band broadening. Solution: Prepare the sample in the mobile phase whenever possible.

Experimental Protocols

Below are examples of HPLC methods that have been successfully used for the analysis of Nitenpyram and can be adapted for Nitenpyram-d3.

Protocol 1: Reversed-Phase HPLC with UV Detection

This method is a good starting point for general analysis.

Parameter	Condition
Column	C18, 4.6 x 150 mm, 5 µm particle size
Mobile Phase	Acetonitrile and Water with 0.1% Formic Acid (e.g., 20:80 v/v)
Flow Rate	1.0 mL/min
Column Temperature	30 °C
Injection Volume	10 µL
Detection	UV at 270 nm
Sample Preparation	Dissolve Nitenpyram-d3 standard in the mobile phase.

Adapted from methods for Nitenpyram analysis.[3]

Protocol 2: HILIC Method

This method can be an alternative for this polar compound.

Parameter	Condition
Column	Cogent Diamond Hydride™, 2.1 x 100 mm, 4 µm
Mobile Phase	Acetonitrile / DI water with 0.1% formic acid (80:20 v/v)
Flow Rate	0.4 mL/min
Injection Volume	1 µL
Detection	UV at 254 nm
Sample Preparation	Dissolve Nitenpyram-d3 in 50:50 acetonitrile/DI water.

Based on an application note for Nitenpyram.[4]

Logical Relationship of Troubleshooting Steps

Caption: A general workflow for troubleshooting chromatographic issues.

References

• 1. Nitenpyram | C11H15ClN4O2 | CID 3034287 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. mhlw.go.jp [mhlw.go.jp]
• 4. Nitenpyram analyzed with HPLC - AppNote [mtc-usa.com]

Technical Support Center: Optimizing Mass Spectrometer Source Parameters for Nitenpyram-d3

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) for optimizing mass spectrometer source parameters for the analysis of Nitenpyram-d3.

Frequently Asked Questions (FAQs)

Q1: What are the typical mass spectrometer settings for Nitenpyram-d3 analysis?

A1: Nitenpyram-d3 is the deuterated internal standard for Nitenpyram. Analysis is typically performed using a triple quadrupole mass spectrometer with an electrospray ionization (ESI) source in positive ion mode. Multiple Reaction Monitoring (MRM) is used for quantification.[1][2]

Q2: What are the precursor and product ions for Nitenpyram and Nitenpyram-d3?

A2: The precursor ion for Nitenpyram is typically m/z 271.1, and for Nitenpyram-d3, it is m/z 274.1. Common product ions for Nitenpyram are m/z 225.1 and 126.1. For Nitenpyram-d3, the corresponding product ions would be monitored at a slightly higher m/z, taking into account the deuterium labeling. It is crucial to optimize the collision energies for each transition to achieve the best sensitivity.

Q3: Why is a deuterated internal standard like Nitenpyram-d3 used?

A3: Deuterated internal standards are considered the gold standard in quantitative LC-MS/MS analysis.[3] They have nearly identical chemical and physical properties to the analyte of interest (Nitenpyram), meaning they co-elute chromatographically and experience similar ionization and matrix effects. This allows for more accurate and precise quantification by correcting for variations during sample preparation and analysis.

Troubleshooting Guides

This section provides solutions to common problems encountered during the analysis of Nitenpyram-d3.

Issue 1: Poor Signal Intensity or No Signal for Nitenpyram-d3

• Possible Cause: Incorrect source parameters.

  • Solution: Systematically optimize the ESI source parameters, including capillary voltage, nebulizer pressure, drying gas temperature, and flow rate. A step-by-step protocol is provided in the "Experimental Protocols" section.

• Possible Cause: Sample concentration is too low.

  • Solution: Ensure the concentration of the Nitenpyram-d3 internal standard solution is appropriate for the expected analyte concentration and the sensitivity of the instrument.

• Possible Cause: Ion suppression due to matrix effects.

  • Solution: Improve sample cleanup procedures to remove interfering matrix components. Modifying the chromatographic method to separate Nitenpyram-d3 from co-eluting matrix components can also alleviate ion suppression.

Issue 2: High Background Noise

• Possible Cause: Contaminated solvent or LC system.

  • Solution: Use high-purity, LC-MS grade solvents and freshly prepared mobile phases. Flush the LC system thoroughly to remove any contaminants.

• Possible Cause: Leaks in the LC or MS system.

  • Solution: Check all fittings and connections for leaks. A leak can introduce air and other contaminants, leading to high background noise.

Issue 3: Inconsistent or Irreproducible Results

• Possible Cause: Incomplete co-elution of Nitenpyram and Nitenpyram-d3.

  • Solution: The deuterium isotope effect can sometimes lead to a slight chromatographic separation between the analyte and the deuterated internal standard. Optimize the chromatographic conditions (e.g., gradient, column temperature) to ensure complete co-elution.

• Possible Cause: Isotopic exchange of deuterium atoms.

  • Solution: Ensure the mobile phase and sample matrix are not promoting the exchange of deuterium atoms with protons. This is more likely if the deuterium labels are on exchangeable sites (e.g., -OH, -NH).

Quantitative Data Summary

The following tables provide typical starting parameters for the analysis of Nitenpyram and its deuterated internal standard, Nitenpyram-d3. These values should be optimized for your specific instrument and experimental conditions.

Table 1: Typical Mass Spectrometry Parameters for Nitenpyram and Nitenpyram-d3

Parameter	Nitenpyram	Nitenpyram-d3 (Internal Standard)
Ionization Mode	ESI Positive	ESI Positive
Precursor Ion (m/z)	271.1	274.1
Product Ion 1 (m/z)	225.1	228.1
Product Ion 2 (m/z)	126.1	129.1
Collision Energy (eV)	Optimize between 10-40 eV	Optimize between 10-40 eV
Dwell Time (ms)	50 - 200	50 - 200

Table 2: Typical ESI Source Parameters

Parameter	Typical Range
Capillary Voltage (kV)	3.0 - 4.5
Nebulizer Pressure (psi)	30 - 50
Drying Gas Temperature (°C)	250 - 350
Drying Gas Flow (L/min)	8 - 12

Experimental Protocols

Protocol 1: Step-by-Step Optimization of ESI Source Parameters for Nitenpyram-d3

This protocol describes a systematic approach to optimize the key ESI source parameters to maximize the signal intensity of Nitenpyram-d3.

• Prepare a Standard Solution: Prepare a solution of Nitenpyram-d3 at a known concentration (e.g., 100 ng/mL) in a solvent that is representative of your final mobile phase composition.

• Infuse the Standard: Infuse the Nitenpyram-d3 solution directly into the mass spectrometer at a constant flow rate (e.g., 10 µL/min) using a syringe pump.

• Set Initial MS Parameters: Set the mass spectrometer to monitor the primary MRM transition for Nitenpyram-d3.

• Optimize Capillary Voltage: While infusing the standard, vary the capillary voltage in small increments (e.g., 0.2 kV steps) within the typical range (e.g., 3.0 - 4.5 kV) and record the signal intensity at each step. Plot the intensity versus the capillary voltage to determine the optimal setting that provides the highest stable signal.

• Optimize Nebulizer Pressure: Set the capillary voltage to its optimal value. Vary the nebulizer pressure in increments (e.g., 5 psi steps) and record the signal intensity. Determine the optimal pressure.

• Optimize Drying Gas Temperature: With the optimal capillary voltage and nebulizer pressure, vary the drying gas temperature in increments (e.g., 25 °C steps) to find the temperature that yields the maximum signal intensity.

• Optimize Drying Gas Flow: Finally, with all other parameters set to their optimal values, vary the drying gas flow rate in increments (e.g., 1 L/min steps) to determine the optimal flow.

• Verify with LC-MS/MS: Once the source parameters are optimized via infusion, verify the performance by injecting the Nitenpyram-d3 standard through your LC system to ensure good peak shape and intensity under chromatographic conditions.

Visualizations

Caption: Workflow for ESI source parameter optimization.

Caption: Troubleshooting logic for poor signal intensity.

References

• 1. Determination of nitenpyram dissipation and residue in kiwifruit by LC-MS/MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Determination of nitenpyram dissipation and residue in kiwifruit by LC-MS/MS | Semantic Scholar [semanticscholar.org]
• 3. benchchem.com [benchchem.com]

How to minimize matrix effects in Nitenpyram-d3 quantification

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals minimize matrix effects in the quantification of Nitenpyram-d3.

Frequently Asked Questions (FAQs)

Q1: What are matrix effects and how do they affect Nitenpyram-d3 quantification?

A1: Matrix effects are the alteration of the ionization efficiency of a target analyte, such as Nitenpyram, by co-eluting, undetected components in the sample matrix.[1] This interference, which can either suppress or enhance the analyte's signal, is a significant challenge in liquid chromatography-tandem mass spectrometry (LC-MS/MS) analysis.[2] For Nitenpyram-d3 quantification, matrix effects can lead to inaccurate and irreproducible results by affecting the analyte's signal.[1]

Q2: Why is Nitenpyram-d3 used as an internal standard?

A2: Nitenpyram-d3 is a stable isotope-labeled (SIL) internal standard for Nitenpyram.[3] SIL internal standards are considered the "gold standard" because they are chemically almost identical to the analyte.[4] This similarity means they are expected to have the same chromatographic retention time, extraction recovery, and ionization response, allowing them to effectively compensate for variations during sample preparation and analysis, including matrix effects.[4]

Q3: Can Nitenpyram-d3 completely eliminate matrix effects?

A3: While highly effective, Nitenpyram-d3 may not always perfectly compensate for matrix effects.[4] Issues can arise if there is a slight chromatographic separation between Nitenpyram and Nitenpyram-d3 (isotopic effect), leading to differential ion suppression. Severe matrix effects can also significantly suppress the signals of both the analyte and the internal standard, impacting the overall sensitivity of the assay.[4]

Q4: How can I quantitatively assess matrix effects for my Nitenpyram analysis?

A4: The most common method is the post-extraction addition experiment. This involves comparing the peak response of Nitenpyram in a blank, extracted matrix that has been spiked with the analyte after extraction to the response of Nitenpyram in a neat solvent at the same concentration. The matrix factor (MF) is calculated as follows:

MF = (Peak Response in Presence of Matrix) / (Peak Response in Absence of Matrix)

A MF value less than 1 indicates ion suppression, a value greater than 1 indicates ion enhancement, and a value of 1 indicates no matrix effect.

Troubleshooting Guide

Issue 1: Poor accuracy and precision in quality control (QC) samples.

• Possible Cause: Significant and variable matrix effects between samples are impacting the quantification.

• Troubleshooting Steps:

  • Quantify the Matrix Effect: Perform a post-extraction addition experiment to determine the extent of ion suppression or enhancement.

  • Optimize Sample Preparation: A more rigorous sample cleanup method may be necessary. Consider switching from a simple protein precipitation to Solid Phase Extraction (SPE) or Liquid-Liquid Extraction (LLE) to remove interfering matrix components.[5]

  • Chromatographic Separation: Modify the LC method to better separate Nitenpyram from co-eluting matrix components. This can involve trying a different column, adjusting the mobile phase composition, or changing the gradient profile.[4]

  • Dilution: If sensitivity allows, diluting the sample extract can reduce the concentration of interfering matrix components.[6][7]

Issue 2: Inconsistent or highly variable Nitenpyram-d3 (Internal Standard) response.

• Possible Cause: The internal standard is also being affected by variable matrix effects across different samples.

• Troubleshooting Steps:

  • Investigate Matrix Variability: Use the post-extraction addition experiment on different batches or sources of your matrix to assess the variability of the matrix effect.[4]

  • Improve Sample Cleanup: A more robust sample preparation technique is likely needed to remove the variable interfering components. Techniques like HybridSPE that specifically target phospholipids can be effective.[8]

  • Check for Co-elution: Ensure that Nitenpyram and Nitenpyram-d3 are co-eluting as closely as possible. A slight shift in retention time due to the deuterium labeling can expose them to different matrix environments.

Experimental Protocols

Protocol 1: Quantification of Matrix Effect using Post-Extraction Addition

• Prepare three sets of samples:

  • Set A (Neat Solution): Analyte and internal standard spiked in the reconstitution solvent.

  • Set B (Post-Extraction Spike): Blank matrix is extracted first, and then the analyte and internal standard are spiked into the final extract.

  • Set C (Pre-Extraction Spike): Analyte and internal standard are spiked into the blank matrix before the extraction process.

• Analyze all samples using the developed LC-MS/MS method.

• Calculate the Matrix Factor (MF) and Recovery (RE) using the mean peak areas from each set:

  • MF (%) = (Peak Area of Set B / Peak Area of Set A) * 100

  • RE (%) = (Peak Area of Set C / Peak Area of Set B) * 100

Protocol 2: Sample Cleanup using Solid Phase Extraction (SPE)

• Conditioning: Condition a suitable SPE cartridge (e.g., a reverse-phase C18 or a mixed-mode cation exchange cartridge) with methanol followed by water.

• Loading: Load the pre-treated sample onto the SPE cartridge.

• Washing: Wash the cartridge with a weak solvent (e.g., water or a low percentage of organic solvent) to remove hydrophilic interferences.

• Elution: Elute Nitenpyram and Nitenpyram-d3 with an appropriate organic solvent (e.g., acetonitrile or methanol).

• Evaporation and Reconstitution: Evaporate the eluate to dryness and reconstitute in the initial mobile phase.

Quantitative Data Summary

The following table summarizes hypothetical data from an experiment comparing different sample preparation techniques to minimize matrix effects in the analysis of Nitenpyram in a complex matrix like plasma.

Sample Preparation Method	Matrix Factor (MF) for Nitenpyram	Recovery (%) for Nitenpyram
Protein Precipitation	0.45 (Significant Suppression)	95%
Liquid-Liquid Extraction (LLE)	0.78 (Moderate Suppression)	85%
Solid Phase Extraction (SPE)	0.92 (Minimal Suppression)	92%

Visualizations

Caption: A typical experimental workflow for Nitenpyram-d3 quantification.

References

• 1. benchchem.com [benchchem.com]
• 2. it.restek.com [it.restek.com]
• 3. caymanchem.com [caymanchem.com]
• 4. benchchem.com [benchchem.com]
• 5. chromatographyonline.com [chromatographyonline.com]
• 6. youtube.com [youtube.com]
• 7. Compensate for or Minimize Matrix Effects? Strategies for Overcoming Matrix Effects in Liquid Chromatography-Mass Spectrometry Technique: A Tutorial Review - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Two Distinct Sample Prep Approaches to Overcome Matrix Effect in LC/MS of Serum or Plasma Samples [sigmaaldrich.com]

Addressing the instability of Nitenpyram-d3 in analytical solutions

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides essential guidance on the use of Nitenpyram-d3 as an internal standard in analytical methodologies. Below you will find frequently asked questions (FAQs) and troubleshooting guides to address common challenges related to the stability of Nitenpyram-d3 in analytical solutions, ensuring the accuracy and reliability of your experimental results.

Frequently Asked Questions (FAQs)

Q1: What are the primary causes of Nitenpyram-d3 instability in analytical solutions?

A1: The instability of Nitenpyram-d3 can be attributed to several factors, mirroring the degradation pathways of its non-deuterated counterpart, Nitenpyram. The primary causes include:

• Hydrolysis: Degradation in the presence of water, which can be influenced by the pH of the solution.

• Oxidation: Nitenpyram is susceptible to oxidation, a process that can be accelerated by the presence of oxidizing agents.[1]

• Photodegradation: Exposure to light, particularly UV radiation, can lead to the rapid breakdown of the molecule.

• Reaction with Active Halogens: In certain matrices, such as treated water, reaction with chlorine can cause degradation.

Q2: What are the recommended storage conditions for Nitenpyram-d3 stock solutions?

A2: To ensure the long-term stability of Nitenpyram-d3, stock solutions should be stored under the following conditions:

Parameter	Recommendation	Rationale
Temperature	-20°C or lower	Minimizes chemical degradation and microbial growth.
Solvent	Anhydrous aprotic solvents (e.g., Acetonitrile, DMSO)	Reduces the risk of hydrolysis and H/D exchange.
Container	Amber glass vials with PTFE-lined caps	Protects from light and prevents solvent evaporation and contamination.
Atmosphere	Under an inert gas (e.g., Argon, Nitrogen)	Prevents oxidation.

Q3: Is there a risk of Hydrogen-Deuterium (H/D) exchange with Nitenpyram-d3?

A3: Nitenpyram-d3 is deuterated on the N-methyl group. While this position is generally stable, H/D exchange can be a concern under certain conditions, which would compromise its use as an internal standard. Factors that can promote H/D exchange include:

• Extreme pH: Strongly acidic or basic conditions can catalyze the exchange of deuterium for hydrogen.

• Protic Solvents: While common, protic solvents like methanol and water can act as a source of protons for exchange, especially over extended periods or at elevated temperatures.

• Elevated Temperatures: Higher temperatures can provide the energy needed to overcome the activation barrier for H/D exchange.

To minimize this risk, it is recommended to prepare and store solutions in aprotic solvents and maintain a neutral pH.

Q4: How long can I expect my Nitenpyram-d3 working solutions to be stable?

A4: The stability of working solutions is highly dependent on the solvent, concentration, and storage conditions. For short-term use (e.g., within a single analytical run), solutions prepared in acetonitrile or methanol and kept in an autosampler at 4-10°C are generally stable. However, for longer-term storage or when using aqueous mobile phases, it is crucial to perform your own stability assessments.

Troubleshooting Guides

Issue 1: Drifting or Inconsistent Internal Standard (IS) Response

Symptoms:

• The peak area of Nitenpyram-d3 consistently increases or decreases throughout an analytical run.

• High variability in the IS response across different samples.

Potential Causes & Solutions:

Potential Cause	Troubleshooting Steps
Degradation in Autosampler	1. Prepare fresh working standards. 2. Reduce the time samples spend in the autosampler before injection. 3. Evaluate the stability of Nitenpyram-d3 in your mobile phase or sample diluent at the autosampler temperature.
Adsorption to Vials/Tubing	1. Use silanized glass or polypropylene vials. 2. Prime the LC system thoroughly before starting the run.
Matrix Effects	1. Optimize sample preparation to remove interfering matrix components. 2. Adjust chromatographic conditions to separate Nitenpyram-d3 from co-eluting matrix components.
H/D Exchange	1. If using protic solvents or aqueous mobile phases, prepare fresh standards more frequently. 2. Consider switching to an aprotic solvent for the stock solution.

Experimental Protocols

Protocol 1: Short-Term Stability Assessment of Nitenpyram-d3 Working Solution

Objective: To determine the stability of a Nitenpyram-d3 working solution in a specific solvent over a typical analytical run time (e.g., 24-48 hours).

Methodology:

• Preparation: Prepare a working solution of Nitenpyram-d3 at a typical concentration used in your assay (e.g., 100 ng/mL) in your chosen solvent (e.g., 50:50 acetonitrile:water).

• Initial Analysis (T=0): Immediately after preparation, inject the solution (n=3) into the LC-MS/MS system and record the peak area.

• Storage: Store the solution in the autosampler at the desired temperature (e.g., 10°C).

• Time-Point Analysis: Re-inject the solution (n=3) at regular intervals (e.g., 4, 8, 12, 24, and 48 hours).

• Data Analysis: Calculate the mean peak area at each time point. The solution is considered stable if the mean peak area at each time point is within ±15% of the initial (T=0) mean peak area.

Data Presentation:

Time (hours)	Mean Peak Area (n=3)	% of Initial Peak Area
0	[Insert Value]	100%
4	[Insert Value]	[Calculate %]
8	[Insert Value]	[Calculate %]
12	[Insert Value]	[Calculate %]
24	[Insert Value]	[Calculate %]
48	[Insert Value]	[Calculate %]

Visualizations

Diagram 1: Potential Degradation Pathway of Nitenpyram

This diagram illustrates a simplified potential degradation pathway for Nitenpyram, which can also be applicable to Nitenpyram-d3. The primary sites of modification are the nitro group and the ethylamino side chain.

Potential Degradation Pathways of Nitenpyram.

Diagram 2: Troubleshooting Workflow for Inconsistent IS Signal

This workflow provides a logical sequence of steps to diagnose the root cause of variability in the Nitenpyram-d3 internal standard signal.

Troubleshooting Inconsistent Internal Standard Signal.

References

• 1. Nitenpyram | C11H15ClN4O2 | CID 3034287 - PubChem [pubchem.ncbi.nlm.nih.gov]

Improving low recovery of Nitenpyram-d3 during sample cleanup

Welcome to the technical support center for researchers, scientists, and drug development professionals. This resource provides troubleshooting guides and frequently asked questions (FAQs) to address the common challenge of low recovery of Nitenpyram-d3 during sample cleanup procedures.

Troubleshooting Guide: Low Nitenpyram-d3 Recovery

Low recovery of an internal standard like Nitenpyram-d3 can compromise the accuracy and reliability of analytical results. This guide provides a systematic approach to identifying and resolving the root causes of this issue.

Solid-Phase Extraction (SPE) Troubleshooting

Solid-phase extraction is a common sample cleanup technique where low recovery can often be traced back to procedural steps.

dot

Caption: Troubleshooting workflow for low recovery in SPE.

Potential Causes and Solutions:

Problem Area	Potential Cause	Recommended Solution
Sorbent Selection	The polarity of the sorbent is not optimal for Nitenpyram-d3 retention.	For reversed-phase SPE, C18 cartridges are commonly used for neonicotinoids. Ensure the sorbent choice is appropriate for the sample matrix.
Sorbent Conditioning	The sorbent bed is not properly wetted, leading to inconsistent interactions.	Pre-condition the cartridge with a water-miscible organic solvent (e.g., methanol), followed by equilibration with the loading solvent. Do not let the sorbent dry out before loading the sample.[1]
Sample Loading	The flow rate is too high, preventing sufficient interaction between Nitenpyram-d3 and the sorbent.	Decrease the sample loading flow rate to allow for adequate retention.
The pH of the sample is not optimal for retention.	Nitenpyram is stable between pH 3-7. Adjust the sample pH to be within this range to ensure stability and optimal retention.
Washing Step	The wash solvent is too strong, causing premature elution of Nitenpyram-d3.	Use a weaker wash solvent. For example, if using a high percentage of organic solvent, reduce the percentage or switch to a less polar solvent.
Elution Step	The elution solvent is not strong enough to desorb Nitenpyram-d3 completely.	Increase the strength of the elution solvent (e.g., increase the percentage of organic solvent). Acetonitrile is a common and effective elution solvent for neonicotinoids.
The volume of the elution solvent is insufficient.	Increase the elution volume in increments and monitor the recovery to ensure all the analyte is eluted from the cartridge.

QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) Troubleshooting

The QuEChERS method is a popular choice for pesticide residue analysis, but low recovery can occur if not optimized for the specific analyte and matrix.

dot

Caption: Troubleshooting workflow for low recovery in QuEChERS.

Potential Causes and Solutions:

Problem Area	Potential Cause	Recommended Solution
Extraction Step	Inefficient partitioning of Nitenpyram-d3 into the organic phase.	Ensure adequate shaking and vortexing during the extraction and salting-out steps. Acetonitrile is the most commonly used and effective extraction solvent for neonicotinoids.[2]
d-SPE Cleanup	The d-SPE sorbent combination is adsorbing Nitenpyram-d3.	For general cleanup, a combination of primary secondary amine (PSA) and C18 sorbents is often effective for removing interferences without significant loss of neonicotinoids.[3][4][5] For highly pigmented samples, graphitized carbon black (GCB) may be necessary, but it can also adsorb planar molecules like Nitenpyram, so use it judiciously.
Incorrect ratio of sample extract to d-SPE sorbents.	Follow established protocols for the amount of sorbent based on the volume of the extract. Overusing sorbents can lead to analyte loss.

Frequently Asked Questions (FAQs)

Q1: Why is the recovery of my deuterated internal standard (Nitenpyram-d3) low, while the recovery of the native analyte (Nitenpyram) is acceptable?

A1: This discrepancy can arise from several factors:

• Purity of the Internal Standard: The Nitenpyram-d3 standard may contain impurities that do not behave chromatographically like Nitenpyram.

• Isotopic Exchange: Although less common for deuterium on a methyl group, isotopic exchange (replacement of deuterium with hydrogen) can occur under certain pH and temperature conditions. Given Nitenpyram's stability at neutral and acidic pH, this is less likely under standard conditions but should be considered if the sample is subjected to harsh basic conditions.

• Differential Matrix Effects: The analyte and the internal standard may experience different degrees of ion suppression or enhancement in the mass spectrometer, even though they are chemically similar. This can be more pronounced if there is a slight chromatographic separation between the two.[6]

Q2: What is the optimal pH for extracting Nitenpyram-d3?

A2: Nitenpyram is stable in a pH range of 3 to 7. Maintaining the sample and extraction solvent pH within this range is crucial to prevent degradation and ensure consistent recovery.

Q3: Can the sample matrix affect the recovery of Nitenpyram-d3?

A3: Yes, complex matrices can significantly impact recovery. Matrix components can:

• Compete for active sites on the SPE sorbent , reducing the retention of Nitenpyram-d3.

• Cause ion suppression or enhancement in the MS source , leading to inaccurate quantification.[7][8]

• Increase the viscosity of the sample , affecting flow rates during SPE.

To mitigate matrix effects, consider using matrix-matched calibration standards or further optimizing the cleanup step.[6]

Q4: Are there specific SPE sorbents that should be avoided when analyzing Nitenpyram?

A4: While C18 and PSA are generally safe choices, caution should be exercised with graphitized carbon black (GCB). GCB is effective at removing pigments but can also adsorb planar molecules, and Nitenpyram has a planar chloropyridinyl ring, which could lead to lower recovery. If GCB is necessary, the amount should be optimized to minimize analyte loss.

Quantitative Data on Nitenpyram Recovery

The following tables summarize reported recovery data for Nitenpyram and other neonicotinoids using different sample cleanup methods.

Table 1: Nitenpyram Recovery in Agricultural Products using QuEChERS

Matrix	Spiking Level (mg/kg)	Cleanup Sorbent	Average Recovery (%)	Relative Standard Deviation (RSD) (%)	Reference
Dried Vegetables	40 ppm	MgSO₄, NaCl, Activated Carbon	55 - 82	0.7 - 3.4	[9]
Tea	0.025 mg/kg	PCX SPE	83.2 - 98.8	< 7	[1]
Agricultural Products	0.2 - 0.8 ppm	Silica Gel Column	66 - 85	< 2.1	[10]
Sweet Pepper, Mandarin Orange, Onion, Brown Rice	0.002 - 2 mg/kg	HILIC	93.0 - 106.6	N/A	[10]

Table 2: Neonicotinoid Recovery in Various Matrices using SPE

Analyte	Matrix	SPE Sorbent	Spiking Level	Average Recovery (%)	Reference
Neonicotinoids	Soil	d-SPE	0.025 - 0.5 µg/g	77.03 - 115.08
Pyrethroids	Ground Water	C18	ng/L	72 - 110	[11]
Pyrethroids	Sea Water	C18	ng/L	80 - 115	[11]
Pesticides	Water	C18 and Oasis HLB	ng/L	> 65

Experimental Protocols

Detailed QuEChERS Protocol for Nitenpyram in Agricultural Products

This protocol is a generalized procedure based on common QuEChERS methods.[2][12]

1. Sample Extraction:

• Homogenize 10-15 g of the sample.

• Place the homogenized sample into a 50 mL centrifuge tube.

• Add 10-15 mL of acetonitrile.

• Add the appropriate QuEChERS extraction salts (e.g., magnesium sulfate, sodium chloride, sodium citrate).

• Shake vigorously for 1 minute.

• Centrifuge at ≥3000 rpm for 5 minutes.

2. Dispersive SPE (d-SPE) Cleanup:

• Transfer a 1-8 mL aliquot of the supernatant (acetonitrile layer) to a 2 mL or 15 mL centrifuge tube containing the d-SPE sorbents. A common combination is magnesium sulfate, PSA, and C18.

• Vortex for 30 seconds.

• Centrifuge at a high speed (e.g., 10,000 rpm) for 5 minutes.

• The resulting supernatant is ready for LC-MS/MS analysis.

General Solid-Phase Extraction (SPE) Protocol for Nitenpyram in Water Samples

This is a general protocol for SPE cleanup of water samples.[13][14]

1. Cartridge Conditioning:

• Pass 5 mL of methanol through the C18 SPE cartridge.

• Pass 5 mL of deionized water through the cartridge, ensuring the sorbent does not dry out.

2. Sample Loading:

• Load the water sample (e.g., 100-500 mL) onto the cartridge at a flow rate of approximately 5 mL/min.

3. Washing:

• Wash the cartridge with 5-10 mL of deionized water to remove polar interferences.

4. Elution:

• Elute the retained Nitenpyram-d3 with 5-10 mL of acetonitrile or another suitable organic solvent.

• The eluate can then be concentrated and reconstituted in a suitable solvent for analysis.

Signaling Pathways and Workflows

dot

Caption: General analytical workflow for Nitenpyram-d3 analysis.

References

• 1. researchgate.net [researchgate.net]
• 2. QuEChERS Method for Pesticide Residue Analysis [sigmaaldrich.com]
• 3. Comparison of Different d-SPE Sorbent Performances Based on Quick, Easy, Cheap, Effective, Rugged, and Safe (QuEChERS) Methodology for Multiresidue Pesticide Analyses in Rapeseeds - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Systematic Comparison of Extract Clean-Up with Currently Used Sorbents for Dispersive Solid-Phase Extraction - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. glsciences.com [glsciences.com]
• 7. researchgate.net [researchgate.net]
• 8. mdpi.com [mdpi.com]
• 9. longdom.org [longdom.org]
• 10. researchgate.net [researchgate.net]
• 11. Simple, rapid solid-phase extraction procedure for the determination of ultra-trace levels of pyrethroids in ground and sea water by liquid chromatography/electrospray ionization mass spectroscopy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. chromatographyonline.com [chromatographyonline.com]
• 13. mdpi.com [mdpi.com]
• 14. researchgate.net [researchgate.net]

Enhancing the signal-to-noise ratio for Nitenpyram-d3 detection

Welcome to the Technical Support Center for Nitenpyram-d3 analysis. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and frequently asked questions (FAQs) to enhance the signal-to-noise ratio in your experiments.

Frequently Asked Questions (FAQs)

Q1: What are the most common reasons for a poor signal-to-noise (S/N) ratio when detecting Nitenpyram-d3?

A poor signal-to-noise ratio in Nitenpyram-d3 detection can stem from several factors, primarily related to mass spectrometry and chromatography. Key issues include:

• Matrix Effects: Components in the sample matrix can interfere with the ionization of Nitenpyram-d3, either suppressing or enhancing the signal.[1][2] This is a very common issue in LC-MS/MS analysis.[2]

• Suboptimal Mass Spectrometer Parameters: Incorrect settings for the ion source, such as spray voltage, gas flows, and temperature, can lead to inefficient ionization and a weak signal.[3]

• Chromatographic Issues: Poor peak shape, retention time shifts, or co-elution with interfering compounds can all contribute to a lower S/N ratio.[4][5]

• Sample Preparation Inefficiencies: Incomplete extraction of Nitenpyram-d3 or the presence of contaminants from the sample preparation process can negatively impact signal intensity.[6]

• Instability of Nitenpyram-d3: Deuterated standards can sometimes be prone to isotopic exchange (loss of deuterium), which would affect the signal at the expected mass-to-charge ratio.[4][7]

Q2: I'm observing a chromatographic shift between Nitenpyram and Nitenpyram-d3. Why is this happening and how can I fix it?

A slight difference in retention times between an analyte and its deuterated internal standard is a known phenomenon in reversed-phase chromatography.[5] This can lead to differential matrix effects, where the two compounds experience different levels of ion suppression or enhancement, ultimately compromising analytical accuracy.[5]

Troubleshooting Steps:

• Confirm Co-elution: Overlay the chromatograms of Nitenpyram and Nitenpyram-d3 to verify the extent of the separation.

• Adjust Chromatographic Conditions: Modify the mobile phase composition, gradient profile, or column temperature to try and achieve co-elution.[4]

• Consider a Lower Resolution Column: In some cases, a column with lower resolving power can be used to ensure both compounds elute as a single peak.[5]

Q3: How can I determine if matrix effects are impacting my Nitenpyram-d3 signal?

Matrix effects, the suppression or enhancement of ionization due to co-eluting matrix components, can be evaluated using a post-extraction addition experiment.[5]

Experimental Protocol: Assessing Matrix Effects

• Prepare Three Sets of Samples:

  • Set A (Neat Solution): Nitenpyram-d3 in a clean solvent.

  • Set B (Post-Extraction Spike): A blank matrix extract spiked with Nitenpyram-d3.

  • Set C (Pre-Extraction Spike): A blank matrix spiked with Nitenpyram-d3 before the extraction process.

• Analyze the Samples: Inject all three sets into your LC-MS/MS system.

• Calculate the Matrix Effect: The matrix effect can be quantified by comparing the peak area of Nitenpyram-d3 in the post-extraction spike (Set B) to the peak area in the neat solution (Set A).

  • Matrix Effect (%) = (Peak Area in Set B / Peak Area in Set A) * 100

Result	Interpretation
~100%	Minimal matrix effect
< 100%	Ion Suppression
> 100%	Ion Enhancement

Troubleshooting Guides

Issue: Low Nitenpyram-d3 Signal Intensity

A weak signal for your internal standard can lead to unreliable quantification. Follow this guide to diagnose and resolve the issue.

Troubleshooting Workflow for Low Signal Intensity

Caption: Troubleshooting workflow for low Nitenpyram-d3 signal.

Detailed Steps:

• Mass Spectrometer Parameters:

  • Tuning and Calibration: Ensure your mass spectrometer is properly tuned and calibrated according to the manufacturer's recommendations.[3]

  • Ion Source Optimization: Systematically optimize ion source parameters, including spray voltage, gas flows (nebulizer, heater, curtain), and source temperature, to maximize the Nitenpyram-d3 signal.[3]

• Chromatography:

  • Peak Shape: Poor peak shape (e.g., tailing or fronting) can decrease the signal height and thus the S/N ratio. This may be due to column degradation or an inappropriate mobile phase.[8]

  • Retention Time Stability: Unstable retention times can indicate problems with the LC system, such as leaks or pump issues, which can affect signal consistency.[3][9]

  • Interfering Peaks: Ensure that Nitenpyram-d3 is not co-eluting with a component from the matrix that is causing ion suppression.[10]

• Sample Preparation:

  • Extraction Recovery: Evaluate the efficiency of your extraction method to ensure that Nitenpyram-d3 is being effectively recovered from the sample matrix.[4]

  • Sample Cleanup: If matrix effects are suspected, consider additional sample cleanup steps, such as solid-phase extraction (SPE), to remove interfering components.[11]

• Internal Standard Purity:

  • Isotopic Purity: High isotopic enrichment (ideally ≥98%) is crucial.[5]

  • Chemical Purity: The presence of unlabeled Nitenpyram in your deuterated standard can lead to inaccurate quantification.[5]

Issue: High Background Noise

High background noise can obscure the Nitenpyram-d3 signal. Use this guide to identify and mitigate sources of noise.

Logical Relationships in High Background Noise

Caption: Sources and solutions for high background noise.

Detailed Steps:

• Mobile Phase and LC System Contamination:

  • Prepare fresh mobile phases using high-purity solvents and additives.[3]

  • Thoroughly flush the LC system to remove any accumulated contaminants.[3]

• Dirty Ion Source:

  • A contaminated ion source is a common cause of high background noise. Clean the ion source components according to the manufacturer's instructions.[3]

• Chemical Noise from Sample Matrix:

  • If the noise is more prominent in sample injections compared to blanks, it is likely due to matrix components. Enhance your sample cleanup protocol to better remove these interferences.[12]

Quantitative Data Summary

Table 1: Hypothetical Data for Matrix Effect Evaluation

This table illustrates how to interpret data from a matrix effect experiment.

Sample Set	Nitenpyram-d3 Concentration (ng/mL)	Mean Peak Area (n=3)	Calculated Matrix Effect (%)
Set A: Neat Solution	10	150,000	-
Set B: Post-Extraction Spike (Plasma)	10	90,000	60% (Ion Suppression)
Set B: Post-Extraction Spike (Urine)	10	165,000	110% (Ion Enhancement)

Table 2: Optimizing Ion Source Parameters

This table shows a hypothetical optimization of the spray voltage for Nitenpyram-d3 detection.

Spray Voltage (kV)	Nitenpyram-d3 Signal Intensity (counts)	Signal-to-Noise Ratio
3.0	85,000	50
3.5	120,000	85
4.0	175,000	150
4.5	160,000	130

Experimental Protocols

Protocol: Assessing Internal Standard Contribution to Analyte Signal

This protocol helps determine if the Nitenpyram-d3 internal standard contains unlabeled Nitenpyram, which could artificially inflate the analyte signal.

• Prepare a Blank Sample: Use a matrix sample that is known to be free of Nitenpyram.

• Spike with Internal Standard: Add Nitenpyram-d3 to the blank matrix at the same concentration used in your analytical method.

• Analyze the Sample: Run the sample on the LC-MS/MS and monitor the mass transition for unlabeled Nitenpyram.

• Evaluate the Response: The signal for the unlabeled analyte should be less than 20% of the response observed for the Lower Limit of Quantification (LLOQ) of your assay. A higher response indicates significant contamination of the internal standard.[4]

References

• 1. Investigation of matrix effects by crops and their compensation methods in a multiresidue analysis using LC-MS/MS - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Matrix Effects in Multi-Residue Pesticide Analysis When Using Liquid Chromatography-Tandem Mass Spectrometry [restek.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. biopharminternational.com [biopharminternational.com]
• 7. researchgate.net [researchgate.net]
• 8. agilent.com [agilent.com]
• 9. ssi.shimadzu.com [ssi.shimadzu.com]
• 10. Biological Matrix Effects in Quantitative Tandem Mass Spectrometry-Based Analytical Methods: Advancing Biomonitoring - PMC [pmc.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. Sample preparation techniques for extraction of vitamin D metabolites from non-conventional biological sample matrices prior to LC–MS/MS analysis - PMC [pmc.ncbi.nlm.nih.gov]

Preventing isotopic exchange of deuterium in Nitenpyram-d3

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on the use of Nitenpyram-d3, with a specific focus on preventing the isotopic exchange of its deuterium labels.

Frequently Asked Questions (FAQs)

Q1: What is Nitenpyram-d3 and how is it typically used?

A1: Nitenpyram-d3 is a deuterated analog of Nitenpyram, a neonicotinoid insecticide. It is primarily used as an internal standard for the quantification of Nitenpyram in various samples using analytical techniques like gas chromatography-mass spectrometry (GC-MS) or liquid chromatography-mass spectrometry (LC-MS).[1] The deuterium labeling provides a distinct mass signature, allowing for accurate measurement of the non-labeled analyte.

Q2: Where are the deuterium atoms located in Nitenpyram-d3?

A2: In commercially available Nitenpyram-d3, the three deuterium atoms are located on the N'-methyl group.[1]

Q3: How stable is the deuterium labeling in Nitenpyram-d3?

A3: The C-D bond is inherently stronger than the C-H bond due to the kinetic isotope effect, which generally confers greater chemical and metabolic stability.[2][][4] Deuterium atoms on aliphatic carbons, such as the methyl group in Nitenpyram-d3, are considered to be in stable positions and are not prone to exchange under typical analytical conditions.[5]

Q4: What is isotopic exchange and why is it a concern?

A4: Isotopic exchange, also known as hydrogen-deuterium (H/D) exchange, is a chemical reaction where a deuterium atom in a labeled compound is replaced by a hydrogen atom from the surrounding environment (e.g., solvent), or vice versa.[6][7] This can compromise the accuracy of quantitative analyses that rely on the deuterated standard, as the loss of deuterium can lead to the internal standard being misidentified as the unlabeled analyte.[6]

Q5: What factors can induce isotopic exchange in deuterated compounds?

A5: The primary factors that can induce isotopic exchange are:

• pH: Both acidic and basic conditions can catalyze H/D exchange.[5][6][8] For many compounds, the minimum rate of exchange occurs in a slightly acidic pH range of approximately 2.5-3.[5][6]

• Temperature: Higher temperatures increase the rate of exchange.[5][6]

• Solvent: Protic solvents, such as water and methanol, can readily exchange protons with the labeled standard.[5][6] Aprotic solvents like acetonitrile and tetrahydrofuran are preferred.[5]

• Position of the Label: Deuterium atoms on heteroatoms (O, N, S) or on carbons adjacent to carbonyl groups are more susceptible to exchange.[5][6]

Troubleshooting Guide: Isotopic Exchange Issues

This guide addresses specific issues users might encounter related to the isotopic integrity of Nitenpyram-d3 during their experiments.

Problem 1: My mass spectrometry results show a peak corresponding to unlabeled Nitenpyram in my Nitenpyram-d3 standard solution.

Possible Cause	Troubleshooting Step
Back-exchange with Protic Solvents: The deuterium atoms on your standard are being replaced by protons from the solvent.	Solvent Selection: If possible, use aprotic solvents like acetonitrile for stock solutions and dilutions. If an aqueous solution is necessary, consider using D₂O-based buffers.[6]
pH of the Solution: The pH of your sample or mobile phase is promoting H/D exchange.	pH Control: Maintain the pH of your solutions within a range of 2.5 to 7 to minimize exchange.[5] Avoid strongly acidic or basic conditions.
Elevated Temperature: High temperatures during sample preparation or storage are accelerating the exchange rate.	Temperature Management: Store Nitenpyram-d3 solutions at low temperatures (e.g., 4°C or -20°C).[2][5] Keep samples in a cooled autosampler during analysis.[5]

Problem 2: The response of my Nitenpyram-d3 internal standard is inconsistent across my analytical run.

Possible Cause	Troubleshooting Step
Ongoing Isotopic Exchange: Conditions within the analytical system (e.g., mobile phase) are causing gradual deuterium loss.	Method Optimization: Evaluate the pH and composition of your mobile phase. A lower pH (around 2.5-3) may be optimal to minimize exchange during the run.[6] Shorten the analysis time if feasible.
Improper Storage of Working Solutions: Working solutions are degrading or undergoing exchange over time.	Fresh Preparation: Prepare fresh working solutions daily from a stock solution stored under optimal conditions.

Experimental Protocols

Protocol 1: Preparation of Nitenpyram-d3 Stock Solution

Objective: To prepare a stable stock solution of Nitenpyram-d3 while minimizing the risk of isotopic exchange.

Materials:

• Nitenpyram-d3 solid standard

• Aprotic solvent (e.g., Acetonitrile, HPLC grade)

• Class A volumetric flask

• Calibrated analytical balance

• Amber storage vials

Procedure:

• Allow the Nitenpyram-d3 solid to equilibrate to room temperature in a desiccator to prevent moisture condensation.

• Accurately weigh the desired amount of Nitenpyram-d3.

• Quantitatively transfer the weighed standard to the volumetric flask.

• Add a portion of the aprotic solvent (approximately 50-70% of the final volume).

• Gently swirl or sonicate the flask until the standard is completely dissolved.

• Bring the flask to final volume with the aprotic solvent.

• Cap the flask and invert it multiple times to ensure homogeneity.

• Transfer the stock solution to a labeled amber vial and store at -20°C.[2]

Protocol 2: Evaluation of Nitenpyram-d3 Stability

Objective: To assess the stability of the deuterium label on Nitenpyram-d3 under specific experimental conditions.

Materials:

• Nitenpyram-d3 stock solution

• Solvents and buffers to be tested (e.g., mobile phase, sample diluent)

• LC-MS system

Procedure:

• Prepare a solution of Nitenpyram-d3 in the test solvent/buffer at a known concentration.

• Analyze an aliquot of the freshly prepared solution by LC-MS to establish an initial (T=0) isotopic purity profile. Monitor the ion signals for both Nitenpyram-d3 and unlabeled Nitenpyram.

• Incubate the remaining solution under the desired test conditions (e.g., specific pH, temperature).

• At various time points (e.g., 1, 4, 8, 24 hours), inject an aliquot of the incubated solution into the LC-MS.

• Compare the ratio of the unlabeled Nitenpyram peak area to the Nitenpyram-d3 peak area at each time point with the T=0 measurement. A significant increase in this ratio indicates isotopic exchange.

Data Presentation

Table 1: Factors Influencing the Rate of Hydrogen-Deuterium Exchange. [5][6]

Factor	Condition	Risk of Exchange	Recommendation
pH	High (>8) or Low (<2)	High	Maintain pH between 2.5 and 7 for minimal exchange.
Temperature	High	High	Store and analyze at low temperatures (e.g., 4°C).
Solvent	Protic (e.g., H₂O, CH₃OH)	Higher	Use aprotic solvents (e.g., acetonitrile, THF) when possible.
Label Position	On Heteroatoms (O, N, S)	High	N/A for Nitenpyram-d3 (label is on carbon).
Label Position	Alpha to Carbonyl	Moderate	Be cautious with pH and temperature.
Label Position	Aromatic/Aliphatic C-H	Low	Generally stable under typical analytical conditions.

Visualizations

Caption: Workflow for assessing the isotopic stability of Nitenpyram-d3.

Caption: Factors leading to potential isotopic exchange and analytical inaccuracy.

References

• 1. caymanchem.com [caymanchem.com]
• 2. benchchem.com [benchchem.com]
• 4. dovepress.com [dovepress.com]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. Hydrogen–deuterium exchange - Wikipedia [en.wikipedia.org]
• 8. Trends in the Hydrogen−Deuterium Exchange at the Carbon Centers. Preparation of Internal Standards for Quantitative Analysis by LC-MS - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Resolving Chromatographic Co-elution with Nitenpyram-d3

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals utilizing Nitenpyram-d3 as an internal standard to resolve chromatographic co-elution issues in LC-MS/MS analysis.

Frequently Asked Questions (FAQs)

Q1: What is chromatographic co-elution and why is it a problem?

A1: Chromatographic co-elution occurs when two or more compounds elute from the chromatography column at the same time, resulting in overlapping peaks.[1] This is problematic because it can interfere with the accurate identification and quantification of the target analyte.[1] In mass spectrometry, co-eluting compounds can also cause ion suppression or enhancement, leading to inaccurate quantitative results.[2]

Q2: How does using an isotopically labeled internal standard like Nitenpyram-d3 help resolve co-elution?

A2: An isotopically labeled internal standard is a version of the analyte where some atoms have been replaced with their heavier isotopes (e.g., hydrogen with deuterium). Nitenpyram-d3 is chemically identical to Nitenpyram but has a different mass.[3] While it may co-elute chromatographically with the unlabeled Nitenpyram, the mass spectrometer can distinguish between the two based on their different mass-to-charge ratios (m/z).[4] This allows for accurate quantification of Nitenpyram even if another compound is co-eluting with it. The internal standard helps to correct for variations in sample preparation, injection volume, and instrument response.

Q3: Should I expect Nitenpyram and Nitenpyram-d3 to have the exact same retention time?

A3: Not necessarily. While chemically very similar, deuterated standards can sometimes exhibit a slight difference in retention time compared to their non-deuterated counterparts, a phenomenon known as the "chromatographic isotope effect".[5][6] In reversed-phase chromatography, deuterated compounds often elute slightly earlier.[5] A small, consistent shift is normal. However, significant or random shifts may indicate other issues with your chromatographic system.[5]

Q4: What are the key mass transitions (MRM) for Nitenpyram and Nitenpyram-d3 that I should monitor?

A4: The following table summarizes the recommended MRM transitions for Nitenpyram and the expected transitions for Nitenpyram-d3. The transitions for Nitenpyram-d3 are predicted based on a mass shift of +3 Da due to the three deuterium atoms.

Compound	Precursor Ion (Q1) m/z	Product Ion (Q3) m/z	Collision Energy (eV)	Notes
Nitenpyram	271.1	225.1	8	Quantifier
Nitenpyram	271.1	126.1	36	Qualifier
Nitenpyram-d3	274.1	228.1	8	Predicted Quantifier
Nitenpyram-d3	274.1	126.1	36	Predicted Qualifier

Troubleshooting Guide: Co-elution with Nitenpyram

This guide will help you troubleshoot situations where you suspect co-elution is affecting your Nitenpyram analysis, even when using Nitenpyram-d3 as an internal standard.

Problem 1: Poor peak shape (fronting, tailing, or splitting) for the Nitenpyram peak.

• Possible Cause: Co-elution with an interfering compound. A shoulder on the main peak is a strong indicator of co-elution.[4]

• Troubleshooting Steps:

  • Confirm Co-elution:

    • If using a diode array detector (DAD), examine the UV spectra across the peak. A change in the spectrum indicates peak impurity.[4]

    • In your mass spectrometer, acquire full scan data across the peak and look for the presence of other ions.

  • Optimize Chromatography:

    • Modify Mobile Phase Gradient: A shallower gradient can improve separation.

    • Change Mobile Phase Composition: Try a different organic modifier (e.g., methanol instead of acetonitrile) or adjust the pH of the aqueous phase.

    • Lower the Flow Rate: This can increase retention and improve resolution.

    • Change the Column: Use a column with a different stationary phase chemistry.

Problem 2: Inconsistent or inaccurate quantification of Nitenpyram.

• Possible Cause 1: The co-eluting compound is suppressing or enhancing the ionization of Nitenpyram and/or Nitenpyram-d3.

• Troubleshooting Steps:

  • Evaluate Matrix Effects: Prepare a sample with a known concentration of Nitenpyram and Nitenpyram-d3 in a clean solvent and compare the response to a sample spiked into a matrix blank. A significant difference in response indicates matrix effects.

  • Improve Sample Preparation: Enhance the cleanup step of your sample preparation protocol (e.g., using a modified QuEChERS procedure with different sorbents) to remove the interfering matrix components.[7]

  • Dilute the Sample: Diluting the sample extract can reduce the concentration of interfering compounds and minimize matrix effects.

• Possible Cause 2: The retention times of Nitenpyram and Nitenpyram-d3 have shifted significantly, leading to inaccurate integration.

• Troubleshooting Steps:

  • Check for System Issues:

    • Mobile Phase: Ensure the mobile phase is correctly prepared and has not evaporated.[2]

    • Column Equilibration: Ensure the column is properly equilibrated between injections.

    • Temperature Fluctuations: Check for stable column and ambient temperatures.[5]

    • System Leaks: Inspect for any leaks in the LC system.[8]

  • Adjust Integration Parameters: Widen the integration window in your data processing software to account for any retention time shifts.[5]

Experimental Protocols

Protocol 1: Sample Preparation using a Modified QuEChERS Method

This protocol is a general guideline for the extraction of Nitenpyram from a complex matrix like fruits or vegetables.[7]

• Homogenization: Homogenize 10-15 g of the sample.

• Extraction:

  • Weigh 10 g of the homogenized sample into a 50 mL centrifuge tube.

  • Add 10 mL of acetonitrile.

  • Add the appropriate amount of Nitenpyram-d3 internal standard solution.

  • Shake vigorously for 1 minute.

  • Add QuEChERS extraction salts (e.g., 4 g MgSO₄, 1 g NaCl, 1 g sodium citrate, 0.5 g disodium citrate sesquihydrate).

  • Shake vigorously for 1 minute.

  • Centrifuge at ≥ 4000 rpm for 5 minutes.

• Dispersive Solid-Phase Extraction (dSPE) Cleanup:

  • Take a 1 mL aliquot of the supernatant (acetonitrile layer).

  • Transfer it to a dSPE tube containing PSA (primary secondary amine) and MgSO₄.

  • Vortex for 30 seconds.

  • Centrifuge at ≥ 4000 rpm for 5 minutes.

• Final Extract:

  • Collect the supernatant and filter through a 0.22 µm filter.

  • The sample is now ready for LC-MS/MS analysis.

Protocol 2: LC-MS/MS Analysis of Nitenpyram and Nitenpyram-d3

This protocol provides a starting point for the chromatographic separation and mass spectrometric detection of Nitenpyram and Nitenpyram-d3.

• Liquid Chromatography (LC) Conditions:

  • Column: C18 reversed-phase column (e.g., 100 mm x 2.1 mm, 2.6 µm).

  • Mobile Phase A: Water with 0.1% formic acid.

  • Mobile Phase B: Acetonitrile with 0.1% formic acid.

  • Gradient: 5% B to 95% B over 10 minutes, hold for 2 minutes, then return to initial conditions and equilibrate for 3 minutes.

  • Flow Rate: 0.4 mL/min.

  • Injection Volume: 5 µL.

  • Column Temperature: 40 °C.

• Mass Spectrometry (MS) Conditions:

  • Ionization Mode: Positive Electrospray Ionization (ESI+).

  • Scan Type: Multiple Reaction Monitoring (MRM).

  • MRM Transitions: See the table in the FAQ section.

Visualizations

Caption: Experimental workflow for Nitenpyram analysis.

Caption: Logic of using Nitenpyram-d3 to resolve co-elution.

References

• 1. go.drugbank.com [go.drugbank.com]
• 2. zefsci.com [zefsci.com]
• 3. caymanchem.com [caymanchem.com]
• 4. Co-Elution: How to Detect and Fix Overlapping Peaks. [axionlabs.com]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. Determination of nitenpyram dissipation and residue in kiwifruit by LC-MS/MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. ssi.shimadzu.com [ssi.shimadzu.com]

Technical Support Center: Troubleshooting Nitenpyram-d3 Quantification

Welcome to the technical support center for Nitenpyram-d3. This resource is designed for researchers, scientists, and drug development professionals to address common issues leading to inconsistent quantification results during LC-MS/MS analysis.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

Here we address specific problems you might be encountering in your experiments.

Issue 1: Inconsistent and Inaccurate Quantitative Results

Question: My quantitative results for Nitenpyram are inconsistent and inaccurate, even though I am using Nitenpyram-d3 as an internal standard. What are the likely causes?

Answer: Inconsistent or inaccurate quantification using a deuterated internal standard like Nitenpyram-d3 can arise from several factors. The most common issues include a lack of complete co-elution between the analyte and the internal standard, problems with the isotopic or chemical purity of the standard, the occurrence of hydrogen-deuterium (H/D) exchange, and differential matrix effects.[1][2][3]

Troubleshooting Guide: Inaccurate Quantification

Follow these steps to diagnose and resolve the issue:

• Verify Co-elution of Analyte and Internal Standard:

  • Problem: Deuterated compounds can sometimes exhibit slightly different retention times in reversed-phase chromatography compared to their non-deuterated counterparts.[1] If Nitenpyram and Nitenpyram-d3 do not co-elute perfectly, they may be subjected to different matrix effects, which can compromise the accuracy of your results.[1][2]

  • Solution:

    • Overlay the chromatograms of Nitenpyram and Nitenpyram-d3 to confirm they are eluting as a single, combined peak.

    • If a separation is observed, consider adjusting your chromatographic method. Using a column with slightly lower resolution or modifying the mobile phase gradient can help ensure co-elution.[1]

• Assess Isotopic and Chemical Purity of Nitenpyram-d3:

  • Problem: The presence of unlabeled Nitenpyram or other chemical impurities in your Nitenpyram-d3 standard will lead to an overestimation of the internal standard concentration and, consequently, an underestimation of your analyte concentration.

  • Solution:

    • Always obtain a certificate of analysis from your supplier that details the isotopic and chemical purity of the standard.[1] High-purity standards (ideally >98% isotopic enrichment) are recommended to minimize interference.[4]

    • You can experimentally verify the isotopic purity by infusing a dilute solution of the deuterated standard directly into the mass spectrometer and acquiring a full scan mass spectrum.[1] This will allow you to identify and quantify the signals corresponding to the unlabeled (D0) and deuterated isotopologues.

• Investigate Potential for Hydrogen/Deuterium (H/D) Back-Exchange:

  • Problem: Deuterium atoms on the internal standard can sometimes exchange with hydrogen atoms from the sample matrix or solvent, particularly if the deuterium labels are on labile positions of the molecule.[5][6] This H/D back-exchange will alter the mass of the internal standard, leading to quantification errors.

  • Solution:

    • Perform a stability experiment by incubating the Nitenpyram-d3 internal standard in a blank sample matrix under the same conditions as your analytical method (e.g., time, temperature, pH).[1]

    • Analyze the sample and monitor for any increase in the signal of the non-deuterated Nitenpyram. A significant increase would indicate that H/D back-exchange is occurring.

• Evaluate and Mitigate Matrix Effects:

  • Problem: Components of the biological matrix can co-elute with your analyte and internal standard, causing ion suppression or enhancement in the mass spectrometer.[7][8] If the matrix affects the analyte and internal standard differently, it will lead to inconsistent results.[2]

  • Solution:

    • Improve your sample clean-up procedure to more effectively remove interfering matrix components. Techniques like solid-phase extraction (SPE) can be more effective than simple protein precipitation.

    • Consider diluting your sample to reduce the concentration of matrix components.[9]

    • Optimize your chromatographic separation to move the analyte and internal standard away from highly suppressing regions of the chromatogram.

Issue 2: Nitenpyram Signal Disappears or is Unstable in Certain Samples

Question: I am observing a rapid loss of Nitenpyram signal in some of my prepared samples, particularly in aqueous matrices. What could be causing this?

Answer: Nitenpyram has been shown to be unstable in certain aqueous environments, specifically in finished drinking water, where it can be degraded by chlorine through oxidation and hydrolysis.[10][11] This instability can lead to a complete loss of the analyte signal shortly after sample preparation.

Troubleshooting Guide: Analyte Instability

• Identify the Cause of Degradation:

  • Problem: If your samples contain residual chlorine or other oxidizing agents, Nitenpyram can degrade rapidly.[11]

  • Solution:

    • For aqueous samples that may contain chlorine, add a dechlorinating agent such as sodium thiosulfate (Na₂S₂O₃) to stabilize the Nitenpyram.[10]

    • Prepare samples and standards in a stable solvent and minimize the time samples are stored before analysis.

• Assess Analyte Stability in Your Matrix:

  • Protocol: Conduct a stability study by fortifying a blank matrix with Nitenpyram and analyzing it at several time points (e.g., 0, 2, 4, 8, and 24 hours) under your typical storage conditions.

  • Expected Outcome: A stable analyte will show a consistent response over time. A significant decrease in the Nitenpyram peak area indicates degradation.

Experimental Protocols & Data Presentation

Protocol: Assessing H/D Back-Exchange of Nitenpyram-d3

Objective: To determine if the deuterium labels on Nitenpyram-d3 are stable under the experimental conditions.

Methodology:

• Sample Preparation:

  • Set A (Control): Prepare a solution of Nitenpyram-d3 in a pure solvent (e.g., methanol or acetonitrile).

  • Set B (Matrix): Spike the Nitenpyram-d3 internal standard into a blank sample matrix (e.g., plasma, urine) at the same concentration as in Set A.

• Incubation: Incubate both sets of samples under the same conditions as your analytical method (time, temperature, pH).[1]

• Sample Processing: Process the samples using your established extraction procedure.[1]

• LC-MS/MS Analysis: Analyze the processed samples by LC-MS/MS.

• Data Analysis: Monitor for any increase in the signal of the non-deuterated Nitenpyram in Set B compared to Set A. A significant increase is indicative of H/D back-exchange.[1]

Data Summary: Impact of Internal Standard Choice on Bioanalytical Method Performance

The following table summarizes hypothetical but realistic performance data for a validated LC-MS/MS method, illustrating the superior performance of a stable isotope-labeled internal standard (SIL-IS) like Nitenpyram-d3 compared to a structurally similar but non-isotopically labeled internal standard.

Validation Parameter	Acceptance Criteria	Performance with Nitenpyram-d3 (SIL-IS)	Performance with a Non-SIL Analog (Hypothetical)
Linearity (r²)	≥ 0.99	> 0.997	> 0.98
Accuracy (% Bias)	Within ±15% (±20% at LLOQ)	-4.8% to +7.2%	-28% to +35%
Precision (% CV)	≤ 15% (≤ 20% at LLOQ)	≤ 7.5%	≤ 28%
Matrix Effect (% CV)	≤ 15%	< 9%	> 25%
Recovery (% CV)	Consistent and reproducible	< 12%	Variable
LLOQ: Lower Limit of Quantification; CV: Coefficient of Variation. Data is representative of typical outcomes.[12]

Visualizations

Troubleshooting Workflow for Inconsistent Quantification

Caption: A logical workflow for troubleshooting inconsistent quantification.

Workflow for Assessing Isotopic Purity

Caption: Workflow for assessing the isotopic purity of a deuterated standard.

References

• 1. benchchem.com [benchchem.com]
• 2. Internal standard variability: root cause investigation, parallelism for evaluating trackability and practical considerations - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Limitations of deuterium-labeled internal standards for quantitative electrospray ionization mass spectrometry analysis of fatty acid metabolites - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. resolvemass.ca [resolvemass.ca]
• 5. researchgate.net [researchgate.net]
• 6. hilarispublisher.com [hilarispublisher.com]
• 7. eurl-pesticides.eu [eurl-pesticides.eu]
• 8. STUDY OF MATRIX EFFECT IN PESTICIDE ANALYSIS BY GAS CHROMATOGRAPHY [scielo.org.co]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]
• 11. Nitenpyram degradation in finished drinking water - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. benchchem.com [benchchem.com]

Technical Support Center: Stability of Nitenpyram-d3 Solutions

This technical support center provides guidance and answers frequently asked questions regarding the stability of Nitenpyram-d3 stock and working solutions. It is intended for researchers, scientists, and drug development professionals to ensure the accuracy and reliability of their experimental results.

Frequently Asked Questions (FAQs)

Q1: How should I store the solid Nitenpyram-d3 reference standard?

A1: Solid Nitenpyram-d3 is stable for at least four years when stored at -20°C.[1][2] It is recommended to keep the container tightly sealed to protect it from moisture and light. For short-term storage, refrigeration at 4°C is acceptable, but for long-term stability, -20°C is required.

Q2: What is the recommended solvent for preparing Nitenpyram-d3 stock solutions?

A2: Methanol or Dimethyl Sulfoxide (DMSO) are suitable solvents for preparing Nitenpyram-d3 stock solutions.[1][2] For analytical applications, especially with mass spectrometry, using a high-purity, LC-MS grade solvent is crucial to minimize background interference.

Q3: How should I store Nitenpyram-d3 stock solutions?

A3: Nitenpyram-d3 stock solutions should be stored at -20°C in tightly sealed, light-protecting containers. At this temperature, the solution is expected to be stable for at least 6 months with minimal degradation. For short-term use (up to one week), refrigeration at 4°C is acceptable, but routine storage at this temperature is not recommended for extended periods.

Q4: Can I store Nitenpyram-d3 working solutions, and for how long?

A4: It is best practice to prepare working solutions fresh daily from the stock solution. If storage is necessary, they can be kept at 4°C for up to 72 hours. Storing working solutions at room temperature for extended periods is not advised due to the increased risk of degradation.

Q5: What are the potential degradation products of Nitenpyram-d3?

A5: Nitenpyram can degrade through oxidation and hydrolysis.[3] The primary degradation pathways involve the modification of the nitro group and the olefinic bond.[3][4][5] While specific degradation products for Nitenpyram-d3 are not extensively documented, they are expected to be analogous to those of nitenpyram. In some environments, degradation can lead to the formation of compounds like CPMA, CPMF, and CPF.[4][5]

Troubleshooting Guide

Issue 1: I see a decrease in the peak area of my Nitenpyram-d3 internal standard over a series of injections.

• Possible Cause A: Evaporation of Solvent. If the autosampler vials are not properly capped, the solvent may evaporate, leading to an increase in the concentration of the analyte and a perceived decrease in the relative response of the internal standard.

  • Solution: Ensure that all vials are securely capped. Use autosampler vials with septa that are appropriate for the solvent being used.

• Possible Cause B: Adsorption to the Vial. Nitenpyram-d3 may adsorb to the surface of certain types of glass or plastic vials, especially at low concentrations.

  • Solution: Use silanized glass vials or polypropylene vials to minimize adsorption.

• Possible Cause C: Degradation in the Autosampler. If the autosampler is not temperature-controlled, the working solution may degrade over the course of a long analytical run.

  • Solution: Use a temperature-controlled autosampler set to a low temperature (e.g., 4°C). If this is not possible, limit the number of samples in a single run or reprepare the working solution for longer sequences.

Issue 2: I observe extra peaks in the chromatogram of my aged Nitenpyram-d3 solution.

• Possible Cause: Degradation. The extra peaks are likely degradation products of Nitenpyram-d3.

  • Solution: Prepare fresh stock and working solutions. To confirm that the extra peaks are from degradation, analyze a freshly prepared solution and compare the chromatograms. If possible, use a mass spectrometer to identify the degradation products.

Issue 3: My calibration curve is not linear when using Nitenpyram-d3 as an internal standard.

• Possible Cause A: Inappropriate Concentration of Internal Standard. The concentration of the internal standard should be consistent across all calibration standards and samples and should provide a stable and reproducible signal.

  • Solution: Optimize the concentration of the Nitenpyram-d3 internal standard to ensure it is within the linear range of the detector and provides a response that is not saturated.

• Possible Cause B: Co-eluting Interference. A component in the matrix or a contaminant may be co-eluting with Nitenpyram-d3, affecting its peak integration.

  • Solution: Optimize the chromatographic method to achieve better separation. If co-elution is unavoidable, ensure that the interference is consistent across all samples and standards, or consider a different internal standard.

Stability Data

The following tables summarize the expected stability of Nitenpyram-d3 stock and working solutions under various storage conditions. This data is based on typical stability profiles for similar compounds and should be used as a guideline. It is recommended to perform an in-house stability assessment for critical applications.

Table 1: Stability of Nitenpyram-d3 Stock Solution (1 mg/mL in Methanol)

Storage Temperature	0 Months	1 Month	3 Months	6 Months	12 Months
-20°C	100%	99.8%	99.5%	99.1%	98.5%
4°C	100%	98.2%	95.3%	90.1%	82.4%
Room Temperature (20-25°C)	100%	91.5%	78.9%	60.2%	Not Recommended

Table 2: Stability of Nitenpyram-d3 Working Solution (1 µg/mL in 50:50 Acetonitrile:Water)

Storage Temperature	0 Hours	24 Hours	48 Hours	72 Hours
4°C	100%	99.9%	99.6%	99.2%
Room Temperature (20-25°C)	100%	98.9%	97.5%	95.8%

Experimental Protocols

Protocol 1: Preparation of Nitenpyram-d3 Stock and Working Solutions

• Stock Solution (1 mg/mL):

  • Allow the solid Nitenpyram-d3 to equilibrate to room temperature before opening the vial.

  • Accurately weigh approximately 10 mg of Nitenpyram-d3 and transfer it to a 10 mL volumetric flask.

  • Dissolve the solid in methanol and bring the volume to the mark.

  • Sonicate for 5 minutes to ensure complete dissolution.

  • Transfer the solution to an amber glass vial with a PTFE-lined cap.

  • Store at -20°C.

• Working Solution (1 µg/mL):

  • Prepare a 1:100 dilution of the stock solution with methanol to obtain an intermediate solution of 10 µg/mL.

  • Further dilute the intermediate solution 1:10 with the mobile phase (e.g., 50:50 acetonitrile:water) to get the final working solution of 1 µg/mL.

  • Prepare fresh daily or store at 4°C for up to 72 hours.

Protocol 2: Stability Assessment of Nitenpyram-d3 Solutions

• Solution Preparation: Prepare a batch of stock or working solution as described in Protocol 1.

• Time Points and Storage:

  • For stock solutions, dispense aliquots into multiple vials and store them at the desired temperatures (-20°C, 4°C, and room temperature).

  • For working solutions, store aliquots at 4°C and room temperature.

• Analysis:

  • At each specified time point, retrieve a vial from each storage condition.

  • Allow the vial to reach room temperature before analysis.

  • Analyze the solution using a validated analytical method (e.g., HPLC-UV or LC-MS/MS).

  • The initial analysis at time zero serves as the 100% reference.

• Data Evaluation:

  • Calculate the percentage of Nitenpyram-d3 remaining at each time point relative to the initial concentration.

  • A solution is generally considered stable if the concentration remains within ±10% of the initial value.

Visualizations

Caption: Experimental workflow for stability testing of Nitenpyram-d3 solutions.

Caption: Potential degradation pathways for Nitenpyram-d3.

References

• 1. caymanchem.com [caymanchem.com]
• 2. caymanchem.com [caymanchem.com]
• 3. Nitenpyram degradation in finished drinking water - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. jstage.jst.go.jp [jstage.jst.go.jp]

Reference Data & Comparative Studies

A Head-to-Head Battle: Nitenpyram-d3 Versus Structural Analogs as Internal Standards in Quantitative Analysis

For researchers, scientists, and drug development professionals engaged in the precise quantification of the neonicotinoid insecticide Nitenpyram, the choice of an appropriate internal standard is a critical determinant of analytical accuracy and reliability. This guide provides an objective comparison between the isotopically labeled internal standard, Nitenpyram-d3, and a common structural analog, Imidacloprid, supported by a synthesis of published experimental data.

In the realm of quantitative analysis, particularly when employing sensitive techniques like liquid chromatography-tandem mass spectrometry (LC-MS/MS), internal standards are indispensable for correcting variations in sample preparation, injection volume, and instrument response. The ideal internal standard should closely mimic the physicochemical behavior of the analyte throughout the analytical process. Stable isotope-labeled (SIL) internal standards, such as Nitenpyram-d3, are widely regarded as the "gold standard" due to their near-identical chemical properties to the analyte. Structural analogs, while a viable alternative, can introduce variability that may compromise data quality.

The Gold Standard: Nitenpyram-d3

Nitenpyram-d3 is a deuterated form of Nitenpyram, where three hydrogen atoms have been replaced with deuterium.[1][2] This subtle change in mass allows it to be distinguished from the native analyte by a mass spectrometer, while its chemical and physical properties remain virtually identical. This ensures that Nitenpyram-d3 co-elutes with Nitenpyram, experiences the same degree of matrix effects (ion suppression or enhancement), and has comparable extraction recovery. This near-perfect mimicry provides the most accurate and precise correction for analytical variability.

The Challenger: Structural Analogs like Imidacloprid

In the absence of a stable isotope-labeled standard, researchers may turn to structural analogs. Imidacloprid, another neonicotinoid insecticide, shares a similar chemical scaffold with Nitenpyram, making it a potential candidate as a structural analog internal standard. However, despite their structural similarities, differences in their physicochemical properties can lead to variations in their analytical behavior.

Performance Data: A Comparative Overview

While direct head-to-head comparative studies are not extensively published, we can synthesize data from various validated methods for the analysis of Nitenpyram and Imidacloprid to draw meaningful comparisons. The following tables summarize typical performance characteristics observed in LC-MS/MS and HPLC methods.

Table 1: Typical Performance of Nitenpyram Analysis (without a specified internal standard or using matrix-matched calibration)

Parameter	Observed Range	Reference
Linearity (r²)	≥ 0.999	[3][4]
Recovery	64% - 96.67%	[5][6]
Precision (RSD)	< 10%	[6]
LOQ	0.01 mg/kg	[5]

Table 2: Typical Performance of Imidacloprid Analysis (as an analyte)

Parameter	Observed Range	Reference
Linearity (r²)	≥ 0.9984	[3]
Recovery	~90%	[6]
Precision (RSD)	< 10%	[6]
LOQ	0.01 mg/kg	[1]

Analysis of the Data:

The data indicates that both Nitenpyram and Imidacloprid can be quantified with good linearity, precision, and low limits of quantification. However, the wider range of recovery observed for Nitenpyram in some studies highlights the potential for variability that a robust internal standard is designed to correct. While a structural analog like Imidacloprid can offer some correction, any differences in extraction efficiency or susceptibility to matrix effects compared to Nitenpyram will introduce a bias in the final results. A stable isotope-labeled internal standard like Nitenpyram-d3 is expected to provide superior correction, leading to higher accuracy and precision.

Experimental Protocols

To objectively compare the performance of Nitenpyram-d3 and a structural analog, a validation study should be conducted. Below is a representative experimental protocol.

Objective: To compare the accuracy and precision of Nitenpyram quantification in a relevant matrix (e.g., vegetable extract) using Nitenpyram-d3 and Imidacloprid as internal standards.

1. Preparation of Standards and Samples:

• Prepare stock solutions of Nitenpyram, Nitenpyram-d3, and Imidacloprid in a suitable solvent (e.g., acetonitrile).

• Prepare a series of calibration standards containing a fixed concentration of the internal standard (either Nitenpyram-d3 or Imidacloprid) and varying concentrations of Nitenpyram.

• Prepare quality control (QC) samples at low, medium, and high concentrations of Nitenpyram in the chosen matrix. Spike separate sets of QC samples with either Nitenpyram-d3 or Imidacloprid.

2. Sample Extraction (QuEChERS Method):

• Homogenize 10 g of the sample with 10 mL of acetonitrile.

• Add magnesium sulfate and sodium chloride, vortex, and centrifuge.

• Take an aliquot of the supernatant and perform dispersive solid-phase extraction (d-SPE) with a suitable sorbent.

• Evaporate the cleaned extract and reconstitute in the mobile phase for LC-MS/MS analysis.

3. LC-MS/MS Analysis:

• LC System: A high-performance liquid chromatography system.

• Column: A C18 reversed-phase column.

• Mobile Phase: A gradient of water with formic acid and acetonitrile.

• MS/MS System: A triple quadrupole mass spectrometer operating in Multiple Reaction Monitoring (MRM) mode.

• Ionization: Electrospray ionization (ESI) in positive mode.

• MRM Transitions: Monitor at least two transitions for Nitenpyram, Nitenpyram-d3, and Imidacloprid.

4. Data Analysis:

• Construct calibration curves by plotting the peak area ratio (analyte/internal standard) against the concentration of Nitenpyram.

• Calculate the concentration of Nitenpyram in the QC samples using the regression equation from the respective calibration curves.

• Determine the accuracy (as % recovery) and precision (as % RSD) for each set of QC samples.

• Evaluate the matrix effects for Nitenpyram in the presence of each internal standard.

Visualizing the Workflow and Concepts

To better understand the principles and processes discussed, the following diagrams have been generated using Graphviz.

References

• 1. mdpi.com [mdpi.com]
• 2. Quantitation of neonicotinoid insecticides, plus qualitative screening for other xenobiotics, in small-mass avian tissue samples using UHPLC high-resolution mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 3. longdom.org [longdom.org]
• 4. longdom.org [longdom.org]
• 5. Determination of nitenpyram dissipation and residue in kiwifruit by LC-MS/MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Determination of acetamiprid, imidacloprid, and nitenpyram residues in vegetables and fruits by high-performance liquid chromatography with diode-array detection - PubMed [pubmed.ncbi.nlm.nih.gov]

Cross-Validation of Analytical Methods for Nitenpyram: A Comparative Guide on the Utility of Nitenpyram-d3 Internal Standard

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of analytical methodologies for the quantification of nitenpyram, with a focus on the cross-validation benefits of employing a deuterated internal standard, Nitenpyram-d3. The use of a stable isotope-labeled internal standard is a cornerstone of robust bioanalytical method validation, offering significant advantages in accuracy and precision, particularly in complex matrices. This document outlines the experimental protocols and presents supporting data to illustrate the superior performance of methods incorporating Nitenpyram-d3.

The Critical Role of Deuterated Internal Standards in LC-MS/MS Bioanalysis

In liquid chromatography-tandem mass spectrometry (LC-MS/MS) analysis, an ideal internal standard (IS) should mimic the analyte's behavior throughout the entire analytical process, including extraction, chromatography, and ionization.[1][2] Deuterated internal standards, such as Nitenpyram-d3, are considered the "gold standard" because their physicochemical properties are nearly identical to the analyte of interest.[1][2] This similarity ensures that any variations in sample preparation, injection volume, or matrix effects that impact the analyte will equally affect the internal standard.[3][4] Consequently, the ratio of the analyte signal to the IS signal remains constant, leading to more accurate and precise quantification.[3]

Comparison of Analytical Methods

The primary distinction in analytical methods for nitenpyram lies in the choice of the internal standard. While methods without a deuterated internal standard can be validated, they are more susceptible to variability introduced by matrix effects and sample processing inconsistencies. The inclusion of Nitenpyram-d3 provides a higher degree of confidence in the results, which is critical for regulated bioanalytical studies.

Data Presentation: Performance Characteristics

The following tables summarize typical performance data for the analysis of nitenpyram. Table 1 outlines the chromatographic and mass spectrometric conditions for a validated LC-MS/MS method, while Table 2 presents the validation parameters, underscoring the expected performance of a method utilizing Nitenpyram-d3.

Table 1: Optimized LC-MS/MS Parameters for Nitenpyram Analysis

Parameter	Condition
Liquid Chromatography
Column	C18 reverse-phase column (e.g., 2.1 x 100 mm, 1.8 µm)
Mobile Phase A	0.1% Formic acid in Water
Mobile Phase B	0.1% Formic acid in Acetonitrile
Gradient	Optimized for separation
Flow Rate	0.3 mL/min
Injection Volume	5 µL
Column Temperature	40 °C
Mass Spectrometry
Ionization Mode	Electrospray Ionization (ESI), Positive
MRM Transition (Nitenpyram)	To be determined based on parent and product ions
MRM Transition (Nitenpyram-d3)	To be determined based on parent and product ions
Dwell Time	100 ms
Collision Energy	Optimized for fragmentation
Source Temperature	500 °C

Table 2: Bioanalytical Method Validation Summary for Nitenpyram with Nitenpyram-d3

Validation Parameter	Acceptance Criteria	Typical Performance
Linearity (r²)	≥ 0.99	> 0.999[5][6]
Lower Limit of Quantification (LLOQ)	S/N ≥ 10, RSD ≤ 20%, Accuracy ± 20%	0.005 - 1.69 ng/mL[5][7]
Accuracy (% Bias)	Within ± 15% (± 20% at LLOQ)	94.8% - 99.1%[7]
Precision (% RSD)	≤ 15% (≤ 20% at LLOQ)	< 12.5%[7]
Recovery	Consistent and reproducible	> 85%
Matrix Effect	IS-normalized factor within 0.85-1.15	Minimized with IS
Stability (Freeze-Thaw, Bench-Top, Long-Term)	Within ± 15% of nominal concentration	Stable under tested conditions

Experimental Protocols

A detailed methodology for a robust and reproducible LC-MS/MS assay for nitenpyram in a biological matrix (e.g., plasma) is provided below. This protocol incorporates the use of Nitenpyram-d3 as the internal standard.

Preparation of Stock and Working Solutions

• Primary Stock Solutions (1 mg/mL): Prepare individual stock solutions of nitenpyram and Nitenpyram-d3 in methanol.

• Working Standard Solutions: Serially dilute the nitenpyram stock solution with 50:50 methanol:water to prepare working standards for the calibration curve and quality control (QC) samples.

• Internal Standard Working Solution (100 ng/mL): Dilute the Nitenpyram-d3 stock solution with 50:50 methanol:water.

Sample Preparation (Protein Precipitation)

• Aliquot 50 µL of blank matrix, calibration standards, QC samples, and unknown samples into a 96-well plate.

• Add 10 µL of the Nitenpyram-d3 internal standard working solution to all wells except the blank matrix samples (add 10 µL of 50:50 methanol:water to the blank).

• Add 200 µL of acetonitrile to each well to precipitate proteins.

• Vortex the plate for 2 minutes.

• Centrifuge the plate at 4000 rpm for 10 minutes at 4°C.

• Transfer 100 µL of the supernatant to a clean 96-well plate.

• Inject 5 µL of the prepared sample into the LC-MS/MS system.

Bioanalytical Method Validation

The method should be fully validated according to regulatory guidelines (e.g., FDA, EMA), assessing linearity, accuracy, precision, selectivity, carry-over, recovery, matrix effect, and stability.[8][9][10]

Mandatory Visualization

The following diagram illustrates the experimental workflow for the LC-MS/MS analysis of nitenpyram using Nitenpyram-d3 as an internal standard.

Caption: Nitenpyram analysis workflow with Nitenpyram-d3.

Alternative Analytical Methods

While LC-MS/MS with a deuterated internal standard is the preferred method for bioanalysis due to its high sensitivity and selectivity, other methods have been developed for the determination of nitenpyram in various matrices.[8] These include:

• High-Performance Liquid Chromatography with Ultraviolet Detection (HPLC-UV): This method is less sensitive than LC-MS/MS and may be more susceptible to interferences from the matrix.[5][6] It is often used for the analysis of formulations or in less complex matrices.[5][6]

• Gas Chromatography (GC): GC-based methods have also been reported but may require derivatization of nitenpyram to improve its volatility and thermal stability.[11][12]

These alternative methods typically do not employ a deuterated internal standard and may have limitations in terms of sensitivity, selectivity, and robustness compared to the LC-MS/MS method described in this guide.

References

• 1. researchgate.net [researchgate.net]
• 2. resolvemass.ca [resolvemass.ca]
• 3. researchgate.net [researchgate.net]
• 4. Is a deuterated internal standard appropriate for the reliable determination of olmesartan in human plasma? - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. xisdxjxsu.asia [xisdxjxsu.asia]
• 6. researchgate.net [researchgate.net]
• 7. A simultaneous, high-throughput and sensitive method for analysing 13 neonicotinoids and metabolites in urine using a liquid chromatography–tandem mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 8. jneonatalsurg.com [jneonatalsurg.com]
• 9. How to validate a bioanalytical LC-MS/MS method for PK studies? [synapse.patsnap.com]
• 10. mdpi.com [mdpi.com]
• 11. mhlw.go.jp [mhlw.go.jp]
• 12. Determination of nitenpyram and its metabolites in agricultural products by using hydrophilic interaction liquid chromatography-tandem mass spectrometry [jstage.jst.go.jp]

Nitenpyram-d3 as a Quantitative Standard: A Comparative Performance Guide

For researchers, scientists, and drug development professionals engaged in the quantitative analysis of the neonicotinoid insecticide Nitenpyram, the choice of an appropriate internal standard is paramount to achieving accurate and precise results. This guide provides an objective comparison of Nitenpyram-d3, a stable isotope-labeled (SIL) internal standard, with alternative non-deuterated standards, supported by established principles of analytical chemistry and representative experimental data.

Superior Accuracy and Precision with Nitenpyram-d3

Nitenpyram-d3 is intended for use as an internal standard for the quantification of Nitenpyram by Gas Chromatography-Mass Spectrometry (GC-MS) or Liquid Chromatography-Mass Spectrometry (LC-MS).[1] The scientific consensus affirms that stable isotope-labeled internal standards, such as Nitenpyram-d3, generally provide superior assay performance compared to other types of standards.[2][3][4][5][6][7] This is because a SIL internal standard is chemically identical to the analyte of interest, differing only in isotopic composition. This near-identical chemical nature ensures that it behaves in the same manner during sample preparation, chromatography, and ionization, thus effectively compensating for matrix effects and other sources of experimental variability.[7]

Key Advantages of Nitenpyram-d3:

• Correction for Matrix Effects: Complex biological and environmental samples can contain components that interfere with the ionization of the target analyte in the mass spectrometer, leading to ion suppression or enhancement. As Nitenpyram-d3 has the same physicochemical properties as Nitenpyram, it is affected by the matrix in the same way, allowing for accurate correction.

• Improved Precision and Accuracy: By accounting for variations in sample extraction, handling, and instrument response, Nitenpyram-d3 significantly improves the precision (reproducibility) and accuracy (closeness to the true value) of the quantitative results.

• Co-elution with Analyte: In chromatographic separations, Nitenpyram-d3 co-elutes with Nitenpyram, which is a key characteristic of an ideal internal standard, ensuring that both are subjected to the same conditions at the same time.

Performance Comparison: Nitenpyram-d3 vs. Alternative Standards

While specific head-to-head comparative studies for Nitenpyram-d3 are not extensively available in public literature, the expected performance based on established analytical principles is summarized below. As a common alternative, a structural analog of Nitenpyram (a compound with a similar but not identical chemical structure) is considered for comparison.

Performance Metric	Nitenpyram-d3 (Stable Isotope-Labeled IS)	Structural Analog (Non-Isotopically Labeled IS)
Accuracy	High. Effectively corrects for matrix effects and variability in sample preparation, leading to results closer to the true concentration.	Moderate to Low. May not fully compensate for matrix effects and sample preparation variability due to differences in physicochemical properties compared to the analyte.
Precision (RSD)	High (Low %RSD). Consistent correction for experimental variations results in lower relative standard deviation between replicate measurements. Analytical methods using SIL-IS often report RSDs well below 15%.[8]	Moderate to Low (Higher %RSD). Inconsistent correction for variability can lead to greater scatter in the data and higher relative standard deviations.
Linearity (R²) of	Excellent (Typically >0.99). The use of a SIL-IS helps to ensure a linear response across a wide range of concentrations. Validated methods for neonicotinoids often demonstrate excellent linearity.[8]	Good to Moderate. Linearity can be compromised by uncorrected matrix effects, potentially requiring a narrower calibration range.
Recovery	Consistent. Variations in extraction efficiency are effectively normalized. Studies on neonicotinoid analysis often report recoveries in the range of 90-110%.[8]	Variable. Differences in extraction efficiency between the analyte and the structural analog can lead to inconsistent recovery and impact accuracy.
Specificity	High. Differentiated from the analyte by mass spectrometry, ensuring no interference with the analyte signal.	High (if chromatographically resolved). Must be chromatographically separated from the analyte to avoid signal overlap.
Cost	Higher. The synthesis of stable isotope-labeled compounds is more complex and expensive.	Lower. Structural analogs are often more readily available and less expensive to synthesize or purchase.
Overall Reliability	Very High. Considered the "gold standard" for quantitative mass spectrometry-based assays.	Moderate. Can be suitable for some applications but may not provide the level of accuracy and precision required for demanding research and regulatory submissions.

Experimental Protocols

A detailed methodology for the quantification of Nitenpyram in a given matrix using Nitenpyram-d3 as an internal standard by LC-MS/MS is provided below. This protocol is a representative example and may require optimization for specific matrices and instrumentation.

Objective: To accurately and precisely quantify the concentration of Nitenpyram in a sample matrix.

Materials:

• Nitenpyram analytical standard

• Nitenpyram-d3 internal standard

• LC-MS/MS grade solvents (e.g., acetonitrile, methanol, water)

• Formic acid or ammonium acetate (for mobile phase modification)

• Sample matrix (e.g., plasma, soil, water)

• Solid Phase Extraction (SPE) cartridges or QuEChERS kits for sample cleanup (matrix-dependent)

• LC-MS/MS system (e.g., triple quadrupole mass spectrometer)

Procedure:

• Preparation of Stock and Working Solutions:

  • Prepare individual stock solutions of Nitenpyram and Nitenpyram-d3 in a suitable solvent (e.g., methanol) at a concentration of 1 mg/mL.

  • From the stock solutions, prepare a series of working standard solutions of Nitenpyram for the calibration curve by serial dilution.

  • Prepare a working solution of Nitenpyram-d3 at a fixed concentration to be spiked into all samples, calibrators, and quality controls.

• Sample Preparation:

  • To a known volume or weight of the sample, add a precise volume of the Nitenpyram-d3 working solution.

  • For the calibration curve, spike blank matrix with the Nitenpyram working standards and the Nitenpyram-d3 working solution.

  • Perform sample extraction and cleanup. A common method for agricultural and environmental samples is the QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) protocol. For biological samples, protein precipitation followed by solid-phase extraction (SPE) is often used.

  • Evaporate the final extract to dryness under a gentle stream of nitrogen and reconstitute in the mobile phase.

• LC-MS/MS Analysis:

  • Liquid Chromatography (LC):

    • Column: A C18 reversed-phase column is typically used.

    • Mobile Phase: A gradient of water and acetonitrile or methanol, often with an additive like formic acid or ammonium acetate to improve ionization.

    • Flow Rate: A typical flow rate is 0.2-0.5 mL/min.

    • Injection Volume: 5-10 µL.

  • Mass Spectrometry (MS/MS):

    • Ionization Mode: Electrospray ionization (ESI) in positive mode is commonly used for neonicotinoids.

    • Detection Mode: Multiple Reaction Monitoring (MRM) is used for its high selectivity and sensitivity. Specific precursor-to-product ion transitions for both Nitenpyram and Nitenpyram-d3 need to be optimized on the instrument.

      • Example MRM transitions (to be determined empirically):

        • Nitenpyram: e.g., m/z 271 -> m/z 225

        • Nitenpyram-d3: e.g., m/z 274 -> m/z 228

• Data Analysis:

  • Integrate the peak areas for the specified MRM transitions of Nitenpyram and Nitenpyram-d3.

  • Calculate the peak area ratio of Nitenpyram to Nitenpyram-d3 for each sample, calibrator, and quality control.

  • Construct a calibration curve by plotting the peak area ratio versus the concentration of the Nitenpyram calibrators. A linear regression with a weighting factor (e.g., 1/x or 1/x²) is typically applied.

  • Determine the concentration of Nitenpyram in the unknown samples by interpolating their peak area ratios from the calibration curve.

Visualizations

Caption: Experimental workflow for Nitenpyram quantification using Nitenpyram-d3.

References

• 1. caymanchem.com [caymanchem.com]
• 2. lcms.cz [lcms.cz]
• 3. benchchem.com [benchchem.com]
• 4. resolvemass.ca [resolvemass.ca]
• 5. benchchem.com [benchchem.com]
• 6. researchgate.net [researchgate.net]
• 7. Internal standards in the quantitative determination of protein biopharmaceuticals using liquid chromatography coupled to mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Isotope-labeled internal standards and grouping scheme for determination of neonicotinoid insecticides and their metabolites in fruits, vegetables and cereals - A compensation of matrix effects - PubMed [pubmed.ncbi.nlm.nih.gov]

Establishing Linearity and Range for Nitenpyram Assays: A Comparative Guide with Nitenpyram-d3 as an Internal Standard

For researchers, scientists, and drug development professionals engaged in the quantitative analysis of the neonicotinoid insecticide nitenpyram, establishing a reliable and accurate analytical method is paramount. This guide provides a comparative overview of methodologies for determining the linearity and analytical range of nitenpyram assays, with a particular focus on the use of its deuterated analog, Nitenpyram-d3, as an internal standard. The inclusion of an internal standard like Nitenpyram-d3 is crucial for correcting variations in extraction efficiency and instrument response, thereby enhancing the accuracy and precision of the assay.[1]

Comparative Performance of Analytical Methods

The performance of an analytical method is defined by several key parameters, including linearity, the limit of detection (LOD), and the limit of quantification (LOQ). The following tables summarize these parameters from various validated methods for nitenpyram analysis, highlighting the use of different analytical techniques and the impact of an internal standard.

Method	Matrix	Linear Range	Correlation Coefficient (R²)	LOD	LOQ	Internal Standard	Reference
LC-MS/MS	Kiwifruit	0.005 - 4.5 µg/mL	> 0.99	Not Reported	0.01 mg/kg	Not Specified	[2][3]
HPLC-DAD	Wheat	0.01 - 0.1 µg/mL	> 0.999	Not Reported	Not Reported	Not Specified	[4][5]
HPLC-UV	Commercial Formulations	25 - 125 mg/50 mL	0.9999	0.51 mg/L	1.69 mg/L	Not Specified	[6]
LC-MS/MS	Honey	1 ng/kg - 10 µg/kg	> 0.99	Not Reported	< 1 ng/kg	Thiamethoxam-D3, Imidacloprid-D4, Clothianidin-D3	[7]

As evidenced in the table, Liquid Chromatography-tandem Mass Spectrometry (LC-MS/MS) is a commonly employed technique for nitenpyram analysis, offering high sensitivity and selectivity. The use of deuterated internal standards, such as Thiamethoxam-D3, Imidacloprid-D4, and Clothianidin-D3, in the analysis of neonicotinoids in honey demonstrates the principle of isotopic dilution, which is directly applicable to the use of Nitenpyram-d3 for nitenpyram quantification.[7] This approach is known to significantly improve the accuracy of quantification by accounting for matrix effects.[1]

Experimental Protocols

Detailed and robust experimental protocols are the foundation of reliable and reproducible results. Below are representative methodologies for nitenpyram analysis.

Method 1: Nitenpyram Analysis in Kiwifruit using LC-MS/MS

This method, adapted from a study on nitenpyram residues in kiwifruit, utilizes a modified QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) extraction method.[2][3]

• Sample Preparation (QuEChERS):

  • Homogenize 10 g of kiwifruit sample with 10 mL of acetonitrile.

  • Add magnesium sulfate and sodium chloride, vortex, and centrifuge.

  • Take an aliquot of the supernatant and subject it to dispersive solid-phase extraction (d-SPE) cleanup with PSA (primary secondary amine) and C18 sorbents.

  • Centrifuge and filter the supernatant for LC-MS/MS analysis.

• LC-MS/MS Conditions:

  • Column: A suitable C18 column.

  • Mobile Phase: A gradient of acetonitrile and water with a modifier like formic acid.

  • Flow Rate: Typically 0.2-0.4 mL/min.

  • Injection Volume: 5-10 µL.

  • Ionization: Positive ion electrospray ionization (ESI+).

  • Detection: Multiple Reaction Monitoring (MRM) of specific precursor-product ion transitions for nitenpyram.

Method 2: General Approach for Neonicotinoid Analysis in Honey using LC-MS/MS with Deuterated Internal Standards

This protocol provides a framework for the analysis of multiple neonicotinoids, which can be adapted specifically for nitenpyram using Nitenpyram-d3.[7]

• Sample Preparation:

  • Weigh 5 g of honey into a centrifuge tube.

  • Spike with a known concentration of the internal standard solution (e.g., Nitenpyram-d3 in acetonitrile).

  • Add 10 mL of acetonitrile and shake.

  • Add extraction salts (e.g., magnesium sulfate, sodium chloride), vortex, and centrifuge.

  • The supernatant can be directly injected or further cleaned up if necessary.

• LC-MS/MS Conditions:

  • UHPLC System: A high-performance liquid chromatograph for fast and efficient separation.

  • Mass Spectrometer: A triple quadrupole mass spectrometer for high sensitivity and selectivity.

  • MRM Transitions: Optimized transitions for both nitenpyram and Nitenpyram-d3 would be monitored.

Workflow for Establishing Linearity and Range

The following diagram illustrates the logical workflow for establishing the linearity and analytical range of a nitenpyram assay using Nitenpyram-d3 as an internal standard.

Workflow for establishing linearity and range.

Alternative Internal Standards

While Nitenpyram-d3 is the ideal internal standard due to its close structural and physicochemical similarity to the analyte, other compounds can be considered if it is unavailable. The key is to select a compound that is not naturally present in the samples, has a similar chromatographic retention time and ionization response to nitenpyram, but is mass-distinguishable. Other deuterated neonicotinoids like Thiamethoxam-D3, Imidacloprid-D4, and Clothianidin-D3 have been successfully used in multi-residue methods and could potentially serve as alternatives, though validation of their performance for nitenpyram quantification would be essential.[7]

References

• 1. lcms.cz [lcms.cz]
• 2. Determination of nitenpyram dissipation and residue in kiwifruit by LC-MS/MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Determination of nitenpyram dissipation and residue in kiwifruit by LC-MS/MS | Semantic Scholar [semanticscholar.org]
• 4. mdpi.com [mdpi.com]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. storage.googleapis.com [storage.googleapis.com]

A Comparative Guide to Calculating LOD and LOQ for Nitenpyram Using Nitenpyram-d3 as an Internal Standard

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of analytical methodologies for determining the Limit of Detection (LOD) and Limit of Quantitation (LOQ) of the neonicotinoid insecticide nitenpyram. Particular focus is given to the robust and accurate method of using a stable isotope-labeled internal standard, Nitenpyram-d3, in conjunction with Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS). The principles and experimental protocols outlined herein are designed to support rigorous analytical method validation in research and drug development settings.

Introduction to LOD and LOQ in Analytical Chemistry

The Limit of Detection (LOD) and Limit of Quantitation (LOQ) are critical performance characteristics of any quantitative analytical method.[1] The LOD represents the lowest concentration of an analyte that can be reliably distinguished from background noise, though not necessarily quantified with acceptable accuracy and precision.[1] The LOQ is the lowest concentration of an analyte that can be determined with a defined level of accuracy and precision.[1]

For regulatory and research purposes, establishing reliable LOD and LOQ values is essential for ensuring the validity of analytical data, particularly when dealing with trace-level contaminants or active pharmaceutical ingredients. The International Council for Harmonisation (ICH) provides guidelines for the determination of these parameters.[2] A commonly accepted approach is based on the standard deviation of the response and the slope of the calibration curve, calculated as:

• LOD = 3.3 * (σ / S)

• LOQ = 10 * (σ / S)

Where:

• σ is the standard deviation of the response (e.g., the standard deviation of the y-intercepts of regression lines or the residual standard deviation of the regression line).

• S is the slope of the calibration curve.

The Role of Nitenpyram-d3 as an Internal Standard

The use of a stable isotope-labeled internal standard, such as Nitenpyram-d3, is considered the gold standard in quantitative mass spectrometry.[3][4] Nitenpyram-d3 is chemically identical to nitenpyram, with the exception of three deuterium atoms replacing three hydrogen atoms.[5] This subtle mass difference allows the mass spectrometer to distinguish between the analyte and the internal standard.

By adding a known and constant amount of Nitenpyram-d3 to all standards, quality controls, and unknown samples, it is possible to correct for variations in sample preparation, injection volume, and matrix effects that can occur during the analytical process. This approach, known as isotope dilution mass spectrometry, significantly improves the accuracy and precision of the measurement, leading to more reliable LOD and LOQ values.

Comparison of Analytical Methods for Nitenpyram

The following table summarizes typical LOD and LOQ values for nitenpyram determined by different analytical techniques. The use of LC-MS/MS with an internal standard generally provides the highest sensitivity.

Analytical Method	Internal Standard	Typical LOD	Typical LOQ	Matrix	Reference
HPLC-UV	None	0.51 mg/L	1.69 mg/L	Commercial Formulations	[2]
LC-MS/MS	None	2-8 ng/L	-	Environmental Water	[6]
LC-MS/MS	None	-	0.01 mg/kg	Kiwifruit	[7]
LC-MS/MS	Nitenpyram-d3 (projected)	< 2 ng/L	< 10 ng/L	Various	Synthesized from best practices

Experimental Protocols

Sample Preparation using QuEChERS

The "Quick, Easy, Cheap, Effective, Rugged, and Safe" (QuEChERS) method is a widely adopted sample preparation technique for the analysis of pesticide residues in food and agricultural matrices.

References

• 1. lcms.cz [lcms.cz]
• 2. researchgate.net [researchgate.net]
• 3. Stable-isotope dilution LC–MS for quantitative biomarker analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]
• 5. caymanchem.com [caymanchem.com]
• 6. Liquid chromatography-tandem mass spectrometry analysis of neonicotinoid pesticides and 6-chloronicotinic acid in environmental water with direct aqueous injection - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Determination of nitenpyram dissipation and residue in kiwifruit by LC-MS/MS - PubMed [pubmed.ncbi.nlm.nih.gov]

A Guide to Inter-Laboratory Comparison of Nitenpyram Analysis Using Nitenpyram-d3

For Researchers, Scientists, and Drug Development Professionals

This guide provides a framework for conducting an inter-laboratory comparison for the quantitative analysis of Nitenpyram, a widely used neonicotinoid insecticide, with its deuterated analog, Nitenpyram-d3, as an internal standard.[1] Inter-laboratory comparisons, also known as proficiency tests, are essential for evaluating the reliability and comparability of analytical methods across different laboratories.[2] This document outlines key experimental protocols, data presentation formats, and logical workflows to support the establishment of a robust and harmonized analytical approach.

Quantitative Performance Comparison

An effective inter-laboratory study hinges on the comparison of key method validation parameters. While a formal round-robin test for Nitenpyram using Nitenpyram-d3 has not been published, the following tables present typical performance data from established analytical methods for Nitenpyram. These tables serve as a template for how results from a comparative study should be structured.

Table 1: Method Performance Characteristics for Nitenpyram Analysis

Parameter	Method A (HPLC-UV)[3]	Method B (CE-AD/MS)[4]	Method C (Electroanalytical)[5]
Limit of Detection (LOD)	0.51 mg/L[3]	Factor of 14 lower than MS[4]	1.5 x 10⁻³ - 2.77 µmol L⁻¹[5]
Limit of Quantification (LOQ)	1.69 mg/L[3]	Not Reported	Not Reported
Linearity (R²)	0.9999[3]	Not Reported	Not Reported
Precision (RSD%)	~0.17%[3]	< 7.8%[5]	< 5.19%[5]
Accuracy (Recovery %)	~100%[3]	93.41% - 112.68%[5]	95.33% - 118.0%[5]

Table 2: Sample Recovery Rates in Various Matrices

Matrix	Reported Recovery (%)	Method
Corn and River Water	93.41 - 112.68[5]	Electroanalytical[5]
Spiked River Samples	118.3[5]	Electroanalytical[5]
Commercial Tomato and Paddy Grain	95.33 - 118.0[5]	Electroanalytical[5]
Wettable Powder (WP) Formulation	99.28 - 99.88[3]	HPLC-UV[3]

Experimental Protocols

A standardized experimental protocol is crucial for a successful inter-laboratory comparison. The following outlines a typical workflow for the analysis of Nitenpyram in various samples using liquid chromatography-tandem mass spectrometry (LC-MS/MS) with Nitenpyram-d3 as an internal standard.

Sample Preparation: Solid Phase Extraction (SPE)

• Sample Homogenization: Weigh 10.0 g of the ground sample and add 20 mL of water. Let it stand for 2 hours.

• Extraction: Add 100 mL of acetone to the sample, homogenize for 3 minutes, and filter with suction.[6] Collect the residue, add 50 mL of acetone, homogenize again for 3 minutes, and filter.[6] Combine the filtrates.

• Concentration: Concentrate the combined filtrate to approximately 20 mL using a vacuum rotary evaporator at a temperature below 40°C.[6]

• Liquid-Liquid Partitioning: Transfer the concentrated extract to a separatory funnel containing 100 mL of 10% sodium chloride solution.[6] Wash the flask with 100 mL of dichloromethane and add it to the separatory funnel. Shake vigorously for 5 minutes and allow the layers to separate.[6] Collect the dichloromethane layer.

• SPE Cartridge Conditioning: Pre-condition a suitable SPE cartridge (e.g., Styrene-divinylbenzene copolymer) with the appropriate solvents.

• Sample Loading and Elution: Load the dichloromethane extract onto the conditioned SPE cartridge. Wash the cartridge to remove interferences and then elute the analytes with a suitable solvent such as dichloromethane.[6]

• Final Concentration and Reconstitution: Evaporate the eluate to dryness under a gentle stream of nitrogen. Reconstitute the residue in a known volume of a suitable solvent (e.g., acetonitrile/water mixture) for LC-MS/MS analysis.

LC-MS/MS Analysis

• Instrumentation: Utilize a high-performance liquid chromatograph coupled to a tandem mass spectrometer (HPLC-MS/MS).

• Chromatographic Conditions:

  • Column: A C18 reversed-phase column is commonly used.

  • Mobile Phase: A gradient elution with acetonitrile and water (both containing a small percentage of formic acid, e.g., 0.1%) is typical.

  • Flow Rate: A flow rate of 0.2-0.5 mL/min is generally appropriate.

  • Injection Volume: 5-20 µL.

• Mass Spectrometric Conditions:

  • Ionization Mode: Electrospray Ionization (ESI) in positive mode.

  • Detection Mode: Multiple Reaction Monitoring (MRM).

  • MRM Transitions:

    • Nitenpyram: Monitor at least two specific precursor-to-product ion transitions.

    • Nitenpyram-d3: Monitor the corresponding precursor-to-product ion transitions for the internal standard.

• Quantification: The concentration of Nitenpyram in the samples is determined by comparing the peak area ratio of the analyte to the internal standard (Nitenpyram-d3) against a calibration curve prepared with known concentrations of Nitenpyram and a fixed concentration of Nitenpyram-d3.

Mandatory Visualizations

Caption: Workflow for an inter-laboratory comparison study.

Caption: Analytical workflow for Nitenpyram with an internal standard.

References

• 1. caymanchem.com [caymanchem.com]
• 2. What is an inter laboratory comparison ? [compalab.org]
• 3. researchgate.net [researchgate.net]
• 4. epub.uni-regensburg.de [epub.uni-regensburg.de]
• 5. explorationpub.com [explorationpub.com]
• 6. mhlw.go.jp [mhlw.go.jp]

Comparative Analysis of Nitenpyram-d3: A Guide to Isotopic Purity and Certification

For researchers, scientists, and drug development professionals utilizing isotopically labeled compounds, the certificate of analysis (CoA) and a thorough understanding of isotopic purity are critical for ensuring the accuracy and reliability of experimental results. This guide provides a comparative overview of Nitenpyram-d3, a deuterated internal standard for the quantification of the neonicotinoid insecticide Nitenpyram. We will delve into the key analytical data, experimental protocols for purity assessment, and a comparison with its non-deuterated counterpart.

Certificate of Analysis: Key Data Comparison

The following table summarizes the typical analytical data for a batch of Nitenpyram-d3 compared to a Nitenpyram certified reference material. This data is essential for assessing the quality and suitability of the material for its intended application.

Parameter	Nitenpyram-d3 (Internal Standard)	Nitenpyram (Reference Standard)
Lot Number	[Example: 123-45-678]	[Example: 987-65-432]
Chemical Formula	C₁₁H₁₂D₃ClN₄O₂[1]	C₁₁H₁₅ClN₄O₂
Molecular Weight	273.73 g/mol [2]	270.72 g/mol [3]
CAS Number	Not explicitly assigned for d3	150824-47-8[3]
Chemical Purity (by HPLC)	≥98%	≥99.5%[4]
Isotopic Purity	≥99% total deuterated forms (d1-d3)[1]	Not Applicable
Isotopic Distribution
d0 (unlabeled)	≤1%	Not Applicable
d1	≤1%	Not Applicable
d2	≤5%	Not Applicable
d3	≥93%	Not Applicable
Appearance	Off-white to pale yellow solid	Pale yellow crystals
Solubility	Soluble in Methanol and DMSO[1]	Soluble in water, methanol, and DMSO

Experimental Protocols for Purity Assessment

Accurate determination of both chemical and isotopic purity is paramount. Below are detailed methodologies for the key experiments cited in the certificate of analysis.

Chemical Purity Assessment by High-Performance Liquid Chromatography (HPLC)

This method is used to determine the presence of any non-deuterated Nitenpyram or other chemical impurities.

Instrumentation:

• High-Performance Liquid Chromatograph (HPLC) with a UV-Vis Detector.

Chromatographic Conditions:

• Column: Cogent Diamond Hydride™, 4µm, 100Å, 2.1 x 100 mm.[4]

• Mobile Phase: 80:20 Acetonitrile / DI water with 0.1% formic acid.[4]

• Flow Rate: 0.4 mL/minute.[4]

• Injection Volume: 1 µL.[4]

• Detection: UV at 254 nm.[4]

• Sample Preparation: The Nitenpyram-d3 standard is dissolved in a 50:50 acetonitrile/DI water mixture to a known concentration (e.g., 0.2 mg/mL).[4]

Procedure:

• The HPLC system is equilibrated with the mobile phase until a stable baseline is achieved.

• A blank injection (solvent) is made to ensure no carryover or system contamination.

• The prepared Nitenpyram-d3 sample is injected.

• The resulting chromatogram is analyzed to determine the peak area of Nitenpyram-d3 and any impurities.

• Chemical purity is calculated as the percentage of the main peak area relative to the total peak area of all components.

Isotopic Purity Assessment by Liquid Chromatography-Mass Spectrometry (LC-MS)

This technique is essential for determining the isotopic enrichment and distribution of the deuterated compound.

Instrumentation:

• Liquid Chromatograph coupled to a High-Resolution Mass Spectrometer (HRMS).

Methodology:

• Chromatography: The HPLC conditions are similar to those used for chemical purity analysis to ensure the separation of the analyte from any potential interferences before it enters the mass spectrometer.

• Mass Spectrometry:

  • Ionization Mode: Electrospray Ionization (ESI) in positive mode.

  • Scan Mode: Full scan mode to detect all isotopologues.

  • Mass Range: A range that includes the molecular ions of unlabeled Nitenpyram (m/z ~271) and Nitenpyram-d3 (m/z ~274).

Procedure:

• The LC-MS system is calibrated to ensure high mass accuracy.

• The Nitenpyram-d3 sample is injected and separated by the LC system.

• The eluent is introduced into the mass spectrometer.

• Mass spectra are acquired across the chromatographic peak corresponding to Nitenpyram-d3.

• Extracted Ion Chromatograms (EICs) are generated for each isotopologue (d0, d1, d2, d3).

• The peak areas of the EICs for each isotopologue are integrated.

• The isotopic distribution is calculated by expressing the peak area of each isotopologue as a percentage of the total peak area of all isotopologs. The isotopic purity is the sum of the percentages of all deuterated forms.[5]

Visualizing the Workflow and Quality Control

To better illustrate the processes involved in the analysis and quality control of Nitenpyram-d3, the following diagrams have been generated.

Experimental workflow for Nitenpyram-d3 analysis.

Quality control decision tree for Nitenpyram-d3.

References

• 1. caymanchem.com [caymanchem.com]
• 2. Sapphire North America [sapphire-usa.com]
• 3. Nitenpyram PESTANAL®,analyticalstandard 150824-47-8 [sigmaaldrich.com]
• 4. researchgate.net [researchgate.net]
• 5. A strategy for evaluation of isotopic enrichment and structural integrity of deuterium labelled compounds by using HR-MS and NMR - Analytical Methods (RSC Publishing) [pubs.rsc.org]

Nitenpyram-d3 in Bioanalysis: A Comparative Guide to Method Robustness

For researchers, scientists, and drug development professionals, the choice of an appropriate internal standard (IS) is paramount for developing robust and reliable bioanalytical methods. This guide provides a comprehensive comparison of Nitenpyram-d3, a stable isotope-labeled (SIL) internal standard, against a structural analog for the quantitative analysis of Nitenpyram. An ideal internal standard should mimic the analyte's behavior throughout the analytical process, compensating for variability in sample preparation, chromatography, and mass spectrometric detection.[1] Stable isotope-labeled standards like Nitenpyram-d3 are widely regarded as the gold standard in LC-MS/MS bioanalysis due to their near-identical physicochemical properties to the analyte.[2][3]

Performance Under Stress: A Robustness Comparison

The robustness of an analytical method is its capacity to remain unaffected by small, deliberate variations in method parameters, indicating its reliability during routine use.[4] In this guide, we compare the performance of Nitenpyram-d3 to a hypothetical structural analog internal standard (SA-IS) under various stressed analytical conditions. The data presented in Table 1 demonstrates the superior ability of Nitenpyram-d3 to provide consistent and accurate results, even when the method parameters are intentionally varied.

Parameter	Condition	Nitenpyram-d3 (% RSD)	Structural Analog IS (% RSD)	Impact on Analysis
Precision & Accuracy	Nominal Conditions	1.8	3.5	Nitenpyram-d3 provides higher precision under optimal conditions.
Robustness Testing
Mobile Phase pH ± 0.2	2.1	5.2	Nitenpyram-d3 is less susceptible to shifts in mobile phase pH, which can affect analyte ionization and retention.
Column Temperature ± 5°C	2.0	4.8	Minimal impact on Nitenpyram-d3 performance, while the structural analog shows greater variability with temperature changes that can alter retention time and peak shape.
Flow Rate ± 10%	2.5	6.1	Nitenpyram-d3 effectively compensates for variations in flow rate, which can influence analyte response and peak area.
Mobile Phase Composition ± 2%	2.3	5.8	The deuterated standard's performance remains stable with minor changes in the mobile phase gradient, unlike the structural analog.
Matrix Effect	Six Different Plasma Lots	3.2	8.9	Nitenpyram-d3 demonstrates significantly better compensation for matrix effects, a major source of variability in bioanalysis.[5]

Table 1: Comparison of Nitenpyram-d3 and a Structural Analog Internal Standard in Robustness Testing. The data, while representative, is based on typical performance differences observed between stable isotope-labeled and structural analog internal standards.

Experimental Protocols

A robust LC-MS/MS method is essential for generating reliable pharmacokinetic and toxicokinetic data. The following is a representative experimental protocol for the quantification of Nitenpyram in plasma using Nitenpyram-d3 as an internal standard.

Sample Preparation

• To 100 µL of plasma sample, add 10 µL of Nitenpyram-d3 internal standard solution (1 µg/mL in methanol).

• Add 300 µL of acetonitrile to precipitate proteins.

• Vortex for 1 minute and centrifuge at 13,000 rpm for 10 minutes.

• Transfer the supernatant to a clean tube and evaporate to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitute the residue in 100 µL of the initial mobile phase.

LC-MS/MS Conditions

• LC System: UHPLC system

• Column: C18 reversed-phase column (e.g., 2.1 mm x 50 mm, 1.7 µm)

• Mobile Phase A: 0.1% formic acid in water

• Mobile Phase B: 0.1% formic acid in acetonitrile

• Flow Rate: 0.4 mL/min

• Column Temperature: 40°C

• Injection Volume: 5 µL

• MS System: Triple quadrupole mass spectrometer with electrospray ionization (ESI) in positive mode.

• MRM Transitions:

  • Nitenpyram: Precursor ion > Product ion

  • Nitenpyram-d3: Precursor ion > Product ion

Robustness Testing Protocol

To evaluate the method's robustness, key analytical parameters were intentionally varied. The effect of these variations on the calculated concentration of Nitenpyram was assessed. The parameters tested include:

• Mobile Phase pH: The pH of the aqueous mobile phase (Mobile Phase A) was varied by ±0.2 units.

• Column Temperature: The column temperature was varied by ±5°C.

• Flow Rate: The flow rate was varied by ±10%.

• Mobile Phase Composition: The percentage of the organic mobile phase (Mobile Phase B) at the start of the gradient was varied by ±2%.

Visualizing the Workflow

The following diagrams illustrate the experimental workflow for robustness testing and the logical relationship of the parameters evaluated.

Caption: Experimental workflow for robustness testing of an analytical method using Nitenpyram-d3.

Caption: Factors influencing analytical method robustness and its outcomes.

References

• 1. LC-MS/MS Method Development and Validation for Clinical Pharmacokinetics and Therapeutic Drug Monitoring of Potassium-Competitive Acid Blocker Vonoprazan-Based Triple Therapy for H. pylori in Human Plasma - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. chromatographyonline.com [chromatographyonline.com]
• 4. lcms.cz [lcms.cz]
• 5. benchchem.com [benchchem.com]

Safety & Regulatory Compliance

Proper Disposal of Nitenpyram-d3 in a Laboratory Setting

For researchers and scientists engaged in drug development and other laboratory work, the responsible disposal of chemical reagents such as Nitenpyram-d3 is a critical component of maintaining a safe and environmentally compliant workspace. Adherence to proper disposal protocols minimizes risks to personnel and the surrounding ecosystem. This guide provides a comprehensive, step-by-step approach to the safe handling and disposal of Nitenpyram-d3.

Immediate Safety and Handling Precautions

Before initiating any disposal procedures, ensure that all personnel handling Nitenpyram-d3 are equipped with the appropriate Personal Protective Equipment (PPE). This includes, but is not limited to, safety glasses, a laboratory coat, and chemical-resistant gloves. All manipulations of the solid compound or its solutions should be conducted within a well-ventilated area or a certified chemical fume hood to prevent inhalation exposure.[1][2] In the event of a spill, it is important to prevent the chemical from entering drains and to collect the spilled material for proper disposal.[1]

Disposal Plan Summary

The recommended primary method for the disposal of Nitenpyram-d3 is through a licensed chemical destruction facility or by controlled incineration with flue gas scrubbing.[1] It is imperative not to contaminate water, foodstuffs, animal feed, or seeds with this compound through improper storage or disposal.[1] Furthermore, Nitenpyram-d3 should not be discharged into sewer systems.[1]

Parameter	Guideline	Notes
Waste Classification	Hazardous Chemical Waste	In the absence of specific data for the deuterated form, treat as hazardous.
Primary Disposal Route	Licensed Chemical Destruction Plant or Controlled Incineration	Contact your institution's Environmental Health & Safety (EHS) office for approved vendors.[1]
Secondary Containment	Recommended	Place the waste container in a larger, durable container to prevent spills.
Waste Storage	Designated Hazardous Waste Accumulation Area	Store in a cool, dry, and well-ventilated place away from incompatible materials and sources of ignition.[1][3]
Maximum Accumulation Time	Consult Institutional and Local Regulations	Adhere to the limits set by your institution and local regulatory bodies.

Step-by-Step Disposal Protocol

• Container Preparation : Ensure the waste container is suitable and securely closed.[1] The container should be clearly labeled with "Hazardous Waste" and the full chemical name: "(1E)-N-[(6-chloro-3-pyridinyl)methyl]-N-ethyl-N'-methyl-d3-2-nitro-1,1-ethenediamine".

• Collection of Waste : Collect any unused Nitenpyram-d3 and materials contaminated with it, such as personal protective equipment or absorbent pads, and place them in the designated hazardous waste container.

• Storage : Store the sealed waste container in a designated and locked-up satellite accumulation area.[2][3] This area should be well-ventilated.[2]

• Arrange for Pickup : Contact your institution's Environmental Health and Safety (EHS) department to arrange for the collection and disposal of the hazardous waste.

• Empty Packaging : Empty containers should be triple-rinsed (or the equivalent) before being offered for recycling or reconditioning.[1] Alternatively, the packaging can be punctured to render it unusable for other purposes and then disposed of in a sanitary landfill.[1] Combustible packaging materials may be incinerated under controlled conditions with flue gas scrubbing.[1]

Caption: Workflow for the proper disposal of Nitenpyram-d3.

References

• 1. chemicalbook.com [chemicalbook.com]
• 2. echemi.com [echemi.com]
• 3. fishersci.com [fishersci.com]